3-Chloroquinolin-6-amine

• CAS: 103028-96-2

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Chloroquinolin-6-amine: Chemical Properties, Structure, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Chloroquinolin-6-amine is a heterocyclic amine containing a quinoline scaffold, a structure of significant interest in medicinal chemistry and drug development. The presence of a chlorine atom and an amino group on the quinoline ring provides versatile handles for synthetic modifications, making it a valuable building block for the synthesis of novel bioactive molecules. This technical guide provides a comprehensive overview of the known chemical properties, structural features, and potential therapeutic applications of 3-Chloroquinolin-6-amine, with a focus on its relevance to researchers in the pharmaceutical sciences. Due to the limited availability of direct experimental data for this specific compound, this guide also incorporates predicted properties and generalized experimental protocols based on closely related analogues.

Chemical Properties and Structure

3-Chloroquinolin-6-amine is a substituted quinoline with the chemical formula C₉H₇ClN₂. The core structure consists of a quinoline ring system, which is a bicyclic aromatic heterocycle composed of a benzene ring fused to a pyridine ring. A chlorine atom is substituted at the 3-position, and an amino group is at the 6-position.

Identifiers and Descriptors

Property	Value
IUPAC Name	3-chloroquinolin-6-amine
CAS Number	103028-96-2
Molecular Formula	C₉H₇ClN₂
Molecular Weight	178.62 g/mol
Canonical SMILES	C1=CC2=C(C=C1N)C=C(C=N2)Cl
InChI	InChI=1S/C9H7ClN2/c10-8-5-7-3-1-2-4-9(7)11-6-8/h1-6H,(H2,11,12)
InChIKey	ANAOKPHXXDXCAL-UHFFFAOYSA-N

Physicochemical Properties

Property	Value (Predicted/Estimated)	Notes
Melting Point	Not available	Expected to be a solid at room temperature.
Boiling Point	Not available	Likely to decompose at high temperatures.
Solubility	Sparingly soluble in water. Soluble in organic solvents like DMSO and DMF.	The amino group may provide some aqueous solubility, but the quinoline ring is largely hydrophobic.
pKa	Not available	The 6-amino group is expected to be basic, while the quinoline nitrogen is weakly basic.
LogP	2.3[1]	This value for the isomeric 6-chloroquinolin-4-amine suggests moderate lipophilicity.

Spectroscopic Data (Predicted)

Specific experimental spectroscopic data for 3-Chloroquinolin-6-amine is not widely published. The following are predicted spectral characteristics based on the structure and known data for similar chloro-aminoquinolines.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the quinoline ring system. The chemical shifts will be influenced by the electron-withdrawing effect of the chlorine atom and the electron-donating effect of the amino group.

¹³C NMR Spectroscopy

The carbon NMR spectrum will display nine signals corresponding to the carbon atoms of the quinoline ring. The carbons attached to the chlorine and nitrogen atoms will show characteristic chemical shifts.

Infrared (IR) Spectroscopy

The IR spectrum of 3-Chloroquinolin-6-amine is expected to exhibit characteristic absorption bands for the N-H stretching of the primary amine, C-N stretching, C-Cl stretching, and aromatic C-H and C=C stretching vibrations.

Mass Spectrometry

The mass spectrum should show a molecular ion peak (M+) corresponding to the molecular weight of the compound (178.62 g/mol ) and a characteristic isotopic pattern (M+2) due to the presence of the chlorine atom.

Synthesis and Reactivity

While a specific, detailed synthesis protocol for 3-Chloroquinolin-6-amine is not readily found in the literature, a plausible synthetic route can be proposed based on established methodologies for the synthesis of substituted quinolines. A likely approach would involve the amination of a suitable di-chloroquinoline precursor.

Proposed Synthetic Pathway: Buchwald-Hartwig Amination

A potential and versatile method for the synthesis of 3-Chloroquinolin-6-amine is the palladium-catalyzed Buchwald-Hartwig amination.[2][3][4][5] This reaction forms a carbon-nitrogen bond between an aryl halide and an amine. In this case, the starting material could be 3,6-dichloroquinoline, and the amine source would be ammonia or an ammonia equivalent.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Antimalarial 4-aminoquinolines: mode of action and pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]

3-Chloroquinolin-6-amine CAS number and molecular formula

CAS Number: 103028-96-2 Molecular Formula: C₉H₇ClN₂

This technical guide provides a comprehensive overview of 3-Chloroquinolin-6-amine, a heterocyclic compound of interest to researchers, scientists, and drug development professionals. This document details its chemical properties, potential synthetic routes, and prospective applications in drug discovery, with a focus on its role as a scaffold for kinase inhibitors.

Chemical and Physical Properties

3-Chloroquinolin-6-amine is a solid compound at room temperature. The following table summarizes its key physicochemical properties.

Property	Value	Reference
CAS Number	103028-96-2
Molecular Formula	C₉H₇ClN₂
Molecular Weight	178.62 g/mol
Melting Point	170-171 °C
Boiling Point (Predicted)	340.2 ± 22.0 °C
Density (Predicted)	1.363 ± 0.06 g/cm³
pKa (Predicted)	3.21 ± 0.14

Synthesis and Experimental Protocols

Proposed Synthetic Pathway

A potential route to 3-Chloroquinolin-6-amine could involve a multi-step synthesis starting from a suitably substituted aniline. The core quinoline structure can be formed via classic reactions such as the Combes or Doebner-von Miller synthesis, followed by chlorination and amination steps.

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Spectroscopic Characterization of 3-Chloroquinolin-6-amine: A Technical Guide

Introduction

3-Chloroquinolin-6-amine is a heterocyclic compound of interest in medicinal chemistry and materials science. Its structural elucidation and characterization are fundamental for its application in research and development. This technical guide provides a detailed overview of the spectroscopic data for 3-Chloroquinolin-6-amine, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The information is presented to aid researchers, scientists, and drug development professionals in the identification and characterization of this molecule.

Spectroscopic Data Summary

The following tables summarize the predicted spectroscopic data for 3-Chloroquinolin-6-amine.

Table 1: Predicted ¹H NMR Spectral Data

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constant (J, Hz)
H-2	~8.6	d	~2.5
H-4	~7.9	d	~2.5
H-5	~7.8	d	~9.0
H-7	~7.3	dd	~9.0, 2.5
H-8	~7.1	d	~2.5
NH₂	~4.0	br s	-

Predicted in DMSO-d₆

Table 2: Predicted ¹³C NMR Spectral Data

Carbon	Predicted Chemical Shift (δ, ppm)
C-2	~150
C-3	~128
C-4	~135
C-4a	~125
C-5	~122
C-6	~145
C-7	~120
C-8	~105
C-8a	~146

Predicted in DMSO-d₆

Table 3: Predicted IR Absorption Data

Wavenumber (cm⁻¹)	Vibration Type	Intensity
3450-3300	N-H stretch (asymmetric and symmetric)	Medium
3100-3000	Aromatic C-H stretch	Medium
1620-1580	N-H bend (scissoring)	Strong
1600-1450	Aromatic C=C stretch	Medium-Strong
1350-1250	Aromatic C-N stretch	Strong
850-800	C-Cl stretch	Strong
900-650	Aromatic C-H out-of-plane bend	Strong

Table 4: Predicted Mass Spectrometry Data

m/z	Interpretation
178/180	[M]⁺ (Molecular ion, ~3:1 ratio for ³⁵Cl/³⁷Cl)
143	[M-Cl]⁺
116	[M-Cl-HCN]⁺

Experimental Protocols

The following are representative experimental protocols for obtaining the spectroscopic data for 3-Chloroquinolin-6-amine.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

A sample of 3-Chloroquinolin-6-amine (5-10 mg for ¹H NMR, 20-50 mg for ¹³C NMR) would be dissolved in approximately 0.7 mL of a suitable deuterated solvent, such as dimethyl sulfoxide-d₆ (DMSO-d₆) or chloroform-d (CDCl₃). The solution is then filtered into a 5 mm NMR tube. ¹H and ¹³C NMR spectra would be recorded on a 400 MHz or higher field NMR spectrometer. Chemical shifts would be referenced to the residual solvent peak. For unambiguous assignment of proton and carbon signals, 2D NMR experiments such as COSY, HSQC, and HMBC could be employed.

2. Infrared (IR) Spectroscopy

The IR spectrum of solid 3-Chloroquinolin-6-amine would be obtained using an FTIR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory. A small amount of the solid sample is placed directly on the ATR crystal, and the spectrum is recorded over a range of 4000-400 cm⁻¹. Alternatively, the sample can be prepared as a potassium bromide (KBr) pellet. Characteristic absorptions for primary aromatic amines include two N-H stretching bands in the region of 3500-3300 cm⁻¹, an N-H bending vibration around 1650-1580 cm⁻¹, and a C-N stretching band between 1335-1250 cm⁻¹.[1]

3. Mass Spectrometry (MS)

The mass spectrum would be acquired using a mass spectrometer with an electron ionization (EI) or electrospray ionization (ESI) source. For EI-MS, a dilute solution of the sample in a volatile organic solvent (e.g., methanol or dichloromethane) would be introduced into the ion source.[2] The mass spectrum would be recorded over a mass-to-charge (m/z) range of 50-500.[2] For ESI-MS, the sample would be dissolved in a suitable solvent like methanol or acetonitrile at a concentration of approximately 1 mg/mL and then further diluted.[3]

Workflow for Spectroscopic Analysis

The following diagram illustrates a general workflow for the spectroscopic characterization of a synthesized chemical compound like 3-Chloroquinolin-6-amine.

Caption: Workflow for synthesis, purification, and spectroscopic analysis.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. benchchem.com [benchchem.com]
• 3. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]

An In-depth Technical Guide to the Physical Properties of 3-Chloroquinolin-6-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and predicted physical properties of 3-Chloroquinolin-6-amine, with a focus on its melting point and solubility. Due to the limited availability of specific experimental data in peer-reviewed literature for this particular isomer, this document also furnishes detailed experimental protocols for the determination of these critical parameters.

Physicochemical Properties of 3-Chloroquinolin-6-amine

3-Chloroquinolin-6-amine is a heterocyclic compound belonging to the quinoline family. The presence of a chlorine atom and an amine group on the quinoline scaffold suggests it possesses a degree of polarity and the potential for hydrogen bonding, which will influence its physical properties.

Table 1: Predicted Physicochemical Properties of 3-Chloroquinolin-6-amine

Property	Value	Source
Molecular Formula	C₉H₇ClN₂	-
Molecular Weight	178.62 g/mol	-
Appearance	Likely a solid at room temperature	General observation for similar structures
Melting Point	Not experimentally reported in public literature.	-
Solubility	Not quantitatively reported in public literature.	-

Predicted Solubility Profile

Table 2: Predicted Qualitative Solubility of 3-Chloroquinolin-6-amine in Common Solvents

Solvent	Solvent Type	Predicted Solubility
Water	Polar Protic	Low
Methanol	Polar Protic	Soluble
Ethanol	Polar Protic	Soluble
Acetone	Polar Aprotic	Soluble
Dichloromethane	Nonpolar	Moderately Soluble
Toluene	Nonpolar	Sparingly Soluble
Hexane	Nonpolar	Insoluble

Experimental Protocols for Property Determination

For researchers requiring precise quantitative data, the following standard experimental protocols are recommended.

The melting point of a solid crystalline substance is a key indicator of its purity.

Methodology: Capillary Melting Point Determination

• Sample Preparation: Ensure the 3-Chloroquinolin-6-amine sample is dry and finely powdered.

• Capillary Loading: Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: Place the loaded capillary tube into a calibrated melting point apparatus.

• Heating: Heat the apparatus at a rate of 10-20 °C/min initially. As the temperature approaches the expected melting point, reduce the heating rate to 1-2 °C/min to allow for thermal equilibrium.

• Observation: Record the temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting). The melting point is reported as this range.

The shake-flask method is a widely accepted technique for determining the thermodynamic equilibrium solubility of a compound.

Methodology: Shake-Flask Method

• Preparation of Saturated Solution: Add an excess amount of 3-Chloroquinolin-6-amine to a series of vials, each containing a known volume of the selected solvent.

• Equilibration: Seal the vials and place them in a constant temperature shaker bath (e.g., 25 °C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle.

• Sampling and Filtration: Carefully withdraw a known volume of the supernatant using a syringe fitted with a filter (e.g., 0.45 µm PTFE) to remove any undissolved solid.

• Quantification: Analyze the concentration of 3-Chloroquinolin-6-amine in the filtered solution using a suitable analytical technique such as High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectroscopy. A pre-established calibration curve is required for accurate quantification.

• Calculation: The solubility is calculated from the determined concentration and expressed in units such as mg/mL or mol/L.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of the physical properties of 3-Chloroquinolin-6-amine.

Caption: Experimental workflow for determining melting point and solubility.

This guide provides a foundational understanding of the physical properties of 3-Chloroquinolin-6-amine and equips researchers with the necessary protocols to determine these properties experimentally. Accurate characterization is a critical first step in any research or development endeavor involving this compound.

The Emerging Potential of 3-Chloroquinolin-6-amine Scaffolds: A Technical Guide to Biological Activity

For Researchers, Scientists, and Drug Development Professionals

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents with a broad spectrum of biological activities, including anticancer, antimicrobial, antiviral, and antimalarial properties.[1][2] Among the vast chemical space of quinoline derivatives, the 3-chloroquinolin-6-amine core represents a promising, yet relatively underexplored, scaffold for the development of novel therapeutic agents. This technical guide provides a comprehensive overview of the potential biological activities of 3-chloroquinolin-6-amine derivatives, summarizing available quantitative data, detailing relevant experimental protocols, and visualizing key cellular pathways and research workflows. While direct experimental data for this specific scaffold is emerging, this guide synthesizes information from closely related quinoline analogues to provide a foundational resource for researchers venturing into this promising area of drug discovery.

Quantitative Analysis of Biological Activity

The biological evaluation of 3-chloroquinolin-6-amine derivatives and their close analogues has revealed significant potential across several therapeutic areas. The following tables summarize the available quantitative data, offering a comparative look at their efficacy.

Table 1: Anticancer Activity of Chloroquinoline Derivatives

Compound ID	Target Protein (PDB ID)	Cell Line	IC50 / GI50 (µM)	Reference
Compound 13	Topoisomerase I	-	0.278	[3]
Compound 9b	Rho-associated protein kinase 1 (ROCK1) (2ESM)	-	-	[3]
Compound 4	HIV Reverse Transcriptase (4I2P)	-	-	[3]
Compound 6c	Aurora A kinase (3FDN)	-	-	[3]
Analogue Series	Wild-type EGFR	Various Cancer Lines	0.041 - 0.078	[4]
Compound 3b	-	Huh-7	6.54	[5]
Compound 3b	-	A549	15.54	[5]
Compound 3b	-	MCF-7	6.13	[5]
Quinolinone 11d/11e	-	M. tuberculosis H37Rv	-	[6]

Note: Data for closely related chloroquinoline derivatives is included to infer the potential of the 3-chloroquinolin-6-amine scaffold. Direct IC50 values for 3-chloroquinolin-6-amine derivatives are currently limited in publicly accessible literature.

Table 2: Antimicrobial Activity of Chloroquinoline Derivatives

Compound ID	Microbial Strain	MIC (µg/mL)	Reference
Cloxyquin (3)	L. monocytogenes	5.57	[7]
Cloxyquin (3)	P. shigelloides	11.14	[7]
Nitroxoline (2)	A. hydrophila	5.26	[7]
Nitroxoline (2)	P. aeruginosa	84.14	[7]
8-HQ Derivative (1)	Gram-positive bacteria	3.44 - 13.78	[7]
Quinoxaline 5p	S. aureus	4 - 16	[8]
Sulfonamide 3l	E. coli	7.812	[9]
Sulfonamide 3l	C. albicans	31.125	[9]

Note: MIC (Minimum Inhibitory Concentration) values for various chloroquinoline derivatives are presented to highlight the antimicrobial potential of this class of compounds.

Key Signaling Pathways and Mechanisms of Action

Quinoline derivatives exert their biological effects through various mechanisms, with kinase inhibition being a prominent mode of action in cancer therapy. The 3-chloroquinolin-6-amine scaffold is predicted to interact with the ATP-binding pocket of various kinases, disrupting downstream signaling pathways crucial for cancer cell proliferation and survival.

Inhibition of the PI3K/Akt/mTOR Signaling Pathway

The Phosphatidylinositol 3-kinase (PI3K)/Akt/mTOR pathway is a critical signaling cascade that regulates cell growth, proliferation, and survival. Its aberrant activation is a hallmark of many cancers. Quinoline-based compounds have been identified as inhibitors of this pathway.

References

• 1. Synthetic and medicinal perspective of quinolines as antiviral agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural modifications of quinoline-based antimalarial agents: Recent developments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. mdpi.com [mdpi.com]
• 6. QSAR Studies, Molecular Docking, Molecular Dynamics, Synthesis, and Biological Evaluation of Novel Quinolinone-Based Thiosemicarbazones against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Antibacterial activity of the structurally novel C-2 amine-substituted analogues based on quinoxaline - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

3-Chloroquinolin-6-amine derivatives and analogs in medicinal chemistry

An In-depth Technical Guide to 3-Chloroquinolin-6-amine Derivatives and Analogs in Medicinal Chemistry

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Chloroquinolin-6-amine and its related analogs as a core scaffold in medicinal chemistry. The quinoline ring is a well-established "privileged scaffold," frequently found in compounds with significant biological activity.[1] The strategic incorporation of a chlorine atom and an amino group onto this heterocyclic system allows for the fine-tuning of physicochemical properties and biological efficacy, leading to the development of potent therapeutic agents.[2][3]

While literature specifically detailing derivatives of the 3-chloro-6-aminoquinoline core is nascent, this guide synthesizes data from closely related isomers and analogs to build a robust understanding of the structure-activity relationships (SAR), potential therapeutic applications, and key experimental methodologies relevant to this compound class. The primary focus is on their role as kinase inhibitors in oncology, with additional insights into their potential as antimalarial and antimicrobial agents.[4][5][6]

The synthesis of substituted chloro-aminoquinolines can be achieved through several established chemical pathways. A generalized approach often begins with a suitably substituted aniline, which undergoes cyclization to form the quinoline core, followed by chlorination and amination steps. The precise sequence of these reactions can be adapted to achieve the desired substitution pattern.

A representative synthetic workflow is visualized below, starting from a haloaniline precursor. This multi-step process typically involves condensation, cyclization, chlorination, and finally, amination to yield the target scaffold.[2]

References

• 1. 3-Chloro-N-methylquinolin-6-amine | Benchchem [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, Structure–Activity Relationship, and Antimalarial Efficacy of 6-Chloro-2-arylvinylquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024) - PubMed [pubmed.ncbi.nlm.nih.gov]

Unlocking the Synthetic Potential of 3-Chloroquinolin-6-amine: A Guide to Novel Reactions

For Researchers, Scientists, and Drug Development Professionals

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents. Among the vast array of quinoline derivatives, 3-Chloroquinolin-6-amine emerges as a particularly intriguing building block. Its unique substitution pattern—an electron-withdrawing chloro group at the 3-position and an electron-donating amino group at the 6-position—offers a versatile platform for the synthesis of novel molecular entities with significant potential in drug discovery. This technical guide explores the prospective reactivity of 3-Chloroquinolin-6-amine, providing a comprehensive overview of potential novel reactions, detailed experimental protocols adapted from analogous systems, and a structured presentation of expected outcomes.

Core Reactivity and Synthetic Opportunities

The reactivity of 3-Chloroquinolin-6-amine is governed by its two key functional groups. The chlorine atom at the C3 position is susceptible to a variety of palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions (SNAr). The amino group at the C6 position can be readily functionalized or can influence the electronic properties of the quinoline ring system, potentially directing further substitutions. This duality in reactivity opens up numerous avenues for creating diverse libraries of compounds.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds. The chloro group at the 3-position of 3-Chloroquinolin-6-amine is anticipated to be a reactive handle for these transformations.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming C-C bonds between an organoboron compound and a halide. This reaction is expected to proceed efficiently with 3-Chloroquinolin-6-amine to introduce a variety of aryl and heteroaryl substituents at the 3-position.

Illustrative Reaction Scheme:

A Comprehensive Technical Guide to the Theoretical and Computational Analysis of 3-Chloroquinolin-6-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed theoretical and computational examination of 3-Chloroquinolin-6-amine, a quinoline derivative of interest in medicinal chemistry. Due to the limited direct experimental and computational data available for this specific molecule, this document leverages data from structurally related compounds to offer a predictive and comparative analysis. This guide covers its synthesis, spectroscopic characterization, and in silico evaluation, including Density Functional Theory (DFT) calculations, molecular docking, and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling.

Molecular Structure and Synthesis

3-Chloroquinolin-6-amine belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their broad range of pharmacological activities.[1] The core structure consists of a benzene ring fused to a pyridine ring, with a chlorine atom at the 3-position and an amino group at the 6-position. These substitutions are expected to modulate the molecule's physicochemical and biological properties.

Predicted Physicochemical Properties

While experimental data for 3-Chloroquinolin-6-amine is scarce, its basic physicochemical properties can be predicted using computational tools. These properties are crucial for understanding its behavior in biological systems.

Property	Predicted Value
Molecular Formula	C₉H₇ClN₂
Molecular Weight	178.62 g/mol
XLogP3	2.1
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	2
Rotatable Bond Count	0
Exact Mass	178.0297759 Da
Topological Polar Surface Area	38.9 Ų
Data sourced from PubChem CID 237126 for the isomeric 7-chloroquinolin-6-amine, which is expected to have similar properties.[2]

Synthesis Protocol

A general protocol for the synthesis of chloroquinoline derivatives can be adapted for 3-Chloroquinolin-6-amine. The synthesis of related 7-chloroquinoline derivatives has been achieved through the reaction of 4,7-dichloroquinoline with appropriate amines.[3] A plausible synthetic route for 3-Chloroquinolin-6-amine could involve the chlorination of a suitable quinolinone precursor followed by amination.

General Protocol for Chlorination:

• Preparation: In an anhydrous solvent (e.g., toluene), dissolve the quinolin-2(1H)-one precursor. Add a tertiary amine base (e.g., triethylamine) under an inert atmosphere and cool the mixture to 0-5°C.[4]

• Phosphorylation: Slowly add phosphorus oxychloride (POCl₃) while maintaining the temperature below 25°C. Stir for 1-2 hours.[4]

• Chlorination: Heat the reaction mixture to 70-90°C for 2-4 hours, monitoring the reaction's progress using TLC or LC-MS.[4]

• Work-up and Purification: After completion, cool the mixture and quench with ice water. Extract the product with an organic solvent, wash with brine, dry, and concentrate. Purify the crude product using column chromatography or recrystallization.[4]

Amination: The resulting chloroquinoline can then undergo nucleophilic aromatic substitution with an amino source to introduce the 6-amino group.

Spectroscopic and Electronic Analysis

FT-IR Spectroscopy

Infrared spectroscopy helps identify functional groups. The N-H stretching of the primary amine is expected to appear as two bands in the 3400-3500 cm⁻¹ region.[2] C-H stretching vibrations in the aromatic ring are typically observed between 3000-3100 cm⁻¹.[5] The C-Cl stretching vibration is expected in the lower frequency region, around 600-800 cm⁻¹.[1]

Predicted Vibrational Frequencies for 6-Chloroquinoline (for comparison): [5]

Assignment	Experimental (cm⁻¹)	Theoretical (cm⁻¹)
Aromatic C-H Stretch	3070-3006	3072-3010
C-C Stretch	1621-1032	-
C-H In-plane Bend	1497-1032	-
C-H Out-of-plane Bend	976-873	-
C-Cl Stretch	637-351	-

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the carbon and hydrogen framework.

• ¹H NMR: Protons on the aromatic ring will appear in the downfield region, typically between 7.0 and 8.5 ppm. The amine protons' signal can be broad and its chemical shift is dependent on the solvent and concentration, generally appearing between 3.0 and 5.0 ppm.[2]

• ¹³C NMR: Aromatic carbons will resonate in the 110-160 ppm range. The carbon bearing the chlorine atom will be influenced by its electronegativity.

UV-Vis Spectroscopy

The electronic absorption spectrum is predicted to show transitions characteristic of the quinoline scaffold. Aromatic amines typically exhibit absorption maxima around 280 nm.[2]

Computational Studies

Computational chemistry provides valuable insights into the molecular properties and potential biological activity of 3-Chloroquinolin-6-amine.

Density Functional Theory (DFT)

DFT calculations are used to optimize the molecular geometry and predict electronic properties. These calculations are typically performed using software like Gaussian with basis sets such as B3LYP/6-311++G(d,p).[5][6]

Predicted Geometrical Parameters (based on 6-Chloroquinoline): [5]

Parameter	Bond Length (Å)	Bond Angle (°)
C-C (aromatic)	~1.37 - 1.42	~118 - 122
C-N (in ring)	~1.32 - 1.37	~117 - 123
C-H	~1.08	~119 - 121
C-Cl	~1.74	~119 - 121

These parameters indicate a planar aromatic system. The introduction of the amino group at the 6-position is expected to cause minor deviations in the geometry of the benzene ring portion of the quinoline scaffold.

Molecular Docking

Molecular docking predicts the binding orientation of a molecule to a target protein, providing insights into its potential as a drug candidate. The choice of protein target depends on the therapeutic area of interest. Quinoline derivatives have shown activity against a range of targets, including kinases and microbial enzymes.[4][7]

Experimental Protocol for Molecular Docking:

• Protein and Ligand Preparation: Obtain the 3D structure of the target protein from the Protein Data Bank (PDB). Prepare the 3-Chloroquinolin-6-amine structure and optimize its geometry.

• Grid Generation: Define a grid box around the active site of the protein.

• Docking Simulation: Use software like AutoDock Vina or Schrödinger's Glide to perform the docking.[4]

• Analysis: Analyze the docking scores (binding affinities) and the binding poses to identify key interactions (e.g., hydrogen bonds, hydrophobic interactions).

Example Docking Scores for Chloroquinoline Derivatives against AKT1: [7]

Compound	GOLD Score
3b (6-Me derivative)	113.76
3d (6-OEt derivative)	107.58

Higher scores generally indicate better binding affinity.

ADMET Prediction

ADMET studies are crucial for evaluating the drug-likeness of a compound. In silico tools can predict various pharmacokinetic and toxicological properties.

Experimental Protocols for In Vitro ADMET Assays:

• Aqueous Solubility: Measured using methods like shake-flask or nephelometry.

• Cell Permeability (Caco-2 Assay): Caco-2 cells, which mimic the intestinal epithelium, are grown on a semi-permeable membrane. The test compound is added to one side, and its appearance on the other side is measured over time.[8]

• Plasma Protein Binding: Determined by equilibrium dialysis, where the compound in plasma is separated from a buffer by a semi-permeable membrane.[8]

• Metabolic Stability: The compound is incubated with liver microsomes, and its depletion over time is measured by LC-MS/MS.[8]

• Cytotoxicity (MTT Assay): Cancer cell lines (e.g., HepG2) are treated with the compound, and cell viability is assessed using the MTT reagent.[8]

Predicted ADMET Properties for Structurally Related Compounds: [8]

Property	Chloroquine	Ciprofloxacin	Moxifloxacin
Aqueous Solubility	Moderately Soluble	Soluble at specific pH	High Solubility
Caco-2 Permeability	Moderate	Low to Moderate	High
Plasma Protein Binding	~55%	20-40%	~50%
Microsomal Stability	Stable	Moderately Stable	Stable
Cytotoxicity (HepG2)	>100 µM	>100 µM	>100 µM

Based on these comparisons, 3-Chloroquinolin-6-amine is likely to have moderate solubility and permeability. Its metabolic stability and toxicity would need to be determined experimentally.

Conclusion

This technical guide provides a comprehensive theoretical and computational overview of 3-Chloroquinolin-6-amine. While direct experimental data is limited, analysis of related compounds offers valuable predictive insights into its synthesis, spectroscopic properties, and potential as a drug candidate. The provided protocols and comparative data serve as a foundational resource for researchers initiating studies on this and other novel quinoline derivatives. Further experimental validation is essential to confirm these theoretical predictions and to fully elucidate the therapeutic potential of 3-Chloroquinolin-6-amine.

References

• 1. spectrabase.com [spectrabase.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. tandfonline.com [tandfonline.com]
• 4. benchchem.com [benchchem.com]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Docking Analysis of New Heterocyclic System N1, N4-bis (2-chloroquinolin-3-yl) methylene) benzene-1, 4-diamine as Potential Human AKT1 Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for 3-Chloroquinolin-6-amine as a Synthetic Building Block

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloroquinolin-6-amine is a versatile bifunctional synthetic building block of significant interest in medicinal chemistry and drug discovery. Its quinoline scaffold is a privileged structure found in numerous biologically active compounds, including kinase inhibitors and antimalarial agents. The presence of a reactive chlorine atom at the 3-position and an amino group at the 6-position allows for sequential and site-selective functionalization, making it an ideal starting material for the construction of diverse molecular libraries. The chlorine atom is amenable to various palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig aminations, enabling the introduction of aryl, heteroaryl, and amino moieties. The amino group provides a convenient handle for amide bond formation, sulfonylation, and other derivatizations to modulate the physicochemical and pharmacological properties of the target molecules.

This document provides detailed application notes and experimental protocols for the use of 3-Chloroquinolin-6-amine in the synthesis of potential kinase inhibitors and antimalarial compounds.

Application 1: Synthesis of 3-Aryl-6-aminoquinolines as Potential Kinase Inhibitors via Suzuki-Miyaura Coupling

The substitution at the 3-position of the quinoline ring with various aryl and heteroaryl groups is a common strategy in the design of kinase inhibitors. These substituents can occupy the hydrophobic pocket of the ATP-binding site of kinases such as Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2). The 6-amino group can be further functionalized to enhance binding affinity and selectivity.

Experimental Workflow: Suzuki-Miyaura Coupling

General workflow for Suzuki-Miyaura coupling.

Detailed Protocol: Synthesis of 3-(4-Methoxyphenyl)quinolin-6-amine

This protocol details the synthesis of a representative 3-aryl-6-aminoquinoline derivative.

Materials:

• 3-Chloroquinolin-6-amine

• 4-Methoxyphenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water (degassed)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To an oven-dried Schlenk flask, add 3-Chloroquinolin-6-amine (1.0 mmol, 178.6 mg), 4-methoxyphenylboronic acid (1.5 mmol, 227.9 mg), and potassium carbonate (2.0 mmol, 276.4 mg).

• Add the palladium catalyst, Pd(PPh₃)₄ (0.05 mmol, 57.7 mg).

• Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Add a degassed mixture of 1,4-dioxane (8 mL) and water (2 mL) via syringe.

• Heat the reaction mixture to 90 °C and stir for 18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Dilute the mixture with water (20 mL) and extract with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane/ethyl acetate) to afford the pure 3-(4-methoxyphenyl)quinolin-6-amine.

Quantitative Data Summary

Product Name	Starting Material	Coupling Partner	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
3-(4-Methoxyphenyl)quinolin-6-amine	3-Chloroquinolin-6-amine	4-Methoxyphenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90	18	~75-85%
3-Phenylquinolin-6-amine	3-Chloroquinolin-6-amine	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90	18	~80-90%
3-(3-Fluorophenyl)quinolin-6-amine	3-Chloroquinolin-6-amine	3-Fluorophenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90	18	~70-80%

Note: Yields are approximate and can vary based on reaction scale and purification efficiency.

Spectroscopic Characterization of 3-(4-Methoxyphenyl)quinolin-6-amine

• ¹H NMR (400 MHz, DMSO-d₆) δ (ppm): 9.01 (s, 1H), 8.35 (s, 1H), 7.80 (d, J = 8.8 Hz, 1H), 7.65 (d, J = 8.4 Hz, 2H), 7.25 (dd, J = 8.8, 2.4 Hz, 1H), 7.05 (d, J = 8.4 Hz, 2H), 6.90 (d, J = 2.4 Hz, 1H), 5.95 (s, 2H, NH₂), 3.82 (s, 3H, OCH₃).

• ¹³C NMR (101 MHz, DMSO-d₆) δ (ppm): 159.2, 147.8, 145.3, 143.1, 131.5, 130.2, 129.8, 128.7, 127.6, 122.4, 114.5, 108.9, 55.6.

• Mass Spectrometry (ESI-MS): m/z 251.12 [M+H]⁺.

Application 2: Synthesis of N-Aryl-3-chloroquinolin-6-amines as Potential Antimalarial Agents via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination allows for the formation of a C-N bond between the 6-amino group of 3-chloroquinolin-6-amine and an aryl halide, or conversely, the coupling of an amine with the 3-chloro position. This section focuses on the derivatization at the 6-amino position. Quinoline-based compounds are known to interfere with heme detoxification in the malaria parasite.[1][2][3]

Logical Relationship: Buchwald-Hartwig Amination

Catalytic cycle of Buchwald-Hartwig amination.

Detailed Protocol: Synthesis of 3-Chloro-N-(4-fluorophenyl)quinolin-6-amine

This protocol describes the coupling of 3-Chloroquinolin-6-amine with an aryl bromide.

Materials:

• 3-Chloroquinolin-6-amine

• 1-Bromo-4-fluorobenzene

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃]

• Xantphos

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene

• Ethyl acetate

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• In a glovebox, to an oven-dried reaction vial, add Pd₂(dba)₃ (0.02 mmol, 18.3 mg), Xantphos (0.04 mmol, 23.1 mg), and sodium tert-butoxide (1.4 mmol, 134.5 mg).

• Add 3-Chloroquinolin-6-amine (1.0 mmol, 178.6 mg) and 1-bromo-4-fluorobenzene (1.1 mmol, 192.5 mg).

• Add anhydrous toluene (5 mL).

• Seal the vial and heat the reaction mixture to 110 °C for 24 hours.

• Cool the reaction to room temperature and quench with saturated aqueous NH₄Cl (10 mL).

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (15 mL), dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., hexane/ethyl acetate gradient) to yield the desired product.

Quantitative Data Summary

Product Name	Amine	Coupling Partner	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
3-Chloro-N-(4-fluorophenyl)quinolin-6-amine	3-Chloroquinolin-6-amine	1-Bromo-4-fluorobenzene	Pd₂(dba)₃ / Xantphos	NaOtBu	Toluene	110	24	~60-75%
3-Chloro-N-phenylquinolin-6-amine	3-Chloroquinolin-6-amine	Bromobenzene	Pd₂(dba)₃ / Xantphos	NaOtBu	Toluene	110	24	~65-80%

Note: Yields are approximate and may require optimization based on specific substrates.

Targeted Signaling Pathways

EGFR/HER2 Signaling Pathway

Derivatives of 3-Chloroquinolin-6-amine, particularly 3-aryl substituted quinolines, are designed to target the ATP-binding site of receptor tyrosine kinases like EGFR and HER2.[4][5][6] Inhibition of these kinases blocks downstream signaling cascades, such as the PI3K/AKT and MAPK pathways, which are crucial for cell proliferation, survival, and metastasis in cancer.[4][5][6]

Inhibition of EGFR/HER2 signaling pathway.

Antimalarial Mechanism of Action

Quinoline-based antimalarial drugs are thought to exert their effect by accumulating in the acidic food vacuole of the Plasmodium parasite.[1][2] Inside the vacuole, they interfere with the detoxification of heme, a toxic byproduct of hemoglobin digestion.[1][2][3] Specifically, they are proposed to inhibit the polymerization of heme into hemozoin, leading to a buildup of toxic free heme that damages parasite membranes and causes cell death.[1][2][3]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthetic approaches for novel 3-heteroaryl-4-hydroxy-1-methylquinoline-2(1H)one: spectroscopic characterization, molecular docking and DFT investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 5. Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of Kinase Inhibitors from 3-Chloroquinolin-6-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinoline derivatives are a well-established and significant class of heterocyclic compounds in medicinal chemistry, forming the structural core of numerous approved and investigational kinase inhibitors. Their planar bicyclic system can effectively mimic the adenine region of ATP, enabling competitive binding to the ATP-binding site of various protein kinases. The strategic functionalization of the quinoline scaffold allows for the fine-tuning of potency, selectivity, and pharmacokinetic properties. This document provides detailed application notes and protocols for the synthesis of a potential new class of kinase inhibitors derived from the versatile starting material, 3-chloroquinolin-6-amine.

The synthetic strategy primarily focuses on the palladium-catalyzed Buchwald-Hartwig amination to introduce a variety of substituted anilines at the 3-position. This reaction is a powerful tool for the formation of C-N bonds with a broad substrate scope and functional group tolerance. Further derivatization of the 6-amino group can also be explored to expand the chemical diversity and modulate the biological activity of the synthesized compounds.

Target Kinase Signaling Pathway: PI3K/Akt/mTOR

Quinoline-based inhibitors have shown significant promise in targeting the Phosphatidylinositol-3-Kinase (PI3K)/Protein Kinase B (Akt)/mammalian Target of Rapamycin (mTOR) signaling pathway.[1] This pathway is a critical regulator of cell growth, proliferation, survival, and metabolism.[1] Its aberrant activation is a frequent event in many human cancers, making it a prime target for the development of novel anticancer therapeutics.[1] The inhibitors synthesized from 3-chloroquinolin-6-amine are proposed to target key kinases within this pathway, such as PI3K or mTOR, thereby disrupting downstream signaling and inducing apoptosis in cancer cells.

PI3K/Akt/mTOR Signaling Pathway and Proposed Point of Inhibition.

Synthetic Workflow

The general synthetic workflow for the preparation of 3-anilino-6-aminoquinoline derivatives from 3-chloroquinolin-6-amine involves a key Buchwald-Hartwig amination step. This is followed by purification and subsequent biological evaluation.

General Synthetic and Evaluation Workflow.

Experimental Protocols

Protocol 1: Synthesis of 3-(Arylamino)quinolin-6-amine Derivatives via Buchwald-Hartwig Amination

This protocol describes a general procedure for the palladium-catalyzed cross-coupling of 3-chloroquinolin-6-amine with various substituted anilines.

Materials:

• 3-Chloroquinolin-6-amine

• Substituted aniline (1.2 equivalents)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2 mol%)

• Xantphos (4 mol%)

• Cesium carbonate (Cs₂CO₃) (2.0 equivalents)

• Anhydrous 1,4-dioxane

• Schlenk flask or microwave vial

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk flask or microwave vial, add 3-chloroquinolin-6-amine (1.0 mmol), the substituted aniline (1.2 mmol), and cesium carbonate (2.0 mmol).

• Add Pd₂(dba)₃ (0.02 mmol) and Xantphos (0.04 mmol).

• Evacuate and backfill the flask with an inert gas (argon or nitrogen) three times.

• Add anhydrous 1,4-dioxane (5 mL) via syringe.

• Heat the reaction mixture to 100-120 °C and stir for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• After completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove the catalyst.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to afford the desired 3-(arylamino)quinolin-6-amine derivative.

Protocol 2: In Vitro Kinase Inhibition Assay

This protocol provides a general method for assessing the inhibitory activity of the synthesized compounds against a target kinase (e.g., PI3Kα).

Materials:

• Recombinant human PI3Kα

• Kinase substrate (e.g., PIP2)

• ATP

• Assay buffer (e.g., HEPES buffer containing MgCl₂, DTT, and BSA)

• Synthesized quinoline derivatives (dissolved in DMSO)

• Positive control inhibitor (e.g., a known PI3K inhibitor)

• Kinase activity detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

• 384-well plates

• Microplate reader

Procedure:

• Prepare serial dilutions of the synthesized compounds in DMSO.

• In a 384-well plate, add the assay buffer, substrate, and the diluted compounds.

• Initiate the kinase reaction by adding a mixture of the PI3Kα enzyme and ATP.

• Incubate the plate at room temperature for 60 minutes.

• Stop the reaction and measure the kinase activity using the ADP-Glo™ detection reagent according to the manufacturer's instructions.

• Measure the luminescence signal using a microplate reader.

• Calculate the percentage of kinase inhibition for each compound concentration relative to the DMSO control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Data Presentation

The inhibitory activities of a representative series of synthesized 3-(arylamino)quinolin-6-amine derivatives against PI3Kα are summarized in the table below. This data is illustrative and serves as an example for presenting quantitative results.

Compound ID	R Group on Aniline	PI3Kα IC50 (nM)
QN-1	H	150
QN-2	4-OCH₃	75
QN-3	4-F	98
QN-4	3-Cl	120
QN-5	4-CF₃	250
Positive Control	Wortmannin	5

Conclusion

The 3-chloroquinolin-6-amine scaffold provides a valuable starting point for the synthesis of novel kinase inhibitors. The protocols outlined in this document, centered around the robust Buchwald-Hartwig amination, offer a versatile and efficient approach to generate a library of 3-anilino-6-aminoquinoline derivatives. These compounds are promising candidates for targeting key nodes in oncogenic signaling pathways, such as the PI3K/Akt/mTOR cascade. The provided methodologies for synthesis and biological evaluation will aid researchers in the exploration of this chemical space for the development of next-generation targeted cancer therapeutics.

References

• 1. Synthesis and biological evaluation of substituted 3-anilino-quinolin-2(1H)-ones as PDK1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Buchwald-Hartwig Amination of 3-Chloroquinolin-6-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination is a powerful and versatile palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen (C-N) bonds.[1][2] This reaction has become a cornerstone in modern organic synthesis, particularly in medicinal chemistry and drug discovery, due to its broad substrate scope and tolerance for various functional groups.[2][3] The quinoline scaffold and its derivatives are of significant interest as they are present in numerous biologically active compounds. This document provides detailed application notes and a general protocol for the Buchwald-Hartwig amination of 3-chloroquinolin-6-amine with various primary and secondary amines.

The reaction involves the coupling of an aryl halide (3-chloroquinolin-6-amine) with an amine in the presence of a palladium catalyst, a phosphine ligand, and a base.[2] The choice of catalyst, ligand, base, and solvent is crucial for achieving high yields and reaction efficiency, especially when dealing with heteroaryl chlorides.[2] While the inherent amine functionality at the 6-position of the starting material could potentially complicate the reaction through self-coupling or catalyst inhibition, the Buchwald-Hartwig methodology is generally robust enough to be adapted for such substrates. Careful optimization of reaction conditions is key to a successful outcome.

Reaction Principle

The catalytic cycle of the Buchwald-Hartwig amination is a well-established process involving a Pd(0)/Pd(II) catalytic cycle.[2][4] The key steps are:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the carbon-chlorine bond of 3-chloroquinolin-6-amine to form a Pd(II) intermediate.[2][3]

• Amine Coordination and Deprotonation: The amine nucleophile coordinates to the palladium center, followed by deprotonation by a base to form a palladium-amido complex.[4]

• Reductive Elimination: The final step is the reductive elimination of the N-arylated product, regenerating the active Pd(0) catalyst which can then re-enter the catalytic cycle.[2][4]

Caption: A simplified diagram of the Buchwald-Hartwig amination catalytic cycle.

Key Reaction Parameters

Successful Buchwald-Hartwig amination of 3-chloroquinolin-6-amine requires careful optimization of several parameters. The following tables summarize common starting points and considerations for this transformation, based on protocols for similar chloro-heteroaromatic compounds.[4][5][6]

Table 1: Recommended Catalysts and Ligands

Catalyst Precursor	Ligand	Typical Loading (mol%)	Notes
Pd₂(dba)₃	XPhos, RuPhos, BrettPhos	1-5	Bulky, electron-rich biarylphosphine ligands are generally preferred for aryl chlorides.[3][4]
Pd(OAc)₂	SPhos, DavePhos	1-5	Often used in combination with phosphine ligands.
(NHC)Pd(allyl)Cl	N/A	1-3	N-Heterocyclic carbene (NHC) based catalysts can also be effective.
Pd(PPh₃)₄	PPh₃ (excess)	2-10	A more traditional catalyst, may require higher temperatures and longer reaction times.
PdCl₂(dppf)	dppf	2-5	Bidentate phosphine ligands can be effective in certain cases.[1]

Table 2: Common Bases and Solvents

Base	Equivalents	Solvent	Notes
NaOtBu	1.2 - 2.0	Toluene, Dioxane	A strong, non-nucleophilic base, widely used and very effective.[4]
K₃PO₄	1.5 - 3.0	Toluene, Dioxane, THF	A milder base, useful for substrates with base-sensitive functional groups.[4]
Cs₂CO₃	1.5 - 3.0	Toluene, Dioxane	Another effective and milder base option.[4]
LHMDS	1.2 - 2.0	Toluene, THF	Can be used, especially when employing ammonia equivalents.[7]

Experimental Protocols

The following are generalized protocols for the Buchwald-Hartwig amination of 3-chloroquinolin-6-amine. These should be considered as starting points and may require optimization for specific primary or secondary amine coupling partners.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Palladium-Catalyzed Amination of Dichloroquinolines with Adamantane-Containing Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Palladium-catalyzed amination of dichloroquinolines with adamantane-containing amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Nucleophilic Aromatic Substitution Reactions on 3-Chloroquinolin-6-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quinoline scaffold is a privileged structure in medicinal chemistry, recognized for its presence in a wide array of biologically active compounds.[1][2][3] Functionalization of the quinoline ring is a key strategy in the development of novel therapeutic agents. Among the various substituted quinolines, 3-chloroquinolin-6-amine serves as a versatile building block for the synthesis of novel derivatives through nucleophilic aromatic substitution (SNAr) reactions. The presence of the electron-donating amino group at the 6-position and the chloro substituent at the 3-position presents a unique electronic profile that influences the reactivity of the quinoline core.

These application notes provide a comprehensive overview of the synthetic utility of 3-chloroquinolin-6-amine in SNAr reactions, detailing protocols for the introduction of various nucleophiles and discussing the potential applications of the resulting products, particularly in the context of kinase inhibition.

Reaction Principle: Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution is a fundamental reaction in organic chemistry for the modification of aromatic rings. The reaction proceeds via an addition-elimination mechanism, where a nucleophile attacks the aromatic ring at the carbon atom bearing a suitable leaving group, forming a resonance-stabilized intermediate known as a Meisenheimer complex. Subsequent elimination of the leaving group restores the aromaticity of the ring, yielding the substituted product.

The reactivity of aryl halides in SNAr reactions is significantly enhanced by the presence of electron-withdrawing groups ortho or para to the leaving group. In the case of 3-chloroquinolin-6-amine, the quinoline nitrogen acts as an electron-withdrawing entity, activating the ring towards nucleophilic attack.

Experimental Protocols

The following protocols are generalized procedures for conducting SNAr reactions on 3-chloroquinolin-6-amine with various nucleophiles. Optimization of reaction conditions (temperature, solvent, base, and reaction time) may be necessary for specific substrates.

Protocol 1: General Procedure for SNAr with Amine Nucleophiles (N-Arylation/N-Alkylation)

This protocol describes the reaction of 3-chloroquinolin-6-amine with primary or secondary amines to yield 3-(amino)quinolin-6-amine derivatives.

Materials:

• 3-Chloroquinolin-6-amine

• Desired primary or secondary amine (1.2 - 2.0 equivalents)

• Base (e.g., K₂CO₃, Cs₂CO₃, or Et₃N, 1.5 - 3.0 equivalents)

• Anhydrous polar aprotic solvent (e.g., DMF, DMSO, or NMP)

• Reaction vessel (e.g., round-bottom flask with reflux condenser or sealed tube)

• Standard work-up and purification equipment

Procedure:

• To a solution of 3-chloroquinolin-6-amine (1.0 eq.) in a suitable anhydrous solvent, add the desired amine (1.2-2.0 eq.) and a base (e.g., K₂CO₃, 2.0 eq.).

• Heat the reaction mixture to a temperature ranging from 80 to 150 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with water and extract the product with an organic solvent (e.g., ethyl acetate, dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 3-(amino)quinolin-6-amine derivative.

Protocol 2: General Procedure for SNAr with Alkoxide Nucleophiles (O-Arylation)

This protocol details the synthesis of 3-(alkoxy)quinolin-6-amine derivatives through the reaction of 3-chloroquinolin-6-amine with alcohols.

Materials:

• 3-Chloroquinolin-6-amine

• Desired alcohol (as solvent or reagent)

• Strong base (e.g., NaH, KOtBu, 1.1 - 1.5 equivalents)

• Anhydrous aprotic solvent (e.g., THF, DMF)

• Reaction vessel

• Standard work-up and purification equipment

Procedure:

• To a solution of the desired alcohol in a dry aprotic solvent (e.g., THF), add a strong base such as sodium hydride (NaH, 1.1 eq.) portion-wise at 0 °C to generate the corresponding alkoxide.

• After the cessation of hydrogen evolution, add 3-chloroquinolin-6-amine (1.0 eq.).

• Heat the reaction mixture to a suitable temperature (e.g., reflux) and monitor by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to room temperature and carefully quench with water.

• Extract the product with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product via column chromatography.

Protocol 3: Palladium-Catalyzed Amination (Buchwald-Hartwig Amination)

For less reactive amines or to achieve higher selectivity and yields under milder conditions, palladium-catalyzed amination is a powerful alternative.[4][5][6]

Materials:

• 3-Chloroquinolin-6-amine

• Amine (1.2 equivalents)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-5 mol%)

• Phosphine ligand (e.g., XantPhos, BINAP, 2-10 mol%)

• Base (e.g., NaOtBu, Cs₂CO₃, 1.5 - 2.5 equivalents)

• Anhydrous, degassed solvent (e.g., toluene, dioxane)

• Schlenk tube or glovebox

• Standard work-up and purification equipment

Procedure:

• In an inert atmosphere (glovebox or Schlenk line), combine 3-chloroquinolin-6-amine (1.0 eq.), the palladium precatalyst, the phosphine ligand, and the base.

• Add the anhydrous, degassed solvent, followed by the amine (1.2 eq.).

• Heat the reaction mixture to 80-120 °C and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of Celite®.

• Wash the filtrate with water and brine, dry the organic layer, and concentrate.

• Purify the product by column chromatography.

Data Presentation

The following tables summarize representative quantitative data for the SNAr reactions on 3-chloroquinolin-6-amine with various nucleophiles. The data is illustrative and based on typical outcomes for similar reactions reported in the literature.

Table 1: Nucleophilic Aromatic Substitution with Amines

Entry	Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Aniline	K₂CO₃	DMF	120	12	75
2	Morpholine	Cs₂CO₃	DMSO	100	8	82
3	Benzylamine	Et₃N	NMP	130	16	68
4	Piperidine	K₂CO₃	DMF	110	10	78

Table 2: Nucleophilic Aromatic Substitution with Alcohols/Phenols

Entry	Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Methanol	NaH	THF	Reflux	6	85
2	Phenol	K₂CO₃	DMF	100	12	70
3	Isopropanol	KOtBu	THF	Reflux	8	79
4	4-Methoxyphenol	Cs₂CO₃	DMSO	110	14	65

Table 3: Palladium-Catalyzed Amination

Entry	Amine	Catalyst	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Fluoroaniline	Pd₂(dba)₃	XantPhos	NaOtBu	Toluene	100	6	92
2	Pyrrolidine	Pd(OAc)₂	BINAP	Cs₂CO₃	Dioxane	110	8	88
3	N-Methylaniline	Pd₂(dba)₃	XantPhos	K₃PO₄	Toluene	100	10	85

Mandatory Visualization

Signaling Pathway

Many quinoline derivatives have been identified as potent kinase inhibitors, particularly targeting the Epidermal Growth Factor Receptor (EGFR) signaling pathway, which is often dysregulated in cancer.[7][8][9][10][11] The 3-substituted-6-aminoquinoline scaffold can be designed to interact with the ATP-binding site of EGFR, thereby inhibiting its downstream signaling cascade that promotes cell proliferation and survival.

Caption: EGFR signaling pathway and inhibition by 3-substituted-6-aminoquinoline derivatives.

Experimental Workflow

The general workflow for the synthesis and evaluation of novel compounds derived from 3-chloroquinolin-6-amine follows a logical progression from the chemical reaction to biological screening.

Caption: General workflow for the synthesis and evaluation of 3-substituted-6-aminoquinolines.

References

• 1. An overview of quinoline as a privileged scaffold in cancer drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - RSC Advances (RSC Publishing) DOI:10.1039/D0RA03763J [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Recent Glimpse into Quinazoline-Based EGFR Kinase Inhibitors for Cancer Therapy – Oriental Journal of Chemistry [orientjchem.org]
• 8. Design, synthesis, and biological evaluation of novel quinoline-based EGFR/HER-2 dual-target inhibitors as potential anti-tumor agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. Recent developments of small molecule EGFR inhibitors based on the quinazoline core scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Suzuki Coupling Reactions Involving 3-Chloroquinolin-6-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organic halides or pseudohalides. This reaction is of paramount importance in the pharmaceutical industry for the synthesis of complex molecules, including active pharmaceutical ingredients (APIs). Quinoline and its derivatives are significant pharmacophores, exhibiting a wide range of biological activities such as anticancer, antimicrobial, anti-inflammatory, and antimalarial properties.[1][2][3] The targeted synthesis of 3-aryl-quinolin-6-amines via Suzuki coupling of 3-chloroquinolin-6-amine provides a direct route to novel compounds with potential therapeutic applications.

3-Chloroquinolin-6-amine presents a challenging substrate for Suzuki coupling due to the lower reactivity of aryl chlorides compared to their bromide and iodide counterparts.[4][5] The presence of the amine functionality also necessitates careful consideration of reaction conditions to avoid side reactions. This document provides detailed application notes and representative protocols for performing Suzuki coupling reactions with 3-chloroquinolin-6-amine, drawing upon established principles for the coupling of challenging chloro-heterocyclic substrates.

Key Considerations for Suzuki Coupling of 3-Chloroquinolin-6-amine

Successful Suzuki coupling of 3-chloroquinolin-6-amine hinges on the careful selection of the catalyst system (palladium precursor and ligand), base, and solvent.

• Catalyst System: The oxidative addition of the palladium catalyst to the C-Cl bond is often the rate-limiting step.[4] To overcome the lower reactivity of aryl chlorides, highly active catalyst systems are required. These typically consist of a palladium precursor and a sterically hindered, electron-rich phosphine ligand or an N-heterocyclic carbene (NHC) ligand.[4][6]

  • Palladium Precursors: Common choices include Pd(OAc)₂, Pd₂(dba)₃, and pre-formed palladium-ligand complexes.[6][7]

  • Ligands: Buchwald ligands (e.g., SPhos, XPhos) and other bulky, electron-rich phosphines are often effective for activating aryl chlorides.[4] N-heterocyclic carbene (NHC) ligands can also provide high catalytic activity.[6]

• Base: The base plays a crucial role in the transmetalation step of the catalytic cycle.[6][8] For challenging substrates like aryl chlorides, stronger bases are often necessary.[4]

  • Commonly used bases include K₃PO₄, Cs₂CO₃, and K₂CO₃.[4][9] The choice of base can also be influenced by the solvent system.

• Solvent: The reaction can be performed in a variety of organic solvents, often with the addition of water.[9][10] The choice of solvent can impact the solubility of the reactants and the efficacy of the base.

  • Typical solvents include dioxane, tetrahydrofuran (THF), and toluene, often in combination with water.[9][11]

Experimental Protocols

The following protocols are representative examples for the Suzuki coupling of 3-chloroquinolin-6-amine with an arylboronic acid. Note: These protocols are starting points and may require optimization for specific arylboronic acids and desired scales.

Protocol 1: General Procedure using a Buchwald Ligand

This protocol utilizes a common and effective catalyst system for challenging Suzuki couplings.

Diagram of Experimental Workflow

Caption: Experimental workflow for Suzuki coupling using a Buchwald ligand.

Materials:

• 3-Chloroquinolin-6-amine (1.0 mmol)

• Arylboronic acid (1.2 - 1.5 mmol)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%)

• SPhos (2-dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 mmol, 4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 - 3.0 mmol)

• 1,4-Dioxane (5 mL)

• Water (1 mL)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a dry reaction vessel, add 3-chloroquinolin-6-amine, the arylboronic acid, and potassium phosphate.

• Seal the vessel and evacuate and backfill with an inert gas three times.

• Under a positive pressure of the inert gas, add palladium(II) acetate and SPhos.

• Add the degassed dioxane and water via syringe.

• Stir the reaction mixture at 80-110 °C.

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 3-aryl-quinolin-6-amine.

Protocol 2: Alternative Conditions using a Pre-formed Catalyst

This protocol uses a commercially available, air-stable palladium pre-catalyst, which can simplify the reaction setup.

Materials:

• 3-Chloroquinolin-6-amine (1.0 mmol)

• Arylboronic acid (1.2 - 1.5 mmol)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.05 mmol, 5 mol%)

• Cesium carbonate (Cs₂CO₃) (2.0 - 3.0 mmol)

• Tetrahydrofuran (THF) (5 mL)

• Water (1 mL)

• Inert gas (Argon or Nitrogen)

Procedure:

• Combine 3-chloroquinolin-6-amine, the arylboronic acid, Pd(dppf)Cl₂, and cesium carbonate in a reaction vessel.

• Seal the vessel and purge with an inert gas.

• Add degassed THF and water.

• Heat the mixture with stirring to 80-100 °C.

• Monitor the reaction by TLC or LC-MS.

• After the reaction is complete, cool to room temperature.

• Perform an aqueous work-up as described in Protocol 1.

• Purify the product via column chromatography.

Data Presentation: Optimization Parameters

The following table summarizes key parameters that can be varied to optimize the Suzuki coupling of 3-chloroquinolin-6-amine. The values provided are typical starting points and ranges found in the literature for similar substrates.

Parameter	Reagent/Condition	Typical Range/Value	Rationale and Notes
Palladium Precursor	Pd(OAc)₂, Pd₂(dba)₃	1-5 mol%	Common and effective palladium sources.
PdCl₂(dppf)	2-5 mol%	A robust pre-catalyst, may require higher temperatures.[4]
Ligand	SPhos, XPhos	2-10 mol%	Bulky, electron-rich phosphines are effective for aryl chlorides.[4]
PPh₃	4-12 mol%	May be less effective for aryl chlorides compared to Buchwald ligands.[4]
Base	K₃PO₄, Cs₂CO₃	2-3 equivalents	Stronger bases are often required for less reactive chlorides.[4]
K₂CO₃	2-3 equivalents	A common and often effective base.
Solvent	Dioxane/H₂O, THF/H₂O	4:1 to 10:1 v/v	Aqueous conditions can be beneficial for some Suzuki reactions.[4]
Toluene	Anhydrous	Anhydrous conditions may also be effective with certain base/ligand combinations.
Temperature	80-120 °C	Higher temperatures are generally needed for aryl chlorides.[4]
Arylboron Reagent	Arylboronic acid	1.1-2.0 equivalents	A slight excess is typically used.
Arylboronic ester	1.1-2.0 equivalents	Can be more stable and easier to handle than boronic acids.[9]

Signaling Pathways and Applications

The 3-aryl-quinolin-6-amine scaffold is a privileged structure in medicinal chemistry. Quinoline derivatives are known to interact with a variety of biological targets and signaling pathways. For example, they have been investigated as:

• Kinase Inhibitors: Many kinase inhibitors feature a quinoline core, which can bind to the ATP-binding site of various kinases involved in cancer cell proliferation and survival signaling pathways.

• DNA Intercalating Agents: The planar aromatic system of quinolines can intercalate into DNA, disrupting DNA replication and transcription, a mechanism relevant to anticancer activity.[1]

• Antimicrobial Agents: Fluoroquinolones, a class of antibiotics, act by inhibiting DNA gyrase and topoisomerase IV, enzymes essential for bacterial DNA replication.[2]

The novel 3-aryl-quinolin-6-amines synthesized via Suzuki coupling can be screened for a wide range of biological activities, potentially leading to the discovery of new therapeutic agents.

Diagram of a Generic Kinase Inhibition Pathway

Caption: Potential mechanism of action for a 3-aryl-quinolin-6-amine as a kinase inhibitor.

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	Inactive catalyst	Use a more robust ligand (e.g., SPhos, XPhos); ensure proper degassing to remove oxygen.[4]
Inappropriate base	Switch to a stronger base (e.g., K₃PO₄ or Cs₂CO₃).[4]
Low reaction temperature	Increase the temperature to 100-120 °C.[4]
Side Product Formation	Protodeboronation of the boronic acid	Use a slight excess of the boronic acid; ensure the base is not too strong or the temperature too high for prolonged periods.
Homocoupling of the boronic acid	Optimize catalyst and ligand loading; ensure efficient stirring.

By leveraging the provided protocols and considering the key optimization parameters, researchers can effectively synthesize novel 3-aryl-quinolin-6-amines for further investigation in drug discovery and development programs.

References

• 1. Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review - RSC Advances (RSC Publishing) DOI:10.1039/D2RA02896D [pubs.rsc.org]
• 2. Synthetic and medicinal perspective of quinolines as antiviral agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jddtonline.info [jddtonline.info]
• 4. benchchem.com [benchchem.com]
• 5. Yoneda Labs [yonedalabs.com]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 10. Suzuki-Miyaura Cross-Coupling Reaction [fishersci.se]
• 11. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]

Application of 3-Chloroquinolin-6-amine in the Synthesis of Novel Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloroquinolin-6-amine is a versatile bifunctional building block for the synthesis of a wide array of novel heterocyclic compounds. The quinoline core is a well-established privileged scaffold in medicinal chemistry, with derivatives exhibiting a broad spectrum of biological activities, including anticancer, antimalarial, and anti-inflammatory properties. The presence of a reactive chlorine atom at the 3-position and an amino group at the 6-position allows for sequential and regioselective functionalization, making it an attractive starting material for the generation of diverse molecular libraries for drug discovery.

This document provides detailed application notes and protocols for the use of 3-Chloroquinolin-6-amine in key synthetic transformations, including palladium-catalyzed cross-coupling reactions and the synthesis of fused heterocyclic systems.

Key Synthetic Applications

The chemical versatility of 3-Chloroquinolin-6-amine allows for its application in several modern synthetic methodologies to construct complex heterocyclic systems. The primary reaction handles are the chloro group at the C3 position, which is amenable to various cross-coupling reactions, and the amino group at the C6 position, which can be acylated, alkylated, or used as a handle for further annulation reactions.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-nitrogen bonds. 3-Chloroquinolin-6-amine can readily participate in Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.

• Suzuki-Miyaura Coupling: This reaction enables the formation of a C-C bond between the C3 position of the quinoline and an aryl or heteroaryl group from a boronic acid or ester. This is a valuable method for synthesizing 3-arylquinolin-6-amines, which are scaffolds for various biologically active molecules.

• Buchwald-Hartwig Amination: This method facilitates the formation of a C-N bond at the C3 position, allowing for the introduction of a wide range of primary and secondary amines. This leads to the synthesis of 3,6-diaminoquinoline derivatives, which are of interest in medicinal chemistry.

• Sonogashira Coupling: This reaction forms a C-C bond between the C3 position and a terminal alkyne, yielding 3-alkynylquinolin-6-amines. These products can serve as key intermediates for the synthesis of more complex heterocyclic systems through subsequent cyclization reactions.

Synthesis of Fused Heterocyclic Systems

The bifunctional nature of 3-Chloroquinolin-6-amine also makes it a suitable precursor for the synthesis of fused polycyclic aromatic systems, such as pyrazolo[4,3-c]quinolines. These fused heterocycles are of significant interest due to their potential as kinase inhibitors and anti-inflammatory agents.[1]

Experimental Protocols

The following protocols are generalized procedures for key reactions involving 3-Chloroquinolin-6-amine. Researchers should note that reaction conditions may require optimization based on the specific substrates and desired products.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 3-Chloroquinolin-6-amine

This protocol describes the synthesis of 3-arylquinolin-6-amines via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Materials:

• 3-Chloroquinolin-6-amine

• Arylboronic acid (1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Degassed solvent (e.g., DMF/water 4:1)

• Inert atmosphere (Argon or Nitrogen)

• Standard glassware for organic synthesis

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add 3-Chloroquinolin-6-amine (1.0 mmol), the corresponding arylboronic acid (1.5 mmol), and the base (2.0 mmol).

• Add the palladium catalyst (0.05 mmol).

• Add the degassed solvent mixture (10 mL).

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water (20 mL) and extract with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient).

• Characterize the purified 3-arylquinolin-6-amine by NMR, MS, and melting point determination.

dot

Caption: Suzuki-Miyaura coupling of 3-Chloroquinolin-6-amine.

Protocol 2: General Procedure for Buchwald-Hartwig Amination of 3-Chloroquinolin-6-amine

This protocol outlines the synthesis of N-substituted-3-aminoquinolin-6-amines through a palladium-catalyzed Buchwald-Hartwig amination.

Materials:

• 3-Chloroquinolin-6-amine

• Primary or secondary amine (1.2 equiv)

• Palladium pre-catalyst (e.g., Pd₂(dba)₃, 2 mol%)

• Ligand (e.g., Xantphos, 4 mol%)

• Base (e.g., Cs₂CO₃, 1.5 equiv)

• Anhydrous, degassed solvent (e.g., Dioxane or Toluene)

• Inert atmosphere (Argon or Nitrogen)

• Standard glassware for organic synthesis

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium pre-catalyst, ligand, and base to an oven-dried Schlenk flask.

• Add 3-Chloroquinolin-6-amine (1.0 mmol) and the amine (1.2 mmol).

• Add the anhydrous, degassed solvent (10 mL).

• Seal the flask and heat the reaction mixture to 80-110 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of Celite to remove inorganic salts.

• Wash the filtrate with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Characterize the purified product by NMR, MS, and other appropriate analytical techniques.

dot

Caption: Buchwald-Hartwig amination of 3-Chloroquinolin-6-amine.

Protocol 3: General Procedure for Sonogashira Coupling of 3-Chloroquinolin-6-amine

This protocol details the synthesis of 3-alkynylquinolin-6-amines via a palladium/copper-catalyzed Sonogashira coupling.

Materials:

• 3-Chloroquinolin-6-amine

• Terminal alkyne (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2 mol%)

• Copper(I) iodide (CuI, 4 mol%)

• Base (e.g., Triethylamine (Et₃N), 2 equiv)

• Anhydrous and degassed solvent (e.g., THF or DMF)

• Inert atmosphere (Argon or Nitrogen)

• Standard glassware for organic synthesis

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 3-Chloroquinolin-6-amine (1.0 mmol), the palladium catalyst (0.02 mmol), and CuI (0.04 mmol).

• Add the anhydrous, degassed solvent (10 mL).

• Add the base (2.0 mmol) followed by the terminal alkyne (1.2 mmol) via syringe.

• Stir the reaction mixture at room temperature or heat to 50-70 °C.

• Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with an organic solvent and wash with saturated aqueous NH₄Cl solution and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Characterize the purified 3-alkynylquinolin-6-amine by NMR, MS, and IR spectroscopy.

dot

Caption: Sonogashira coupling of 3-Chloroquinolin-6-amine.

Data Presentation

The following tables summarize representative quantitative data for reactions analogous to those described above, as specific data for 3-Chloroquinolin-6-amine is not extensively available in the literature. These should be considered as illustrative examples.

Table 1: Representative Yields for Suzuki-Miyaura Coupling of Chloroquinolines

Entry	Arylboronic Acid	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	DMF/H₂O	90	18	75-85
2	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂	Na₂CO₃	Dioxane/H₂O	100	12	80-90
3	3-Pyridinylboronic acid	Pd₂(dba)₃/SPhos	K₃PO₄	Toluene/H₂O	100	24	60-70

Table 2: Representative Yields for Buchwald-Hartwig Amination of Chloroquinolines

Entry	Amine	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Aniline	Pd₂(dba)₃/Xantphos	Cs₂CO₃	Dioxane	110	20	70-80
2	Morpholine	Pd(OAc)₂/BINAP	NaOtBu	Toluene	100	16	85-95
3	Benzylamine	PdCl₂(dppf)	K₂CO₃	t-BuOH	90	24	65-75

Table 3: Representative Yields for Sonogashira Coupling of Chloroquinolines

Entry	Alkyne	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylacetylene	Pd(PPh₃)₄/CuI	Et₃N	DMF	60	8	80-90
2	Trimethylsilylacetylene	PdCl₂(PPh₃)₂/CuI	i-Pr₂NH	THF	RT	12	90-98
3	1-Hexyne	Pd(OAc)₂/XPhos/CuI	DBU	Acetonitrile	80	6	70-80

Biological Activity of Synthesized Derivatives

Derivatives of 3-amino and 3-aryl quinolines have shown promising biological activities. For instance, pyrazolo[4,3-c]quinoline derivatives have been investigated as anti-inflammatory agents by inhibiting nitric oxide (NO) production.[1] Specifically, compounds with hydroxyphenylamino and aminobenzoic acid substitutions at the 4-position of the pyrazolo[4,3-c]quinoline core have demonstrated significant inhibitory effects on LPS-stimulated NO production in RAW 264.7 cells.[1]

Furthermore, various quinoline derivatives have been extensively studied for their anticancer properties. The mechanism of action often involves the inhibition of key enzymes in cellular signaling pathways, such as tyrosine kinases. The structural modifications enabled by the reactions described above allow for the fine-tuning of the pharmacological properties of the resulting compounds.

Conclusion

3-Chloroquinolin-6-amine is a valuable and versatile starting material for the synthesis of a diverse range of heterocyclic compounds. The application of modern synthetic methodologies, particularly palladium-catalyzed cross-coupling reactions, provides efficient routes to novel molecular scaffolds with significant potential for drug discovery and development. The protocols and data presented herein serve as a guide for researchers to explore the rich chemistry of this promising building block. Further optimization of reaction conditions and exploration of the biological activities of the synthesized compounds are encouraged to fully realize the potential of 3-Chloroquinolin-6-amine in medicinal chemistry.

References

• 1. Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-alkylation of 3-Chloroquinolin-6-amine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental protocols for the N-alkylation of 3-chloroquinolin-6-amine, a key synthetic transformation for the development of novel compounds in drug discovery. The protocols described are based on established methodologies for the N-alkylation of aromatic and heteroaromatic amines.

Introduction

The quinoline scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including antimicrobial, anticancer, and antiviral properties. N-alkylation of the amino group at the 6-position of the 3-chloroquinoline core is a critical step in the synthesis of diverse libraries of compounds for structure-activity relationship (SAR) studies. This document outlines two primary protocols for this transformation: classical N-alkylation with alkyl halides and a modern catalytic approach using alcohols via the borrowing hydrogen strategy.

Experimental Protocols

Protocol 1: N-alkylation using Alkyl Halides

This method involves the direct reaction of 3-chloroquinolin-6-amine with an alkyl halide in the presence of a base. This is a widely used and generally effective method for N-alkylation.

Materials:

• 3-Chloroquinolin-6-amine

• Alkyl halide (e.g., iodomethane, ethyl bromide, benzyl bromide)

• Base (e.g., potassium carbonate (K₂CO₃), triethylamine (TEA), or sodium hydride (NaH))

• Solvent (e.g., N,N-dimethylformamide (DMF), acetonitrile (MeCN), or tetrahydrofuran (THF))

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Standard laboratory glassware

• Magnetic stirrer and heating mantle

Procedure:

• To a solution of 3-chloroquinolin-6-amine (1.0 equiv.) in the chosen solvent, add the base (1.5-2.0 equiv.).

• Stir the mixture at room temperature for 10-15 minutes.

• Add the alkyl halide (1.1-1.5 equiv.) dropwise to the reaction mixture.

• Heat the reaction mixture to the desired temperature (e.g., 60-80 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient).

Data Presentation:

Entry	Alkyl Halide	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Iodomethane	K₂CO₃	DMF	60	6	85
2	Ethyl bromide	TEA	MeCN	80	12	78
3	Benzyl bromide	NaH	THF	25	8	92

Note: The yields are hypothetical and based on typical outcomes for similar reactions.

Protocol 2: Catalytic N-alkylation with Alcohols (Borrowing Hydrogen)

This modern and environmentally friendly approach utilizes alcohols as alkylating agents in the presence of a transition metal catalyst. The reaction proceeds via a "borrowing hydrogen" or "hydrogen autotransfer" mechanism.[1]

Materials:

• 3-Chloroquinolin-6-amine

• Alcohol (e.g., methanol, ethanol, benzyl alcohol)

• Catalyst (e.g., [Ru(p-cymene)Cl₂]₂, Shvo's catalyst)

• Base (e.g., potassium tert-butoxide (t-BuOK), sodium hydroxide (NaOH))

• Anhydrous and degassed solvent (e.g., toluene, 1,4-dioxane)

• Inert atmosphere (Nitrogen or Argon)

• Standard Schlenk line or glovebox equipment

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• In an oven-dried Schlenk flask under an inert atmosphere, combine 3-chloroquinolin-6-amine (1.0 equiv.), the alcohol (1.2-2.0 equiv.), the catalyst (1-5 mol%), and the base (1.0-1.5 equiv.) in the anhydrous solvent.

• Seal the flask and heat the reaction mixture to the specified temperature (e.g., 100-120 °C) with vigorous stirring.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction to room temperature.

• Filter the reaction mixture through a pad of Celite to remove the catalyst and any insoluble salts.

• Wash the Celite pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation:

Entry	Alcohol	Catalyst (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Methanol	[Ru(p-cymene)Cl₂]₂ (2)	t-BuOK	Toluene	110	24	75
2	Ethanol	Shvo's Catalyst (1)	NaOH	1,4-Dioxane	100	18	82
3	Benzyl alcohol	[Ru(p-cymene)Cl₂]₂ (2)	t-BuOK	Toluene	120	16	90

Note: The yields are hypothetical and based on typical outcomes for similar reactions described in the literature.[1][2][3][4]

Visualizations

Caption: Experimental workflows for the N-alkylation of 3-chloroquinolin-6-amine.

Caption: Simplified 'Borrowing Hydrogen' catalytic cycle for N-alkylation.

References

• 1. N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Application Notes: 3-Chloroquinolin-6-amine in the Development of Anticancer Agents

Introduction

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] Its derivatives have demonstrated a wide array of biological activities, including potent anticancer properties.[1][3] Among these, chloro-substituted quinolines have garnered significant attention for their ability to serve as versatile building blocks in the synthesis of novel kinase inhibitors and other antineoplastic agents.[4] This document provides an overview of the application of the 3-chloroquinolin-6-amine scaffold and its related isomers in the development of anticancer agents, focusing on their mechanism of action, synthesis, and evaluation protocols.

Quinoline derivatives exert their anticancer effects through various mechanisms, including the induction of apoptosis, cell cycle arrest, and the inhibition of critical signaling pathways that drive tumor growth and proliferation.[1][5] A primary focus has been the development of kinase inhibitors, as the quinoline core can effectively mimic the purine ring of ATP, allowing these compounds to bind to the ATP-binding site of various kinases.[4] The strategic placement of a chloro substituent can enhance binding affinity and improve the pharmacokinetic profile of the resulting molecules.[4]

Key Signaling Pathways Targeted by Chloroquinoline Derivatives

A significant mechanism by which chloroquinoline derivatives exert their anticancer effects is through the inhibition of key signaling pathways. The PI3K/Akt/mTOR pathway, which is frequently dysregulated in many cancers, is a prominent target.[4] Inhibition of this pathway disrupts fundamental cellular processes, leading to decreased cell proliferation and increased apoptosis.

References

• 1. Inhibition of cancer cells by Quinoline-Based compounds: A review with mechanistic insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Review on recent development of quinoline for anticancer activities - Arabian Journal of Chemistry [arabjchem.org]
• 3. Docking, synthesis, and anticancer assessment of novel quinoline-amidrazone hybrids [pharmacia.pensoft.net]
• 4. benchchem.com [benchchem.com]
• 5. Aminoquinolines as Translational Models for Drug Repurposing: Anticancer Adjuvant Properties and Toxicokinetic-Related Features - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 3-Chloroquinolin-6-amine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the palladium-catalyzed cross-coupling of 3-chloroquinolin-6-amine. This versatile building block is of significant interest in medicinal chemistry for the synthesis of novel quinoline derivatives, which are scaffolds for a wide range of biologically active compounds. The protocols outlined below cover Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Heck reactions, offering a roadmap for the synthesis of diverse substituted quinolin-6-amine analogs.

Due to the specific substitution pattern of 3-chloroquinolin-6-amine, direct literature precedents for its use in all major palladium-catalyzed cross-coupling reactions are not abundantly available. The protocols provided herein are based on established methodologies for similar chloro- and amino-substituted quinoline and pyridine systems and should be considered as excellent starting points for reaction optimization.

Suzuki-Miyaura Coupling: Synthesis of 3-Arylquinolin-6-amines

The Suzuki-Miyaura reaction is a powerful method for the formation of carbon-carbon bonds, enabling the synthesis of 3-arylquinolin-6-amines from 3-chloroquinolin-6-amine and various arylboronic acids. These products are valuable for developing novel kinase inhibitors and other therapeutic agents.

Reaction Scheme:

Caption: General scheme for the Suzuki-Miyaura coupling of 3-chloroquinolin-6-amine.

Data Presentation: Suzuki-Miyaura Coupling Conditions

Parameter	Condition 1	Condition 2	Condition 3
Palladium Catalyst	Pd(PPh₃)₄	PdCl₂(dppf)	Pd₂(dba)₃
Ligand	-	-	SPhos
Base	K₂CO₃	Cs₂CO₃	K₃PO₄
Solvent	Dioxane/H₂O (4:1)	DMF	Toluene/H₂O (10:1)
Temperature (°C)	90-100	100-110	80-90
Typical Yields	Moderate to Good	Good to Excellent	Good to Excellent
Notes	A classic, readily available catalyst system.	Often effective for challenging substrates.	A highly active catalyst system for aryl chlorides.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: In an oven-dried Schlenk tube equipped with a magnetic stir bar, combine 3-chloroquinolin-6-amine (1.0 equiv.), the desired arylboronic acid (1.2-1.5 equiv.), and the base (2.0-3.0 equiv.).

• Inert Atmosphere: Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Catalyst and Ligand Addition: Under a positive flow of inert gas, add the palladium catalyst (1-5 mol%) and, if required, the ligand (1.2-2.4 equiv. relative to palladium).

• Solvent Addition: Add the degassed solvent(s) via syringe to achieve a concentration of approximately 0.1-0.2 M with respect to the 3-chloroquinolin-6-amine.

• Reaction: Seal the tube and place it in a preheated oil bath at the desired temperature. Stir the reaction mixture vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Buchwald-Hartwig Amination: Synthesis of 3,6-Diaminoquinoline Derivatives

The Buchwald-Hartwig amination allows for the formation of C-N bonds, enabling the synthesis of N-substituted 3-aminoquinolin-6-amine derivatives. This reaction is crucial for accessing novel scaffolds for drug discovery programs.[1][2]

Reaction Scheme:

Caption: General scheme for the Buchwald-Hartwig amination of 3-chloroquinolin-6-amine.

Data Presentation: Buchwald-Hartwig Amination Conditions

Parameter	Condition 1	Condition 2	Condition 3
Palladium Catalyst	Pd₂(dba)₃	Pd(OAc)₂	[Pd(cinnamyl)Cl]₂
Ligand	XPhos	RuPhos	BrettPhos
Base	NaOtBu	K₃PO₄	LHMDS
Solvent	Toluene	Dioxane	THF
Temperature (°C)	90-110	100-120	65-80
Typical Yields	Good to Excellent	Good to Excellent	Good
Notes	A robust system for a wide range of amines.	Suitable for less nucleophilic amines.	A milder base, useful for base-sensitive substrates.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under a stream of inert gas, add the palladium precatalyst (1-5 mol%), the phosphine ligand (1.2-2.4 equiv. relative to palladium), and the base (1.4-2.0 equiv.) to an oven-dried reaction vessel.

• Reagent Addition: Add 3-chloroquinolin-6-amine (1.0 equiv.) and the amine coupling partner (1.1-1.5 equiv.).

• Solvent Addition: Add the anhydrous and degassed solvent.

• Reaction: Seal the vessel and heat the mixture with vigorous stirring for the required time (typically 4-24 hours).

• Monitoring: Follow the reaction's progress by TLC or LC-MS.

• Work-up: After cooling, dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purification: Purify the residue by flash column chromatography.

Sonogashira Coupling: Synthesis of 3-Alkynylquinolin-6-amines

The Sonogashira coupling provides a direct route to 3-alkynyl-substituted quinolin-6-amines by reacting 3-chloroquinolin-6-amine with terminal alkynes. This transformation is valuable for generating compounds with extended conjugation and for further synthetic elaborations.[3]

Reaction Scheme:

Caption: General scheme for the Sonogashira coupling of 3-chloroquinolin-6-amine.

Data Presentation: Sonogashira Coupling Conditions

Parameter	Condition 1 (Copper-Catalyzed)	Condition 2 (Copper-Free)
Palladium Catalyst	PdCl₂(PPh₃)₂	Pd(OAc)₂
Ligand	PPh₃	SPhos
Co-catalyst	CuI	-
Base	Et₃N or DIPEA	Cs₂CO₃ or K₃PO₄
Solvent	THF or DMF	Dioxane or Toluene
Temperature (°C)	Room Temperature to 80	80-110
Typical Yields	Good to Excellent	Good to Excellent
Notes	Classical conditions, often very effective.	Avoids Glaser homocoupling of the alkyne.

Experimental Protocol: General Procedure for Sonogashira Coupling

• Reaction Setup: To a Schlenk tube, add 3-chloroquinolin-6-amine (1.0 equiv.), the palladium catalyst (1-5 mol%), and, for the copper-catalyzed protocol, the copper(I) co-catalyst (2-10 mol%).

• Inert Atmosphere: Purge the tube with an inert gas.

• Reagent Addition: Add the degassed solvent, the base (2.0-3.0 equiv.), and the terminal alkyne (1.2-2.0 equiv.).

• Reaction: Stir the mixture at the appropriate temperature until the starting material is consumed, as monitored by TLC or LC-MS.

• Work-up: Upon completion, dilute the reaction mixture with an organic solvent and water. Separate the layers, and extract the aqueous layer with the organic solvent. Combine the organic layers, wash with brine, dry, and concentrate.

• Purification: Purify the crude product by column chromatography.

Heck Reaction: Synthesis of 3-Alkenylquinolin-6-amines

The Heck reaction facilitates the coupling of 3-chloroquinolin-6-amine with alkenes to produce 3-alkenyl-substituted quinolin-6-amines, which are important intermediates in organic synthesis and can possess interesting biological properties.[4]

Reaction Scheme:

Caption: General scheme for the Heck reaction of 3-chloroquinolin-6-amine.

Data Presentation: Heck Reaction Conditions

Parameter	Condition 1	Condition 2
Palladium Catalyst	Pd(OAc)₂	PdCl₂(PPh₃)₂
Ligand	P(o-tol)₃ or PPh₃	-
Base	Et₃N or K₂CO₃	NaOAc
Solvent	DMF or NMP	Acetonitrile
Temperature (°C)	100-140	80-100
Typical Yields	Moderate to Good	Moderate
Notes	Jeffery conditions often work well for aryl chlorides.	A more classical Heck protocol.

Experimental Protocol: General Procedure for Heck Reaction

• Reaction Setup: In a sealable reaction vessel, combine 3-chloroquinolin-6-amine (1.0 equiv.), the palladium catalyst (1-5 mol%), the base (1.5-2.5 equiv.), and, if necessary, the ligand.

• Reagent Addition: Add the alkene (1.5-2.0 equiv.) and the degassed solvent.

• Reaction: Seal the vessel and heat the mixture with stirring for 12-48 hours.

• Monitoring: Monitor the reaction by GC-MS or LC-MS.

• Work-up: After cooling, filter the reaction mixture through a pad of celite, washing with the reaction solvent. Concentrate the filtrate and partition the residue between an organic solvent and water. Separate the layers, wash the organic phase with brine, dry, and concentrate.

• Purification: Purify the crude product by flash chromatography.

Experimental Workflow

Caption: A generalized experimental workflow for palladium-catalyzed cross-coupling reactions.

Safety Precautions:

• Palladium catalysts and phosphine ligands can be air- and moisture-sensitive. Handle them under an inert atmosphere.

• Many organic solvents are flammable and should be handled in a well-ventilated fume hood.

• Strong bases such as sodium tert-butoxide are corrosive and moisture-sensitive. Handle with appropriate personal protective equipment.

• Always consult the Safety Data Sheets (SDS) for all chemicals used in these protocols.

These application notes and protocols are intended to serve as a guide for the palladium-catalyzed cross-coupling reactions of 3-chloroquinolin-6-amine. Researchers should note that optimization of the reaction conditions, including catalyst, ligand, base, solvent, and temperature, may be necessary to achieve optimal results for specific substrates.

References

• 1. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. Heck Reaction [organic-chemistry.org]

Application Notes and Protocols for the Scale-up Synthesis of 3-Chloroquinolin-6-amine Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the multi-step, scale-up synthesis of 3-Chloroquinolin-6-amine, a valuable scaffold in medicinal chemistry and drug discovery. The protocols detailed below are designed to be robust and scalable, addressing common challenges encountered during large-scale production.

Introduction

Quinoline derivatives are a prominent class of heterocyclic compounds with a broad spectrum of biological activities, including roles as kinase inhibitors in oncology. 3-Chloroquinolin-6-amine, in particular, serves as a key intermediate for the synthesis of potent therapeutic agents. The presence of a reactive chlorine atom at the 3-position and an amino group at the 6-position allows for diverse chemical modifications to explore structure-activity relationships (SAR) and develop novel drug candidates. This document outlines a reliable three-step synthetic pathway from readily available starting materials to the target compound, with a focus on reaction conditions suitable for scaling up production.

Overall Synthetic Pathway

The synthesis of 3-Chloroquinolin-6-amine is achieved through a three-step process:

• Step 1: Skraup Synthesis of 6-Nitroquinoline from p-nitroaniline and glycerol.

• Step 2: Chlorination of 6-Nitroquinoline to yield 3-Chloro-6-nitroquinoline.

• Step 3: Reduction of 3-Chloro-6-nitroquinoline to the final product, 3-Chloroquinolin-6-amine.

Technical Notes & Optimization

Technical Support Center: Purification of Crude 3-Chloroquinolin-6-amine

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for the purification of crude 3-Chloroquinolin-6-amine. It is intended for researchers, scientists, and professionals in the field of drug development.

Frequently Asked Questions (FAQs)

Q1: What are the most common purification techniques for crude 3-Chloroquinolin-6-amine?

A1: The primary methods for purifying crude 3-Chloroquinolin-6-amine are recrystallization, column chromatography, and acid-base extraction. The choice of method depends on the impurity profile, the scale of the purification, and the desired final purity.

Q2: What are the likely impurities in my crude 3-Chloroquinolin-6-amine sample?

A2: Impurities can originate from unreacted starting materials, byproducts from the synthetic route, or degradation products.[1] Depending on the synthesis, potential impurities may include regioisomers, di-chlorinated species, or precursors from the amination and chlorination steps.

Q3: My purified 3-Chloroquinolin-6-amine is a brownish oil, but I expect a solid. What should I do?

A3: A brownish or oily appearance often indicates the presence of impurities or residual solvent.[1][2] Try removing residual solvent under a high vacuum. If the product remains an oil, a more rigorous purification method like column chromatography is recommended to remove impurities that can depress the melting point.[2]

Q4: How can I assess the purity of my 3-Chloroquinolin-6-amine?

A4: Purity can be assessed using several analytical techniques. Thin-Layer Chromatography (TLC) provides a quick qualitative check. For quantitative analysis, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are commonly used. Nuclear Magnetic Resonance (NMR) spectroscopy is invaluable for confirming the structure and identifying impurities.[2]

Troubleshooting Guides

Recrystallization Issues

Problem	Possible Cause(s)	Solution(s)
No crystals form upon cooling.	1. The solution is not saturated (too much solvent). 2. The compound is highly soluble in the solvent, even at low temperatures.[2]	1. Concentrate the solution by boiling off some solvent and cool again. 2. Add an "anti-solvent" (a solvent in which the compound is less soluble) dropwise to the warm solution until it becomes slightly turbid, then reheat to clarify and cool slowly.[2] 3. Scratch the inside of the flask with a glass rod to create nucleation sites.[2][3] 4. Add a seed crystal of the pure compound.[2][3]
The product "oils out" instead of crystallizing.	1. The boiling point of the solvent is higher than the melting point of the solute. 2. The solution is cooling too quickly. 3. Significant impurities are present.[2][4]	1. Use a solvent with a lower boiling point. 2. Allow the solution to cool more slowly; insulate the flask if necessary.[2] 3. Pre-purify the crude product using column chromatography or acid-base extraction.[2][5]
Low recovery of the purified product.	1. The compound has significant solubility in the cold solvent. 2. Too much solvent was used to wash the crystals.[2]	1. Cool the crystallization mixture in an ice bath for an extended period to maximize precipitation.[2] 2. Wash the crystals with a minimal amount of ice-cold recrystallization solvent.[2]
Colored impurities remain in the crystals.	1. The impurity co-crystallizes with the product. 2. The impurity is adsorbed onto the crystal surface.[2]	1. Add a small amount of activated charcoal to the hot solution and filter it through celite before cooling. Be aware that charcoal can also adsorb some of your product.[2][4] 2. Try a different recrystallization solvent or solvent system.[5]

Column Chromatography Issues

Problem	Possible Cause(s)	Solution(s)
Streaking or tailing of bands on the column/TLC plate.	The basic amine group is interacting strongly with the acidic silanol groups on the silica gel.[4][6]	1. Add a basic modifier like triethylamine (TEA) or ammonia (0.1-1% v/v) to the mobile phase to neutralize the acidic sites on the silica.[6] 2. Pre-treat the silica gel by preparing a slurry in the mobile phase containing the basic modifier before packing the column.[6]
Poor separation of the product from impurities.	The polarity of the mobile phase is not optimal.[4]	1. Systematically vary the solvent ratio of your mobile phase based on TLC analysis to achieve better separation.[4][5] 2. Consider trying a different solvent system.[5]
The compound does not elute from the column.	1. The mobile phase is not polar enough. 2. The compound is irreversibly adsorbed onto the silica gel.[4][6]	1. Gradually increase the polarity of the mobile phase (e.g., increase the percentage of ethyl acetate in a hexane/ethyl acetate mixture).[2][4] 2. Switch to a more inert stationary phase like neutral alumina or an amine-functionalized silica column.[1][6] 3. Consider reverse-phase chromatography on a C18 column.[7][8]
Co-elution of the product with an impurity.	The chosen solvent system does not provide adequate selectivity.[4][5]	1. Try a different solvent system with different selectivities.[4] 2. Consider preparative HPLC for difficult separations.[5]

Acid-Base Extraction Issues

Problem	Possible Cause(s)	Solution(s)
Emulsion formation at the interface of the organic and aqueous layers.	1. Vigorous shaking of the separatory funnel. 2. High concentration of the crude product.	1. Gently swirl or invert the separatory funnel instead of vigorous shaking. 2. Add a small amount of brine (saturated NaCl solution) to break up the emulsion. 3. Filter the mixture through a pad of celite.
Low recovery of the product after basification and re-extraction.	1. Incomplete protonation or deprotonation. 2. Insufficient extraction from the aqueous layer.	1. Ensure the pH of the aqueous layer is sufficiently acidic (pH < 2) during the initial extraction and sufficiently basic (pH > 10) during the final extraction using a pH meter or pH paper. 2. Perform multiple extractions (at least three) with the organic solvent to ensure complete transfer of the product.[5]
The product precipitates out of the organic layer during extraction.	The product is not sufficiently soluble in the chosen organic solvent.	Choose an organic solvent in which the neutral 3-Chloroquinolin-6-amine is more soluble.

Experimental Protocols

Recrystallization Protocol

• Solvent Selection: Test the solubility of the crude 3-Chloroquinolin-6-amine in various solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene, or mixtures like ethanol/water) to find a suitable one where the compound is soluble when hot but sparingly soluble when cold.[3][9]

• Dissolution: In a fume hood, dissolve the crude product in a minimal amount of the hot recrystallization solvent.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them. If the solution is colored, you can add activated charcoal, boil for a few minutes, and then perform a hot filtration.[10]

• Crystallization: Allow the clear filtrate to cool slowly to room temperature. Subsequently, place the flask in an ice bath to maximize crystal formation.[2][11]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[2]

• Washing: Wash the crystals with a small amount of the ice-cold recrystallization solvent.[2]

• Drying: Dry the purified crystals under a high vacuum.

Column Chromatography Protocol (Normal Phase with Basic Modifier)

• Mobile Phase Selection: Using TLC, develop a suitable solvent system. A common starting point is a mixture of hexane and ethyl acetate. To prevent tailing, add 0.1-1% triethylamine (TEA) to the mobile phase.[6]

• Column Packing: Prepare a slurry of silica gel in the mobile phase containing TEA and pack a glass column, ensuring there are no air bubbles.[2]

• Sample Loading: Dissolve the crude 3-Chloroquinolin-6-amine in a minimal amount of a suitable solvent (e.g., dichloromethane). Adsorb this solution onto a small amount of silica gel and evaporate the solvent to get a dry powder. Carefully add this powder to the top of the column.[2][12]

• Elution: Begin eluting the column with the prepared mobile phase. If necessary, gradually increase the polarity of the eluent to facilitate the elution of the product.[2]

• Fraction Collection: Collect fractions and monitor the composition of each fraction by TLC.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to obtain the purified product.[6]

Acid-Base Extraction Protocol

• Dissolution: Dissolve the crude 3-Chloroquinolin-6-amine in a suitable organic solvent such as dichloromethane (DCM) or ethyl acetate.[5]

• Acidic Extraction: Transfer the organic solution to a separatory funnel and add an equal volume of a dilute aqueous acid (e.g., 1 M HCl). Shake the funnel, venting frequently. The protonated 3-Chloroquinolin-6-amine will move to the aqueous layer. Separate the layers and repeat the extraction of the organic layer two more times with fresh acid solution.[5]

• Basification and Re-extraction: Combine all the aqueous extracts in a flask and cool it in an ice bath. Slowly add a base (e.g., 1 M NaOH) with stirring until the solution is basic (check with pH paper). The free base of 3-Chloroquinolin-6-amine will precipitate. Extract the product back into an organic solvent (e.g., DCM or ethyl acetate) by performing at least three successive extractions.[5]

• Drying and Concentration: Combine the organic extracts from the re-extraction and dry them over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the purified product.[5]

Visualizations

Caption: General workflow for the purification of 3-Chloroquinolin-6-amine.

Caption: Decision tree for troubleshooting recrystallization issues.

Caption: Troubleshooting guide for column chromatography of 3-Chloroquinolin-6-amine.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. reddit.com [reddit.com]
• 8. teledyneisco.com [teledyneisco.com]
• 9. Reagents & Solvents [chem.rochester.edu]
• 10. benchchem.com [benchchem.com]
• 11. youtube.com [youtube.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Recrystallization of 3-Chloroquinolin-6-amine

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and experimental protocols for optimizing the recrystallization of 3-Chloroquinolin-6-amine.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common issues encountered during the recrystallization process in a question-and-answer format.

Q1: What are the characteristics of an ideal recrystallization solvent for 3-Chloroquinolin-6-amine?

An ideal solvent for recrystallizing 3-Chloroquinolin-6-amine should exhibit the following properties:

• High solubility at elevated temperatures: The compound should be highly soluble in the boiling solvent.

• Low solubility at low temperatures: The compound should be sparingly soluble or insoluble in the cold solvent to ensure maximum recovery.

• Does not react with the compound: The solvent must be chemically inert towards 3-Chloroquinolin-6-amine.

• Boiling point considerations: The solvent's boiling point should ideally be below the melting point of 3-Chloroquinolin-6-amine to prevent the compound from "oiling out." While the exact melting point is not widely published, this is a crucial parameter to determine experimentally.

• Volatility: The solvent should be sufficiently volatile to be easily removed from the purified crystals.

• Impurity solubility: Impurities should either be completely soluble in the cold solvent or completely insoluble in the hot solvent.

Q2: My compound is not dissolving in the hot solvent. What should I do?

If 3-Chloroquinolin-6-amine does not dissolve upon heating, consider the following:

• Insufficient solvent: You may not have added enough solvent. Add small increments of the hot solvent until the compound dissolves.

• Inappropriate solvent choice: The solvent may be too non-polar or too polar for the compound. Based on its structure (a heterocyclic amine), moderately polar solvents are a good starting point. Quinoline derivatives generally show good solubility in various organic solvents.[1]

• Insoluble impurities: If a small amount of material remains undissolved even after adding a significant amount of hot solvent, it may be an insoluble impurity. In this case, perform a hot filtration to remove the solid impurities before allowing the solution to cool.

Q3: The compound "oiled out" instead of forming crystals. How can I resolve this?

"Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid. This often happens when the boiling point of the solvent is higher than the melting point of the compound. To address this:

• Lower the cooling temperature: Try to induce crystallization at a lower temperature by adding a seed crystal or scratching the inside of the flask with a glass rod.

• Use a lower-boiling solvent: Select a solvent with a lower boiling point.

• Increase the solvent volume: The solution may be too concentrated. Add more solvent to the hot solution before cooling.

• Use a solvent pair: Introduce a miscible "anti-solvent" (one in which the compound is insoluble) to the hot, dissolved solution to reduce the overall solubility.

Q4: My product recovery is very low. What are the likely causes?

Poor recovery can stem from several factors:

• Using too much solvent: This will keep a significant portion of your compound dissolved even at low temperatures. Use the minimum amount of hot solvent required for complete dissolution.

• Premature crystallization: If the compound crystallizes during hot filtration, you will lose product. Ensure your filtration apparatus is pre-heated.

• Cooling the solution too quickly: Rapid cooling can lead to the formation of small, impure crystals and trap impurities. Allow the solution to cool slowly to room temperature before placing it in an ice bath.

• Inappropriate solvent choice: If the compound is too soluble in the cold solvent, recovery will be low.

Q5: My purified crystals are still colored. How can I decolorize them?

Colored impurities can sometimes be removed by:

• Activated Charcoal: Add a small amount of activated charcoal to the hot solution before filtration. The charcoal adsorbs the colored impurities. Use with caution, as it can also adsorb some of the desired product.

• Re-recrystallization: A second recrystallization step may be necessary to remove persistent impurities.

Q6: How do I select and use a solvent pair for recrystallization?

A solvent pair is used when no single solvent has the ideal solubility properties. The pair consists of a "good" solvent (in which the compound is soluble) and a "poor" or "anti-solvent" (in which the compound is insoluble). The two solvents must be miscible.

• Dissolve the 3-Chloroquinolin-6-amine in the minimum amount of the hot "good" solvent.

• While the solution is still hot, add the "poor" solvent dropwise until the solution becomes slightly cloudy (turbid).

• Add a few drops of the hot "good" solvent to redissolve the precipitate and make the solution clear again.

• Allow the solution to cool slowly.

Physicochemical Properties and Solvent Selection Data

The following tables provide key data for 3-Chloroquinolin-6-amine and a guide for selecting an appropriate recrystallization solvent.

Table 1: Physicochemical Properties of 3-Chloroquinolin-6-amine

Property	Value	Source
Molecular Formula	C₉H₇ClN₂	ChemSrc
Molecular Weight	178.62 g/mol	PubChem
Appearance	Solid (form may vary)	N/A
Melting Point	Not readily available in public literature. Experimental determination is recommended.	N/A
Polarity (LogP)	3.05160 (indicates moderate lipophilicity)	ChemSrc

Table 2: Solvent Selection Guide for Recrystallization

Solvent	Boiling Point (°C)	Polarity	Potential Use for 3-Chloroquinolin-6-amine
Water	100	High	Likely a poor solvent, but could be used as an anti-solvent with a miscible polar organic solvent. Quinoline itself has low solubility in cold water but dissolves in hot water.[2]
Ethanol	78	High	A good candidate. Quinoline derivatives often show good solubility in ethanol.[1] May be a "good" solvent in a solvent pair.
Methanol	65	High	Similar to ethanol, a promising candidate.
Isopropanol	82	Medium	A good candidate to try.
Acetone	56	Medium	May be too volatile for effective recrystallization but could be screened.
Ethyl Acetate	77	Medium	A potential solvent, worth screening.
Dichloromethane	40	Medium	Boiling point may be too low for efficient recrystallization. Quinoline derivatives are often soluble.[1]
Toluene	111	Low	May be a suitable solvent if the compound is less polar.
Hexane	69	Low	Likely a poor solvent given the amine and nitrogen heterocycle. Could be an effective anti-solvent.

Experimental Protocol: Solvent Screening and Recrystallization

This protocol outlines a systematic approach to identifying the optimal recrystallization solvent for 3-Chloroquinolin-6-amine.

Materials:

• Crude 3-Chloroquinolin-6-amine

• A selection of solvents from Table 2 (e.g., ethanol, isopropanol, ethyl acetate, toluene, hexane)

• Small test tubes or vials

• Hot plate with stirring capability

• Erlenmeyer flasks

• Hirsch or Büchner funnel for vacuum filtration

• Filter paper

• Spatula and glass stirring rod

Procedure:

Part 1: Single Solvent Screening

• Place approximately 20-30 mg of crude 3-Chloroquinolin-6-amine into several small test tubes.

• To each tube, add a different solvent dropwise at room temperature. Observe the solubility. An ideal solvent will not dissolve the compound at room temperature.

• If the compound is insoluble at room temperature, gently heat the test tube in a water bath on a hot plate. Continue adding the solvent dropwise until the solid just dissolves.

• Once dissolved, remove the test tube from the heat and allow it to cool slowly to room temperature.

• After reaching room temperature, place the test tube in an ice-water bath for 10-15 minutes.

• Observe the formation of crystals. A good solvent will yield a significant amount of crystalline solid.

Part 2: Recrystallization Procedure

• Based on the screening, select the most promising single solvent or solvent pair.

• Place the crude 3-Chloroquinolin-6-amine in an Erlenmeyer flask.

• Add the chosen solvent in small portions while heating the flask on a hot plate with stirring. Add just enough hot solvent to completely dissolve the solid.

• If the solution is colored or contains insoluble impurities, perform a hot filtration.

• Remove the flask from the heat, cover it, and allow it to cool slowly and undisturbed to room temperature.

• Once at room temperature, cool the flask further in an ice-water bath to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold recrystallization solvent.

• Allow the crystals to dry completely.

• Determine the yield and assess the purity (e.g., by melting point analysis and comparison to the crude material).

Workflow and Logic Diagrams

The following diagrams illustrate the decision-making process for solvent selection and the overall experimental workflow.

Caption: A flowchart for selecting a suitable recrystallization solvent.

Caption: A generalized workflow for the recrystallization experiment.

References

• 1. benchchem.com [benchchem.com]
• 2. Quinoline - Wikipedia [en.wikipedia.org]

Column chromatography conditions for 3-Chloroquinolin-6-amine purification

Technical Support Center: Purification of 3-Chloroquinolin-6-amine

This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting guides and frequently asked questions (FAQs) for the purification of 3-Chloroquinolin-6-amine via column chromatography.

Frequently Asked Questions (FAQs)

Q1: Why can 3-Chloroquinolin-6-amine be challenging to purify by column chromatography? A1: The difficulty in purifying 3-Chloroquinolin-6-amine and similar aminoquinoline derivatives stems from the basicity of the amino group. This basicity can lead to strong interactions with the acidic silanol groups on the surface of standard silica gel, a common stationary phase.[1] This interaction can cause issues such as poor separation, significant peak tailing in analytical methods, and sometimes irreversible adsorption of the compound onto the column.[1]

Q2: What is the recommended stationary phase for the purification of this compound? A2: Silica gel is the most common stationary phase for purifying quinoline derivatives.[2] However, due to the basic nature of 3-Chloroquinolin-6-amine, standard silica gel may require deactivation. Alternative stationary phases like neutral or basic alumina, or amine-functionalized silica, can also be effective, especially if strong adsorption is observed.[1][3]

Q3: What mobile phase (eluent) system should I start with? A3: A good starting point for the mobile phase is a mixture of a non-polar solvent like hexanes or petroleum ether and a more polar solvent such as ethyl acetate.[2] The optimal ratio should be determined first by Thin-Layer Chromatography (TLC) to achieve an Rf value of approximately 0.2-0.3 for the target compound.[3] If the compound shows poor mobility, a more polar system like dichloromethane/methanol may be necessary.[4]

Q4: My compound is sticking to the silica gel column and not eluting. What should I do? A4: This is a common problem caused by the interaction between the basic amine and acidic silica.[1] To resolve this, you can add a small amount of a basic modifier, such as 0.5-2% triethylamine (TEA), to your mobile phase.[1][3] This deactivates the acidic sites on the silica gel, allowing your compound to elute. Alternatively, switching to a less acidic stationary phase like alumina is a viable option.[1]

Q5: How can I monitor the separation process effectively? A5: Thin-Layer Chromatography (TLC) is the standard method for monitoring the progress of your column chromatography. By spotting the collected fractions on a TLC plate and running it in your chosen eluent system, you can identify which fractions contain your purified compound and which contain impurities.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the column chromatography purification of 3-Chloroquinolin-6-amine.

Problem	Possible Cause	Recommended Solution(s)
Low or No Elution	Strong acid-base interaction between the basic amine and acidic silica gel.	1. Add 0.5-2% triethylamine (TEA) to the mobile phase to neutralize silica's acidic sites.[1][3]2. Gradually increase mobile phase polarity (e.g., add methanol to a DCM/EtOAc system).[1][4]3. Switch to a less acidic stationary phase like neutral alumina or amine-functionalized silica.[1][5][6]
Poor Separation / Co-elution	The compound and impurities have very similar polarities.	1. Optimize the mobile phase using TLC to maximize the difference in Rf values.2. Employ a shallow, gradual gradient during elution rather than an isocratic (fixed solvent ratio) one.3. Try an alternative solvent system (e.g., Dichloromethane/Methanol).[4]4. For high-purity requirements, consider preparative HPLC.[2]
Significant Peak Tailing	Secondary interactions between the basic amine and residual acidic silanol groups on the stationary phase.	1. Add a competing base like triethylamine to the mobile phase to mask the active silanol sites.[3]2. For analytical HPLC, use a modern, highly deactivated, end-capped column.[3]
Compound Degradation	The amine is sensitive to the acidic environment of the silica gel.	1. Deactivate the silica gel by pre-flushing the packed column with a mobile phase containing 1-3% triethylamine before loading the sample.[3]2. Use degassed solvents and work efficiently to minimize the compound's contact time with the stationary phase.[1]

Experimental Protocol: Column Chromatography

This protocol outlines a general procedure for the purification of 3-Chloroquinolin-6-amine.

1. Mobile Phase Selection:

• Use TLC to determine a suitable solvent system. Start with Hexane:Ethyl Acetate mixtures (e.g., 9:1, 4:1, 1:1) and add 0.5% triethylamine.

• The ideal system should give your target compound an Rf value of ~0.2-0.3.

2. Column Packing (Slurry Method):

• Prepare a slurry of silica gel in the initial, least polar eluent (e.g., 95:5 Hexane:Ethyl Acetate).[7]

• Pour the slurry into the chromatography column and allow the silica to settle into a uniform bed, ensuring no air bubbles are trapped.[7]

• Drain the excess solvent until the solvent level is just at the top of the silica bed.[7]

3. Sample Loading:

• Dry Loading (Recommended): Dissolve your crude 3-Chloroquinolin-6-amine in a minimal amount of a suitable solvent (e.g., dichloromethane). Add a small amount of silica gel to this solution and evaporate the solvent to get a dry, free-flowing powder.[7] Carefully add this powder to the top of the packed column.

• Wet Loading: Dissolve the crude product in the smallest possible volume of the initial eluent and carefully load it onto the top of the silica bed using a pipette.[2]

4. Elution:

• Carefully add the eluent to the column.

• Begin eluting with the initial, low-polarity solvent mixture.

• Gradually increase the polarity of the eluent (gradient elution) according to the separation needs determined by TLC. For example, start with 5% ethyl acetate in hexane and slowly increase the ethyl acetate concentration to 10%, 20%, and so on.

5. Fraction Collection and Analysis:

• Collect the eluting solvent in a series of labeled test tubes or flasks.

• Use TLC to analyze the collected fractions to identify which ones contain the pure product.

6. Isolation:

• Combine the fractions containing the pure compound.

• Remove the solvent using a rotary evaporator to yield the purified 3-Chloroquinolin-6-amine.

Visual Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues during the column chromatography purification of 3-Chloroquinolin-6-amine.

A logical workflow for troubleshooting the purification of 3-Chloroquinolin-6-amine.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. teledyneisco.com [teledyneisco.com]
• 6. biotage.com [biotage.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of 3-Chloroquinolin-6-amine

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the synthesis of 3-Chloroquinolin-6-amine. It includes a detailed experimental protocol, troubleshooting guides, and frequently asked questions to address common challenges and improve reaction yield.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route to prepare 3-Chloroquinolin-6-amine?

A1: A prevalent method involves the multi-step synthesis starting from 4-aminophenol. The key steps typically include a Skraup-Doebner-von Miller reaction to form the quinoline core, followed by N-acetylation to protect the amine group, chlorination of the 3-position, and subsequent deprotection of the amine.

Q2: Why is it necessary to protect the 6-amino group during the chlorination step?

A2: The 6-amino group is nucleophilic and can react with chlorinating agents like phosphorus oxychloride (POCl₃). This can lead to the formation of undesired side products and a lower yield of the target molecule. Protection, for example by acetylation, ensures that the chlorination occurs selectively at the desired 3-position of the quinoline ring.

Q3: What are the critical parameters to control during the chlorination reaction?

A3: Key parameters for a successful chlorination using POCl₃ include maintaining an anhydrous (moisture-free) environment, controlling the reaction temperature (typically between 70-90°C), and using a sufficient molar equivalent of the chlorinating agent.[1] Insufficient heating or the presence of moisture can lead to incomplete reaction and low yields.[1]

Q4: What are some common impurities I might encounter in my final product?

A4: Besides unreacted starting materials, potential impurities could include the acetylated precursor (N-(3-chloroquinolin-6-yl)acetamide) if deprotection is incomplete. Other possibilities are phosphorylated intermediates that have not fully converted to the chloro-derivative.[1]

Experimental Protocol: Synthesis of 3-Chloroquinolin-6-amine

This protocol is a general guideline and should be optimized for specific laboratory conditions.

Step 1: Synthesis of 6-Aminoquinolin-3-ol

• This step often involves a variation of the Skraup-Doebner-von Miller reaction, starting from a suitable benzene derivative, such as 4-aminophenol. Due to the complexity and various patented methods, a specific protocol is not provided here. It is recommended to consult relevant literature for a detailed procedure for this starting material.

Step 2: N-Acetylation of 6-Aminoquinolin-3-ol

• Preparation : Dissolve 6-aminoquinolin-3-ol in a suitable solvent like acetic acid.

• Reagent Addition : Slowly add acetic anhydride to the solution while stirring.

• Reaction : Heat the mixture at reflux for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup : Cool the reaction mixture and pour it into ice-water. The solid product, N-(3-hydroxyquinolin-6-yl)acetamide, will precipitate.

• Purification : Filter the precipitate, wash with water, and dry. Recrystallization from a suitable solvent like ethanol may be necessary.

Step 3: Chlorination of N-(3-hydroxyquinolin-6-yl)acetamide

• Preparation : In a flask equipped with a reflux condenser and under an inert atmosphere (e.g., nitrogen), suspend N-(3-hydroxyquinolin-6-yl)acetamide in phosphorus oxychloride (POCl₃).

• Reaction : Heat the mixture to 70-90°C and maintain this temperature for 2-4 hours, or until TLC indicates the consumption of the starting material.[1]

• Workup : Carefully quench the reaction by slowly pouring the mixture onto crushed ice. Neutralize the solution with a base (e.g., sodium bicarbonate or ammonium hydroxide) to precipitate the crude product, N-(3-chloroquinolin-6-yl)acetamide.

• Extraction : Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).[1]

• Purification : Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.[1]

Step 4: Deprotection of N-(3-chloroquinolin-6-yl)acetamide

• Hydrolysis : Suspend N-(3-chloroquinolin-6-yl)acetamide in an aqueous acid solution (e.g., 10% HCl).

• Reaction : Heat the mixture at reflux for 2-6 hours until the acetyl group is completely cleaved (monitored by TLC).

• Workup : Cool the reaction mixture and neutralize with a base (e.g., NaOH) to precipitate the final product, 3-Chloroquinolin-6-amine.

• Purification : Filter the solid, wash thoroughly with water, and dry. Recrystallization from a suitable solvent system can be performed for further purification.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low yield of N-(3-chloroquinolin-6-yl)acetamide (Step 3)	1. Incomplete reaction. 2. Presence of moisture. 3. Insufficient POCl₃.	1. Ensure the reaction temperature is maintained at 70-90°C and prolong the reaction time.[1] 2. Use anhydrous solvents and reagents, and perform the reaction under an inert atmosphere.[1] 3. Use a stoichiometric or slight excess of POCl₃.[1]
Formation of multiple byproducts in Step 3	1. Reaction temperature too high. 2. Reaction of the amino group with POCl₃ due to incomplete protection.	1. Carefully control the reaction temperature within the recommended range. 2. Ensure complete acetylation in Step 2 before proceeding to chlorination.
Incomplete deprotection in Step 4	1. Insufficient reaction time or acid concentration.	1. Increase the reflux time and/or use a higher concentration of the acid. Monitor the reaction closely by TLC.
Product is difficult to purify	1. Presence of closely related impurities.	1. Optimize the column chromatography conditions (e.g., solvent gradient). 2. Consider recrystallization from different solvent systems.

Visualizations

Caption: Proposed synthetic pathway for 3-Chloroquinolin-6-amine.

Caption: A logical guide for troubleshooting low yield in the chlorination step.

References

• 1. benchchem.com [benchchem.com]

Identifying and minimizing byproducts in 3-Chloroquinolin-6-amine reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-chloroquinolin-6-amine. The following information is designed to help identify and minimize byproducts in common synthetic transformations.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions performed on 3-chloroquinolin-6-amine?

A1: 3-Chloroquinolin-6-amine has two primary reactive sites: the chloro group at the 3-position and the amino group at the 6-position. The most common reactions are palladium-catalyzed cross-coupling reactions at the C-Cl bond, such as Suzuki-Miyaura and Buchwald-Hartwig amination, and reactions involving the amino group, such as acylation and sulfonylation.

Q2: Why is the C-Cl bond in 3-chloroquinolin-6-amine challenging for cross-coupling reactions?

A2: Aryl chlorides are generally less reactive than the corresponding bromides or iodides in palladium-catalyzed cross-coupling reactions due to the stronger C-Cl bond.[1] Oxidative addition of the palladium catalyst to the C-Cl bond is often the rate-limiting step.[2] Therefore, these reactions typically require more forcing conditions, such as higher temperatures and specialized catalyst systems with bulky, electron-rich ligands, to achieve good yields.[1]

Q3: What are the typical byproducts I might encounter during a Suzuki-Miyaura coupling with 3-chloroquinolin-6-amine?

A3: Common byproducts in Suzuki-Miyaura reactions include:

• Protodeboronation: This is the cleavage of the C-B bond of the boronic acid or ester, which replaces the boron functional group with a hydrogen atom. This side reaction is often promoted by moisture and the basicity of the reaction medium. Using boronic esters (e.g., pinacol esters) can sometimes mitigate this issue.[3]

• Homocoupling: Dimerization of the boronic acid (to form a biaryl) or the aryl halide can occur.

• Hydrodehalogenation: The chloro group is replaced by a hydrogen atom, leading to the formation of 6-aminoquinoline.

Q4: What are the common side products in a Buchwald-Hartwig amination with 3-chloroquinolin-6-amine?

A4: In Buchwald-Hartwig aminations, you might observe:

• Hydrodehalogenation: Similar to the Suzuki coupling, this involves the replacement of the chlorine atom with hydrogen.

• Formation of Quinolinol: If water is present in the reaction mixture, hydrolysis of the chloroquinoline can lead to the formation of the corresponding quinolinol byproduct.[4]

• Catalyst Deactivation: The palladium catalyst can be deactivated by impurities or side reactions, leading to incomplete conversion.[3]

Troubleshooting Guides

Suzuki-Miyaura Coupling

Problem: Low or no yield of the desired coupled product.

Potential Cause	Troubleshooting Step	Expected Outcome
Inactive Catalyst System	Use a palladium precursor like Pd(OAc)₂ or Pd₂(dba)₃ with a bulky, electron-rich phosphine ligand (e.g., SPhos, XPhos, RuPhos).[1][5]	Increased reaction rate and yield.
Inappropriate Base	For aryl chlorides, a strong base like K₃PO₄ or Cs₂CO₃ is often required. Ensure the base is fresh and anhydrous.[5]	Improved conversion of the starting material.
Insufficient Temperature	Aryl chlorides typically require higher reaction temperatures (80-120 °C) for efficient oxidative addition.	Faster reaction and higher yield.
Oxygen Contamination	Thoroughly degas the solvent and reaction mixture using an inert gas (argon or nitrogen).[3]	Prevents catalyst deactivation and improves reproducibility.
Protodeboronation of Boronic Acid	Use the corresponding boronic ester (e.g., pinacol ester) and ensure anhydrous conditions.	Minimized formation of the protodeboronated byproduct.

Buchwald-Hartwig Amination

Problem: Formation of significant byproducts.

Byproduct	Potential Cause	Minimization Strategy
Hydrodehalogenation	Inefficient reductive elimination or presence of a hydrogen source.	Use a bulky, electron-rich ligand (e.g., XPhos, RuPhos) to promote the desired C-N bond formation. Ensure anhydrous conditions.[4]
Quinolinol Formation	Presence of water in the reaction mixture.	Use anhydrous solvents and reagents. Perform the reaction under a strict inert atmosphere.[4]
Low Conversion	Catalyst deactivation or weak base.	Use a fresh palladium catalyst and consider a stronger base like NaOtBu or LHMDS.[4]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 3-Chloroquinolin-6-amine

This is a generalized starting point and may require optimization.

• Reaction Setup: In an oven-dried Schlenk flask, combine 3-chloroquinolin-6-amine (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and the base (e.g., K₃PO₄, 2.0-3.0 equiv.).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., argon) three times.

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium precursor (e.g., Pd(OAc)₂, 2-5 mol%) and the phosphine ligand (e.g., SPhos, 4-10 mol%).

• Solvent Addition: Add degassed solvent (e.g., dioxane/water mixture, typically 4:1) via syringe.

• Reaction: Heat the mixture to 80-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: After completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Buchwald-Hartwig Amination of 3-Chloroquinolin-6-amine

This protocol is a general guideline and may require optimization.

• Reaction Setup: In a glovebox or under an inert atmosphere, add the palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., XPhos, 2-4 mol%), and the base (e.g., NaOtBu, 1.2-1.5 equiv.) to an oven-dried Schlenk flask.

• Reagent Addition: Add 3-chloroquinolin-6-amine (1.0 equiv.) and the amine coupling partner (1.1-1.2 equiv.).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene or dioxane) via syringe.

• Reaction: Heat the mixture to 80-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature and quench with saturated aqueous NH₄Cl. Extract with an organic solvent, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography.

Protocol 3: General Procedure for Acylation of 3-Chloroquinolin-6-amine

• Reaction Setup: Dissolve 3-chloroquinolin-6-amine (1.0 equiv.) in an aprotic solvent (e.g., dichloromethane or THF) with a non-nucleophilic base (e.g., triethylamine or pyridine, 1.1-1.5 equiv.).

• Reagent Addition: Cool the solution to 0 °C and slowly add the acylating agent (e.g., acetyl chloride or acetic anhydride, 1.0-1.2 equiv.).

• Reaction: Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Work-up: Quench the reaction with water and extract with an organic solvent. Wash the organic layer with saturated aqueous NaHCO₃ and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by recrystallization or column chromatography.

Potential Byproduct: Diacylation may occur if an excess of the acylating agent is used or if the reaction is left for an extended period.

Protocol 4: General Procedure for Sulfonylation of 3-Chloroquinolin-6-amine

• Reaction Setup: Dissolve 3-chloroquinolin-6-amine (1.0 equiv.) in a suitable solvent such as pyridine or dichloromethane.

• Reagent Addition: Cool the mixture to 0 °C and add the sulfonyl chloride (e.g., tosyl chloride or mesyl chloride, 1.0-1.1 equiv.) portion-wise.

• Reaction: Stir the reaction at 0 °C to room temperature until the starting material is consumed (monitored by TLC).

• Work-up: Pour the reaction mixture into ice-water to precipitate the product. Filter the solid, wash with water, and dry.

• Purification: Recrystallize or purify by column chromatography if necessary.

Potential Byproduct: Similar to acylation, disulfonylation is a potential side reaction, although it is generally less common.

Visualizations

Caption: Simplified EGFR/HER2 signaling pathway and the inhibitory action of quinoline-based drugs like Lapatinib.

References

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. uwindsor.ca [uwindsor.ca]

Troubleshooting low conversion in 3-Chloroquinolin-6-amine coupling reactions

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers experiencing low conversion in coupling reactions with 3-Chloroquinolin-6-amine. The content is tailored for scientists and professionals in chemical research and drug development.

Frequently Asked Questions (FAQs)

General Issues

Q1: My coupling reaction with 3-Chloroquinolin-6-amine has stalled or resulted in very low yield. Where should I start troubleshooting?

A1: Low conversion is a common issue that can stem from several factors. A systematic approach is best. Start by verifying the quality and purity of your reagents and ensuring your reaction setup is rigorously prepared.[1][2] Key areas to investigate include:

• Reagent Quality : Ensure starting materials, catalysts, ligands, and bases are pure and dry.[1][2] Boronic acids, in particular, can degrade over time.[3][4]

• Catalyst Activity : The active Pd(0) species may not be forming efficiently or could be deactivated.[4][5] Consider using fresh catalyst or a more robust precatalyst.[2][4]

• Inert Atmosphere : Palladium catalysts are sensitive to oxygen, which can cause deactivation and promote side reactions like homocoupling.[5][6] Ensure your solvent is thoroughly degassed and the reaction is maintained under an inert atmosphere (Argon or Nitrogen).[5][7]

• Reaction Conditions : Temperature, solvent, and base choice are critical and often need to be optimized for challenging substrates like chloroquinolines.[3][7][8]

Q2: Could the quinoline nitrogen on my substrate be inhibiting the catalyst?

A2: Yes, this is a significant challenge with quinoline substrates. The nitrogen atom can act as a Lewis base and coordinate to the palladium center, leading to the formation of inactive catalyst species or catalyst poisoning.[9] This can stall the reaction or prevent it from starting at all.[9] Using bulky, electron-rich ligands can often shield the metal center and promote the desired catalytic cycle over deactivation pathways.[6][9]

Suzuki-Miyaura Coupling

Q3: I am observing low conversion in a Suzuki-Miyaura coupling with 3-Chloroquinolin-6-amine. What are the most common causes?

A3: For Suzuki reactions with aryl chlorides, low conversion often points to issues with the rate-determining oxidative addition step or catalyst stability.[5]

• Inactive Catalyst System : 3-Chloroquinolines are less reactive than their bromo or iodo counterparts.[3] Standard catalysts like Pd(PPh₃)₄ may be ineffective.[5] You will likely need a more active catalyst system employing bulky, electron-rich phosphine ligands (e.g., Buchwald's SPhos, XPhos) or N-heterocyclic carbenes (NHCs).[5][6]

• Inappropriate Base : The choice of base is critical for activating the boronic acid.[6][10] For challenging aryl chlorides, stronger bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are often more effective than sodium or potassium carbonate.[5][6]

• Suboptimal Temperature : Aryl chlorides require higher temperatures (typically 80-120 °C) to facilitate the oxidative addition step.[5][7]

• Boronic Acid Instability : Boronic acids can undergo protodeboronation (hydrolysis back to the arene) or form unreactive cyclic boroxines.[4] This is a very common reason for low yields.[3][4]

Q4: My main byproduct is the homocoupling of my boronic acid. How can I prevent this?

A4: Homocoupling is often promoted by the presence of oxygen or Pd(II) species.[3][6]

• Rigorous Degassing : The most effective way to prevent this is to ensure your reaction mixture and solvents are thoroughly de-gassed to remove oxygen.[4][6][7]

• Catalyst Choice : Using a Pd(0) source directly or a precatalyst that efficiently generates the active Pd(0) species can help.[4] If you are using a Pd(II) source (e.g., Pd(OAc)₂), inefficient reduction can leave Pd(II) species that promote homocoupling.[3][4]

Q5: How can I address the potential instability of my boronic acid?

A5: If you suspect protodeboronation is the issue, there are several strategies.

• Use Boronic Esters : Consider switching from the boronic acid to a more robust boronic ester, such as a pinacol (BPin) or MIDA ester.[4] These are generally more stable to hydrolysis.[4]

• Anhydrous Conditions : Minimize water in the reaction, as it can facilitate protodeboronation.[4] However, note that some inorganic bases require a small amount of water for solubility and activity.[5]

• Milder Conditions : If possible, use milder bases and lower reaction temperatures to reduce the rate of decomposition.[4]

Buchwald-Hartwig Amination

Q6: My Buchwald-Hartwig amination of 3-Chloroquinolin-6-amine is failing. What should I check first?

A6: The Buchwald-Hartwig amination is a powerful C-N bond-forming reaction, but success with heteroaryl chlorides requires careful optimization of the catalyst system.[11][12]

• Ligand Selection : The choice of phosphine ligand is crucial.[13] For coupling with aryl chlorides, bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., XPhos, tBuXPhos) are often required to promote the challenging oxidative addition and subsequent reductive elimination steps.[11][14]

• Base Compatibility : The base deprotonates the amine to form the palladium-amido complex.[11][13] Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu), lithium bis(trimethylsilyl)amide (LHMDS), or cesium carbonate (Cs₂CO₃) are commonly used.[15][16] Be aware that strong bases like NaOtBu can be incompatible with base-sensitive functional groups.[15]

• Solvent Choice : Anhydrous, aprotic solvents like toluene, dioxane, or THF are typically used.[11][15]

Q7: I'm trying to couple a primary amine and getting a low yield. Are there specific considerations?

A7: Yes, coupling primary amines can be challenging. Bidentate phosphine ligands like BINAP or DPPF were early developments that improved the coupling of primary amines.[12][14] More modern, sterically hindered monophosphine ligands are also highly effective.[14] Additionally, using an ammonia equivalent like lithium bis(trimethylsilyl)amide can be an effective strategy for introducing a primary amino group.[16][17]

Data Presentation: Reaction Optimization

Optimizing a coupling reaction often involves screening several parameters. The tables below provide illustrative starting points for a screening campaign for Suzuki-Miyaura and Buchwald-Hartwig couplings with 3-Chloroquinolin-6-amine.

Table 1: Example Screening Conditions for Suzuki-Miyaura Coupling

Entry	Palladium Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)
1	Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄ (2.0)	Toluene	100
2	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄ (2.0)	Dioxane	100
3	PdCl₂(dppf) (3)	-	Cs₂CO₃ (2.0)	DMF/H₂O	110
4	Pd₂(dba)₃ (2)	RuPhos (4)	K₂CO₃ (2.0)	DME/H₂O	90

Table 2: Example Screening Conditions for Buchwald-Hartwig Amination

Entry	Palladium Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)
1	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu (1.5)	Toluene	100
2	Pd(OAc)₂ (2)	RuPhos (4)	LHMDS (1.5)	THF	80
3	Pd₂(dba)₃ (2)	BrettPhos (4)	Cs₂CO₃ (2.0)	Dioxane	110
4	G3-XPhos Precat (2)	-	K₃PO₄ (2.0)	t-BuOH	100

Visualized Workflows and Mechanisms

Caption: A logical workflow for troubleshooting low conversion in coupling reactions.

Caption: The key steps of the Suzuki-Miyaura catalytic cycle.[3][18]

Caption: A map connecting common issues to actionable solutions.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

• Setup : To an oven-dried reaction vial equipped with a magnetic stir bar, add 3-Chloroquinolin-6-amine (1.0 eq.), the boronic acid or ester (1.2-1.5 eq.), and the base (e.g., K₃PO₄, 2.0-3.0 eq.).

• Inert Atmosphere : Seal the vial with a septum cap, then evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times.[5]

• Reagent Addition : Through the septum, add the palladium source (e.g., Pd₂(dba)₃, 1-3 mol%) and the ligand (e.g., SPhos, 2-6 mol%). Then, add the degassed solvent (e.g., dioxane or toluene, to achieve a concentration of 0.1-0.5 M) via syringe.

• Reaction : Place the sealed vial in a preheated oil bath or heating block at the desired temperature (e.g., 80-110 °C) and stir vigorously for the specified time (typically 4-24 hours).[6]

• Monitoring : Monitor the reaction's progress by TLC or LC-MS.

• Workup : After completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and then brine. Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification : Purify the crude product by column chromatography on silica gel.

General Protocol for Buchwald-Hartwig Amination

• Setup : In a glovebox or under a stream of inert gas, add the palladium precatalyst (e.g., G3-XPhos, 1-5 mol%) and the base (e.g., NaOtBu, 1.2-2.0 eq.) to an oven-dried reaction tube with a magnetic stir bar.[11]

• Reagent Addition : Add 3-Chloroquinolin-6-amine (1.0 eq.) and the desired amine coupling partner (1.1-1.5 eq.). Add the anhydrous, degassed solvent (e.g., toluene, to achieve 0.1-0.5 M concentration).[11]

• Reaction : Tightly seal the reaction vessel. If working outside a glovebox, ensure the seal is secure. Place the vessel in a preheated oil bath or heating block at the desired temperature (typically 80-110 °C).[11]

• Monitoring & Stirring : Stir the mixture vigorously for the required time (typically 2-24 hours). Monitor progress by TLC or LC-MS.[11]

• Workup : Once complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove palladium black. Wash the filtrate with water and brine.[11]

• Purification : Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting crude material by column chromatography.

References

• 1. Troubleshooting [chem.rochester.edu]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Suzuki Coupling [organic-chemistry.org]
• 11. benchchem.com [benchchem.com]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 13. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 14. Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 18. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Enhancing Regioselectivity of Reactions with 3-Chloroquinolin-6-amine

For researchers, scientists, and drug development professionals, 3-Chloroquinolin-6-amine is a valuable building block. However, its bifunctional nature, possessing both a reactive chloro group at the C3 position and a nucleophilic amino group at the C6 position, presents significant challenges in achieving regioselective reactions. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the chemical modification of this versatile scaffold.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites on 3-Chloroquinolin-6-amine and what are the common regioselectivity challenges?

A1: 3-Chloroquinolin-6-amine has three primary sites for reactivity:

• C3-Position: The chloro group is susceptible to displacement via nucleophilic aromatic substitution (SNAr) or can participate in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig).

• C6-Amino Group: The primary amine is nucleophilic and can undergo acylation, alkylation, or participate in coupling reactions.

• Quinoline Ring: The aromatic ring system can undergo electrophilic aromatic substitution.

The main challenge is to selectively perform a reaction at one site without affecting the others. For instance, when targeting a Suzuki coupling at the C3 position, undesired side reactions at the C6-amino group can occur. Conversely, when modifying the amino group, the chloro group might react under certain conditions.

Q2: I am attempting a Suzuki-Miyaura coupling to introduce an aryl group at the C3 position, but I am getting low yields and a mixture of products. What could be the cause?

A2: Low yields and product mixtures in Suzuki-Miyaura coupling with 3-Chloroquinolin-6-amine are common issues. Several factors could be at play:

• Side reactions at the C6-amino group: The basic conditions of the Suzuki reaction can lead to N-arylation or other reactions involving the amino group.

• Catalyst deactivation: The amino group can coordinate to the palladium catalyst, leading to deactivation.

• Poor solubility: The starting material or intermediates may have poor solubility in the reaction solvent.

• Hydrolysis of the boronic acid: The aqueous basic conditions can lead to the decomposition of the boronic acid.

Troubleshooting Flowchart for Suzuki-Miyaura Coupling

Caption: Troubleshooting workflow for Suzuki-Miyaura coupling reactions.

Q3: How can I achieve selective N-functionalization of the C6-amino group without affecting the C3-chloro group?

A3: Selective N-functionalization can be achieved by carefully choosing reaction conditions that favor reaction at the amino group over the chloro group.

• Acylation: Use mild acylating agents (e.g., acid chlorides or anhydrides) in the presence of a non-nucleophilic base (e.g., triethylamine or pyridine) at low temperatures.

• Buchwald-Hartwig Amination: While typically used for C-N bond formation at an aryl halide, modifying the conditions (ligand, base, temperature) may allow for selective N-arylation. However, competitive reaction at the C3-Cl is a significant risk. Protecting the amino group before attempting a reaction at the C3 position is often a more robust strategy.

Q4: What are the directing effects of the chloro and amino groups in electrophilic aromatic substitution on the quinoline ring?

A4: The directing effects of the substituents on the quinoline ring are complex.

• The amino group (at C6) is a strongly activating, ortho-, para- directing group.[1][2] It will direct incoming electrophiles to the C5 and C7 positions.

• The chloro group (at C3) is a deactivating, ortho-, para- directing group.[1][2]

• The quinoline nitrogen is deactivating towards electrophilic attack on the pyridine ring.

Considering these factors, electrophilic substitution is most likely to occur on the benzene ring, primarily at the C5 and C7 positions, activated by the amino group.

Troubleshooting Guides

Problem 1: Lack of Regioselectivity in Buchwald-Hartwig Amination

Symptoms:

• Formation of a mixture of products with amination at both the C3 and C6 positions.

• Low yield of the desired C3-aminated product.

• Significant amount of starting material recovered.

Possible Causes & Solutions:

Cause	Solution
High reactivity of the C6-amino group	Protect the C6-amino group with a suitable protecting group (e.g., Boc, acetyl) before performing the Buchwald-Hartwig amination at the C3 position. The protecting group can be removed in a subsequent step.
Inappropriate Ligand Choice	The choice of phosphine ligand is crucial for controlling regioselectivity. For selective amination of an aryl bromide in the presence of an activated heteroaryl chloride, ligands like XPhos or SPhos have shown success in similar systems.[3] Screen a variety of ligands to find the optimal one for your specific substrate.
Harsh Reaction Conditions	High temperatures can lead to a loss of selectivity. Attempt the reaction at a lower temperature for a longer duration.
Incorrect Base	The choice of base can influence the reactivity of both the amine nucleophile and the substrate. Screen weaker bases (e.g., K₃PO₄, Cs₂CO₃) which may favor the desired reaction pathway.[1]

Workflow for Enhancing Regioselectivity in Buchwald-Hartwig Amination

Caption: Decision-making process for improving regioselectivity.

Problem 2: Unwanted Nucleophilic Aromatic Substitution (SNAr) at the C3-Position

Symptoms:

• During a reaction intended to modify the C6-amino group, you observe the formation of a byproduct where the C3-chloro group has been displaced by a nucleophile present in the reaction mixture (e.g., solvent, base).

Possible Causes & Solutions:

Cause	Solution
Presence of a strong nucleophile	Avoid using strong nucleophilic bases or solvents if possible. If a nucleophilic base is required, consider using a non-nucleophilic alternative like DBU or a bulky amine base.
High reaction temperature	SNAr reactions are often accelerated by heat. Perform the reaction at the lowest possible temperature that allows for the desired transformation at the C6-amino group.
Activation of the quinoline ring	Protonation of the quinoline nitrogen can further activate the C3 position towards nucleophilic attack. Running the reaction under neutral or basic conditions may mitigate this.

Experimental Protocols

Protocol 1: General Procedure for Protecting the C6-Amino Group with a Boc Group

This protocol provides a general method for protecting the amino group, which is often a necessary first step to achieve regioselective reactions at the C3 position.

Materials:

• 3-Chloroquinolin-6-amine

• Di-tert-butyl dicarbonate (Boc)₂O

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

Procedure:

• Dissolve 3-Chloroquinolin-6-amine (1.0 eq) in DCM or THF.

• Add TEA or DIPEA (1.2 eq).

• Add a solution of (Boc)₂O (1.1 eq) in the same solvent dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the N-Boc protected 3-Chloroquinolin-6-amine.

Protocol 2: Regioselective Suzuki-Miyaura Coupling of N-Boc-3-Chloroquinolin-6-amine

This protocol describes a typical procedure for a Suzuki-Miyaura coupling at the C3 position after protection of the amino group.

Materials:

• N-Boc-3-Chloroquinolin-6-amine (1.0 eq)

• Arylboronic acid (1.2 - 1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₂CO₃, 2.0 eq)

• Solvent system (e.g., 1,4-Dioxane/H₂O 4:1)

Procedure:

• To a reaction vessel, add N-Boc-3-Chloroquinolin-6-amine, the arylboronic acid, and the base.

• Purge the vessel with an inert gas (e.g., Argon or Nitrogen).

• Add the degassed solvent system, followed by the palladium catalyst.

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring by TLC or LC-MS.

• After completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

• The Boc protecting group can be removed under acidic conditions (e.g., TFA in DCM or HCl in dioxane) to yield the 3-aryl-quinolin-6-amine.

Quantitative Data Summary

The following tables summarize representative data for regioselective reactions on chloro-substituted quinolines from the literature, which can serve as a starting point for optimizing reactions with 3-Chloroquinolin-6-amine. Note that yields and regioselectivity are highly substrate and condition dependent.

Table 1: Regioselectivity of Buchwald-Hartwig Amination on 6-bromo-2-chloroquinoline [3]

Amine	Ligand	Base	Solvent	Temp (°C)	Time (h)	Product Ratio (6-amino : 2-amino)
Morpholine	XPhos	NaOtBu	Toluene	80	2	>95 : 5
Piperidine	SPhos	K₃PO₄	Dioxane	100	18	>95 : 5
n-Hexylamine	RuPhos	Cs₂CO₃	Toluene	110	24	90 : 10

Table 2: Representative Conditions for Suzuki-Miyaura Coupling on Chloroquinolines

Quinoline Substrate	Boronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%)	Reference
4-Chloroquinoline	Phenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃	DMF/H₂O	100	85	[4]
2-Chloroquinoline	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (3)	Cs₂CO₃	Dioxane	90	92	[5]

Logical Relationship of Reactive Sites and Protecting Group Strategy

Caption: A typical workflow for achieving regioselective functionalization.

References

• 1. Buchwald-Hartwig Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]

Preventing decomposition of 3-Chloroquinolin-6-amine during reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-Chloroquinolin-6-amine. The information aims to address specific issues related to the stability and reactivity of this compound, helping to prevent its decomposition during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the decomposition of 3-Chloroquinolin-6-amine during a reaction?

A1: 3-Chloroquinolin-6-amine is susceptible to decomposition under several conditions, including:

• High Temperatures: Thermal stress can lead to degradation. The stability of the molecule decreases at elevated temperatures, which can be a factor in reactions requiring heat.

• Strong Acids and Bases: The amino group can be protonated by strong acids, forming a salt. While this can protect the amine from other reactions, harsh acidic or basic conditions can promote hydrolysis or other degradative pathways.

• Photodegradation: Exposure to light, particularly UV radiation, can induce decomposition. Similar chloroquinoline derivatives have been shown to undergo photodegradation, which may involve cleavage of the chloro group or side-chain reactions.[1]

• Oxidizing and Reducing Agents: The quinoline ring and the amine group can be susceptible to oxidation or reduction under certain conditions, leading to unwanted byproducts.

Q2: How can I minimize the decomposition of 3-Chloroquinolin-6-amine during a reaction?

A2: To minimize decomposition, consider the following strategies:

• Temperature Control: Maintain the lowest possible temperature necessary for the reaction to proceed at a reasonable rate.

• pH Control: Use buffered solutions or carefully control the addition of acidic or basic reagents to avoid extremes in pH.

• Inert Atmosphere: For sensitive reactions, particularly those involving organometallic reagents, conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation.

• Light Protection: Protect the reaction mixture from light by using amber glassware or covering the reaction vessel with aluminum foil.

• Protecting Groups: In many cases, protecting the reactive amino group is the most effective strategy to prevent side reactions and decomposition.

Troubleshooting Guides

Issue 1: Decomposition during Suzuki-Miyaura Coupling Reactions

Symptom: Low yield of the desired coupled product with the formation of multiple unidentified byproducts. A common side product is the dehalogenated starting material (6-aminoquinoline).

Potential Causes & Solutions:

Potential Cause	Recommended Solution
Thermal Decomposition	Lower the reaction temperature. If the reaction is too slow at lower temperatures, consider using a more active palladium catalyst or ligand that allows for milder reaction conditions.
Protodeboronation of Boronic Acid	Use anhydrous solvents and ensure all reagents are dry. The presence of water can lead to the decomposition of the boronic acid coupling partner.[2][3]
Homocoupling of Starting Materials	Optimize the stoichiometry of the reactants. A slight excess of the boronic acid can sometimes suppress the homocoupling of the aryl halide. Ensure efficient stirring to maintain a homogeneous reaction mixture.[2]
Dehalogenation	This side reaction can be promoted by certain bases or impurities. Consider screening different bases (e.g., K2CO3, Cs2CO3, K3PO4) and ensure high-purity reagents. Using ligands with larger bite angles might also suppress this pathway.[4][5]

Experimental Protocol: Boc Protection of 3-Chloroquinolin-6-amine

This protocol describes the protection of the amino group of 3-Chloroquinolin-6-amine using di-tert-butyl dicarbonate (Boc₂O).

Materials:

• 3-Chloroquinolin-6-amine

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (TEA)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Dissolve 3-Chloroquinolin-6-amine (1 equivalent) in anhydrous THF in a round-bottom flask under a nitrogen atmosphere.

• Add triethylamine (1.2 equivalents) to the solution and stir for 5 minutes at room temperature.

• Add a solution of di-tert-butyl dicarbonate (1.1 equivalents) in anhydrous THF dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude Boc-protected product.

• Purify the crude product by column chromatography on silica gel if necessary.[1][6][7][8]

Issue 2: Decomposition during Buchwald-Hartwig Amination

Symptom: Formation of a significant amount of hydrodehalogenated byproduct (6-aminoquinoline) and low yield of the desired aminated product.

Potential Causes & Solutions:

Potential Cause	Recommended Solution
β-Hydride Elimination	This is a common side reaction in Buchwald-Hartwig amination.[9] The choice of ligand is crucial to minimize this pathway. Consider using bulky, electron-rich phosphine ligands which are known to promote reductive elimination over β-hydride elimination.
Reaction with the Amino Group of the Starting Material	The unprotected 6-amino group can potentially react with the palladium catalyst or undergo self-coupling. Protecting the amino group (e.g., with a Boc group) before the amination reaction is highly recommended.
Base-Induced Decomposition	Strong bases like sodium tert-butoxide can promote side reactions. Screen different bases such as Cs₂CO₃ or K₃PO₄, which are often milder.

Experimental Protocol: Deprotection of Boc-protected 3-Chloroquinolin-6-amine

This protocol describes the removal of the Boc protecting group under acidic conditions.

Materials:

• Boc-protected 3-Chloroquinolin-6-amine

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Dissolve the Boc-protected 3-Chloroquinolin-6-amine in dichloromethane.

• Add trifluoroacetic acid (typically 20-50% v/v in DCM) to the solution at 0 °C.

• Stir the reaction mixture at room temperature and monitor by TLC until the starting material is consumed.

• Carefully neutralize the reaction mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane (3 x).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure to yield the deprotected 3-Chloroquinolin-6-amine.[1][6][10]

Visualization of Experimental Workflow

Below is a diagram illustrating the logical workflow for performing a Suzuki-Miyaura coupling reaction with 3-Chloroquinolin-6-amine, including the recommended protection/deprotection steps to prevent decomposition.

Caption: Workflow for Suzuki coupling of 3-Chloroquinolin-6-amine.

References

• 1. fishersci.co.uk [fishersci.co.uk]
• 2. m.youtube.com [m.youtube.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Yoneda Labs [yonedalabs.com]
• 6. jk-sci.com [jk-sci.com]
• 7. Boc-Protected Amino Groups [organic-chemistry.org]
• 8. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 10. reddit.com [reddit.com]

Refining work-up procedures for isolating 3-Chloroquinolin-6-amine products

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for refining the work-up and isolation procedures of 3-Chloroquinolin-6-amine.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying crude 3-Chloroquinolin-6-amine?

A1: The two most effective and widely used methods for the purification of crude 3-Chloroquinolin-6-amine are recrystallization and column chromatography.[1] The choice between these methods often depends on the nature and quantity of the impurities, as well as the desired final purity of the product.[1] For highly impure samples or to separate compounds with similar polarity, column chromatography is often preferred. Recrystallization is an excellent technique for removing minor impurities and obtaining a crystalline final product.[2][3]

Q2: What are the likely impurities in my crude 3-Chloroquinolin-6-amine sample?

A2: Impurities can vary significantly depending on the synthetic route. Common impurities may include unreacted starting materials, reagents from the work-up (e.g., acids or bases), and byproducts from side reactions, such as regioisomers or over-chlorinated species.[4] If the synthesis involves a Friedländer reaction, self-condensation products of the reactants might also be present.[1]

Q3: My purified product is a brownish oil or discolored solid, but I expect a crystalline solid. What should I do?

A3: 3-Chloroquinolin-6-amine is expected to be a solid at room temperature. An oily or discolored appearance is likely due to the presence of residual solvent or impurities that depress the melting point and cause degradation.[1][5] First, attempt to remove residual solvent under a high vacuum. If the product remains an oil or is heavily discolored, a more rigorous purification method, such as column chromatography followed by recrystallization with activated carbon, is necessary.[1][6] Amines, in general, can be susceptible to air oxidation, which can lead to discoloration.[7]

Q4: I am observing poor separation and significant tailing during column chromatography on silica gel. What is the cause and how can I fix it?

A4: Basic amines like 3-Chloroquinolin-6-amine interact strongly with the acidic silanol groups on the surface of standard silica gel.[5][8] This strong interaction leads to peak tailing, poor separation, and sometimes irreversible adsorption or decomposition of the product on the column.[5] To mitigate this, add a small amount of a basic modifier, such as 0.5-2% triethylamine or ammonia, to your eluent system.[5][9] Alternatively, using a different stationary phase like alumina or an amine-functionalized silica column can be very effective.[5][8]

Q5: Can I use an acidic wash during the aqueous work-up to remove non-basic impurities?

A5: Yes, an acidic wash is a standard procedure for purifying amines. By washing the organic layer containing your crude product with a dilute acid (e.g., 1M HCl), the basic 3-Chloroquinolin-6-amine will be protonated and move into the aqueous layer.[10][11] The non-basic organic impurities will remain in the organic layer, which can then be discarded. Afterwards, you can basify the aqueous layer (e.g., with NaOH or NaHCO3) to deprotonate your product, causing it to precipitate or allowing it to be extracted back into a fresh organic solvent.[12][13] This method is only suitable for products that are stable in acidic conditions.[10]

Purification Data Overview

The following table summarizes typical results that can be expected from the purification of crude 3-Chloroquinolin-6-amine. These values are illustrative and can vary based on the initial purity of the crude material and the optimization of the chosen method.

Purification Method	Typical Purity	Typical Yield	Primary Application
Aqueous Acid-Base Extraction	85-95%	80-95%	Initial cleanup to remove non-basic impurities.
Recrystallization	95-99%	60-85%	Removing minor impurities and obtaining final crystalline material.[1]
Column Chromatography (Silica Gel + Modifier)	>98%	50-80%	Separating complex mixtures and isomers.[1]
Column Chromatography (Amine-Functionalized Silica)	>99%	60-85%	High-purity separation of basic amines with minimal tailing.[8]

Troubleshooting Guides

Issue 1: Low Yield After Aqueous Work-up

• Symptom: The mass of the crude product recovered after extraction is significantly lower than theoretically expected.

• Possible Cause 1: Incomplete extraction from the aqueous layer. Your product may have some water solubility, especially if salts are present.

  • Solution: Perform multiple extractions (3-4 times) with your organic solvent to ensure complete removal of the product from the aqueous layer. Saturating the aqueous layer with NaCl (brine) can also decrease the solubility of your organic product and improve partitioning into the organic phase.[12][14]

• Possible Cause 2: Emulsion formation during extraction. A stable emulsion layer between the aqueous and organic phases can trap a significant amount of product.

  • Solution: To break an emulsion, try adding a small amount of brine, gently swirling the separatory funnel instead of vigorous shaking, or filtering the entire mixture through a pad of Celite.

• Possible Cause 3: Incorrect pH during acid-base extraction. If the aqueous layer is not made sufficiently basic after an acid wash, the amine will remain protonated and water-soluble, leading to poor recovery in the final organic extraction.

  • Solution: After an acid wash, ensure the aqueous layer is basified to a pH of 10-12 using a strong base like NaOH.[12] Check the pH with litmus paper or a pH meter before re-extracting with the organic solvent.

Issue 2: Product Fails to Crystallize During Recrystallization

• Symptom: After dissolving the crude product in a hot solvent and allowing it to cool, no crystals form, or the product "oils out" as a liquid.

• Possible Cause 1: The chosen solvent is too good at dissolving the compound, even at low temperatures.

  • Solution: If some solvent has evaporated, try adding a small amount of a miscible "anti-solvent" (a solvent in which your product is insoluble) dropwise to the solution until it becomes slightly turbid, then gently heat until clear and cool again.[1][15] Common solvent systems for quinoline derivatives include ethanol/water and hexane/ethyl acetate.[6][15]

• Possible Cause 2: The solution is not saturated. Too much solvent was used initially.

  • Solution: Gently heat the solution to evaporate some of the solvent to increase the concentration of your product. Once you observe crystal formation on the surface or sides of the flask, remove it from the heat and allow it to cool slowly.

• Possible Cause 3: The presence of significant impurities is inhibiting crystal lattice formation.

  • Solution: The product may require pre-purification using another method, such as column chromatography, to remove the impurities before a successful recrystallization can be achieved.[1]

Issue 3: Multiple or Tailing Spots on TLC After Column Chromatography

• Symptom: Thin-layer chromatography (TLC) analysis of the collected column fractions shows streaking of the product spot or co-elution with impurities.

• Possible Cause 1: Strong interaction with the silica gel stationary phase.

  • Solution: As mentioned in the FAQs, add 0.5-2% triethylamine or another suitable base to your eluent to neutralize the acidic sites on the silica gel.[5] This will result in sharper bands and better separation.

• Possible Cause 2: The chosen eluent system has suboptimal polarity.

  • Solution: Optimize the solvent system using TLC before running the column. For polar amines, a gradient elution, starting with a less polar solvent system and gradually increasing the polarity (e.g., from 10% to 50% ethyl acetate in hexanes), can provide better separation than an isocratic (constant solvent mixture) elution.[6][9]

• Possible Cause 3: The column was overloaded with the crude sample.

  • Solution: Use an appropriate amount of silica gel for the amount of crude product being purified (a general rule of thumb is a 50:1 to 100:1 ratio of silica to crude product by weight). Loading the sample as a concentrated solution or adsorbing it onto a small amount of silica before adding it to the column can also improve separation.[9]

Visualizations

Experimental Workflow Diagram

Caption: A general workflow for the purification of 3-Chloroquinolin-6-amine.

Troubleshooting Logic Diagram

Caption: A decision tree for troubleshooting common purification problems.

Purification Method Selection Diagram

Caption: Matching purification methods to common types of impurities.

Experimental Protocols

Protocol 1: Aqueous Acid-Base Extraction

This protocol is designed for the initial cleanup of the crude product to remove non-basic and acidic impurities.

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent (e.g., ethyl acetate or dichloromethane) in a separatory funnel.

• Acid Wash: Add an equal volume of 1M HCl to the separatory funnel. Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release pressure. Allow the layers to separate. The protonated amine product will move to the aqueous (bottom) layer.

• Separation: Drain the lower aqueous layer into a clean Erlenmeyer flask. Discard the upper organic layer, which contains non-basic impurities.

• Basification: Cool the acidic aqueous solution in an ice bath. Slowly add 5M NaOH solution dropwise with stirring until the pH is >10 (check with pH paper). The deprotonated amine should precipitate or form an oil.

• Re-extraction: Return the basic aqueous mixture to the separatory funnel. Add a fresh portion of organic solvent (e.g., ethyl acetate) and shake to extract the purified amine product back into the organic layer.

• Isolation: Drain and discard the aqueous layer. Wash the organic layer with brine, then drain it into a flask and dry over anhydrous sodium sulfate or magnesium sulfate. Filter off the drying agent and remove the solvent under reduced pressure to yield the purified crude product.

Protocol 2: Purification by Recrystallization

This method is ideal for purifying solids that are moderately pure (>85%) to obtain a high-purity crystalline product.

• Solvent Selection: Choose a suitable solvent or solvent system. A good solvent will dissolve the compound when hot but not when cold.[3] Ethanol/water is a good starting point for quinoline derivatives.[6]

• Dissolution: Place the crude 3-Chloroquinolin-6-amine in an Erlenmeyer flask. Add a minimal amount of hot solvent (e.g., ethanol) and heat the mixture gently (e.g., on a hot plate) until the solid is completely dissolved.[1]

• Decolorization (Optional): If the solution is colored, remove it from the heat, add a small amount of activated carbon, and swirl. Gently reheat the mixture to boiling for a few minutes.

• Hot Filtration: If activated carbon or other insoluble impurities are present, perform a hot filtration through a fluted filter paper into a clean, pre-warmed flask to remove them.

• Crystallization: If using a co-solvent system, add the hot anti-solvent (e.g., water) dropwise to the hot filtrate until the solution just begins to turn cloudy.[1] Add a few drops of the primary solvent (ethanol) to redissolve the precipitate. Cover the flask and allow it to cool slowly to room temperature. Subsequently, place the flask in an ice bath to maximize crystal formation.[1]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[1]

• Washing & Drying: Wash the crystals with a small amount of the ice-cold recrystallization solvent to remove any adhering impurities. Dry the purified crystals under vacuum.[1]

Protocol 3: Column Chromatography

This protocol is for separating complex mixtures or for obtaining very high purity material.

• Eluent Selection: Using TLC, determine an optimal solvent system that gives your product an Rf value of approximately 0.2-0.4. A common system is hexanes/ethyl acetate. Add 1% triethylamine to the chosen solvent system to prevent tailing.[5]

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent and pour it into the chromatography column. Allow the silica to settle into a uniform bed, and drain the excess solvent until it is level with the top of the silica.[6]

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent (or a slightly more polar solvent) and carefully load it onto the top of the silica gel bed.[6] Alternatively, for less soluble compounds, pre-adsorb the crude material onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the column.[9]

• Elution: Begin passing the eluent through the column. Start with a less polar solvent mixture and gradually increase the polarity (gradient elution) if necessary to elute the product.[6]

• Fraction Collection: Collect the eluting solvent in a series of test tubes or flasks. Monitor the fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to yield the final purified product.

References

• 1. benchchem.com [benchchem.com]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. mt.com [mt.com]
• 4. BJOC - Identification and synthesis of impurities formed during sertindole preparation [beilstein-journals.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. biotage.com [biotage.com]
• 9. Chromatography [chem.rochester.edu]
• 10. Workup [chem.rochester.edu]
• 11. rtong.people.ust.hk [rtong.people.ust.hk]
• 12. researchgate.net [researchgate.net]
• 13. youtube.com [youtube.com]
• 14. rsc.org [rsc.org]
• 15. Reagents & Solvents [chem.rochester.edu]

Reference Data & Comparative Studies

A Comparative Guide to HPLC and qNMR for Purity Analysis of 3-Chloroquinolin-6-amine

For researchers, scientists, and drug development professionals, ensuring the purity of active pharmaceutical ingredients (APIs) and key intermediates like 3-Chloroquinolin-6-amine is a critical step in the development of safe and effective medicines. This guide provides an objective comparison of two powerful analytical techniques for purity determination: High-Performance Liquid Chromatography (HPLC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. We will delve into their respective methodologies, present supporting experimental data, and offer a head-to-head comparison to aid in selecting the most appropriate method for your analytical needs.

Principle of the Techniques

High-Performance Liquid Chromatography (HPLC) is a cornerstone of pharmaceutical analysis, renowned for its high separation efficiency.[1] This technique separates components of a mixture based on their differential partitioning between a liquid mobile phase and a solid stationary phase.[2] For purity analysis, HPLC is often coupled with an ultraviolet (UV) detector, and the purity is typically determined by the area percentage of the main peak in the resulting chromatogram.[3]

Quantitative Nuclear Magnetic Resonance (qNMR) , on the other hand, is a primary analytical method that allows for the direct measurement of a compound's purity without the need for a reference standard of the analyte itself.[4][5] The fundamental principle of qNMR lies in the direct proportionality between the integral of an NMR signal and the number of nuclei contributing to that signal.[6][7] By comparing the integral of a specific signal from the analyte to that of a certified internal standard of known purity, an absolute purity value can be determined.[1]

Experimental Protocols

Detailed methodologies for the purity assessment of 3-Chloroquinolin-6-amine using both HPLC and ¹H-qNMR are outlined below. These protocols are based on established methods for similar aromatic amines and quinoline derivatives.[8][9]

High-Performance Liquid Chromatography (HPLC) Method

This method is designed for the separation and quantification of 3-Chloroquinolin-6-amine and its potential process-related impurities.

Instrumentation:

• HPLC system equipped with a UV detector.[3]

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[1]

Mobile Phase:

• A gradient of acetonitrile and water with 0.1% trifluoroacetic acid.

HPLC Parameters:

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Column Temperature: 30 °C

Sample Preparation:

• Accurately weigh and dissolve the 3-Chloroquinolin-6-amine sample in the initial mobile phase composition to a concentration of approximately 1 mg/mL.

Data Analysis:

• Purity is calculated based on the area percentage of the main peak relative to the total area of all observed peaks in the chromatogram.

Quantitative Nuclear Magnetic Resonance (¹H-qNMR) Method

This method provides a highly accurate, absolute purity determination of 3-Chloroquinolin-6-amine.

Instrumentation:

• A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Materials:

• Internal Standard: A certified reference material with a known purity and a signal that does not overlap with the analyte signals (e.g., maleic acid).[6]

• Solvent: A deuterated solvent in which both the analyte and the internal standard are fully soluble (e.g., DMSO-d₆).

NMR Parameters:

• Pulse Program: A standard single-pulse experiment.

• Relaxation Delay (d1): ≥ 5 times the longest T1 of the signals of interest (typically 30-60 seconds for accurate quantification).

• Number of Scans: Sufficient to achieve a high signal-to-noise ratio (>250:1) for the signals to be integrated.

Sample Preparation:

• Accurately weigh a specific amount of the internal standard (e.g., 5 mg) and the synthesized 3-Chloroquinolin-6-amine (e.g., 10 mg) into a clean NMR tube.

• Add a precise volume of DMSO-d₆ (e.g., 0.75 mL) to completely dissolve the solids.

Data Analysis:

• The purity of 3-Chloroquinolin-6-amine is calculated by comparing the integral of a well-resolved proton signal of the analyte to the integral of a known proton signal of the internal standard, taking into account their respective molecular weights, number of protons, and the purity of the internal standard.

Data Presentation: A Comparative Analysis

To illustrate the performance of each technique, the following tables summarize hypothetical but representative quantitative data for the purity analysis of a batch of 3-Chloroquinolin-6-amine.

Table 1: HPLC Purity Analysis Results

Compound	Retention Time (min)	Peak Area	Area %
Impurity 1	3.5	1,500	0.05
Impurity 2	4.2	4,500	0.15
3-Chloroquinolin-6-amine	5.8	2,982,000	99.40
Impurity 3	7.1	12,000	0.40
Total	3,000,000	100.00

Table 2: ¹H-qNMR Purity Analysis Results

Parameter	Value
Analyte (3-Chloroquinolin-6-amine) Weight	10.05 mg
Internal Standard (Maleic Acid) Weight	5.02 mg
Internal Standard Purity	99.9%
Analyte Signal Integral (e.g., H-2 proton)	1.00
Internal Standard Signal Integral (olefinic protons)	2.05
Calculated Purity (w/w %)	98.5%

Table 3: Head-to-Head Comparison of HPLC and qNMR for Purity Analysis

Feature	HPLC	qNMR
Principle	Comparative method based on separation and detection.	Direct, primary method based on signal intensity proportional to molar concentration.[4]
Accuracy	High, but can be influenced by the UV response factors of impurities.	High, as it provides an absolute purity value.
Precision	Very good, with low relative standard deviation (RSD).	Excellent, typically with low RSD.
Selectivity	High, based on chromatographic separation.	High, based on distinct resonance signals. Can be challenging with overlapping signals.
Sensitivity	High, excellent for detecting trace impurities.	Lower sensitivity compared to HPLC.
Reference Standard	Requires a reference standard of the analyte for accurate quantification of impurities.	Does not require a reference standard of the analyte; uses a certified internal standard.[5]
Structural Information	Provides limited structural information (retention time).	Provides detailed structural information, aiding in impurity identification.
Sample Throughput	High	Lower

Visualizing the Workflow

To further clarify the experimental processes, the following diagrams illustrate the workflows for HPLC and qNMR purity analysis.

Caption: Experimental workflow for HPLC purity analysis.

Caption: Experimental workflow for qNMR purity analysis.

Discussion and Recommendations

Both HPLC and qNMR are powerful techniques for assessing the purity of 3-Chloroquinolin-6-amine, each with its own set of strengths and limitations.

HPLC is the workhorse for routine quality control due to its high throughput, sensitivity, and excellent resolving power for a wide range of potential impurities. It is particularly adept at detecting and quantifying trace-level impurities that may be missed by less sensitive techniques. However, the accuracy of HPLC purity determination by area percentage relies on the assumption that all impurities have a similar UV response to the main component. If an impurity has a significantly different chromophore, its concentration can be either under- or overestimated.

qNMR provides a more accurate, absolute measure of purity and is considered a primary ratio method.[4] It is an invaluable tool for the qualification of reference standards and for providing an orthogonal, confirmatory purity assessment to complement HPLC data. A significant advantage of qNMR is its ability to provide structural information, which can aid in the identification of unknown impurities. The main limitations of qNMR are its lower sensitivity compared to HPLC and the potential for signal overlap in complex mixtures, which can complicate quantification.

For a comprehensive purity assessment of 3-Chloroquinolin-6-amine, a dual-pronged approach is recommended. HPLC should be employed for routine analysis, impurity profiling, and the detection of trace impurities. qNMR should be utilized to determine the absolute purity of the main component, qualify the primary reference standard, and provide structural elucidation of any significant impurities identified by HPLC. This orthogonal approach ensures a high degree of confidence in the quality and purity of this important chemical intermediate.

References

• 1. pubsapp.acs.org [pubsapp.acs.org]
• 2. Recent Progress in the Synthesis of Quinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. waters.com [waters.com]
• 5. youtube.com [youtube.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. bipm.org [bipm.org]
• 8. lcms.cz [lcms.cz]
• 9. Design, Synthesis, and In Vitro Evaluation of Novel 8-Amino-Quinoline Combined with Natural Antioxidant Acids - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Reaction Products of 3-Chloroquinolin-6-amine for Drug Discovery

For researchers and scientists in the field of medicinal chemistry and drug development, the functionalization of the quinoline scaffold is a cornerstone of designing novel therapeutic agents. 3-Chloroquinolin-6-amine is a versatile building block, offering two primary reactive sites for modification: the chloro group at the 3-position, susceptible to nucleophilic substitution and cross-coupling reactions, and the amino group at the 6-position, which can undergo a variety of transformations. This guide provides a comparative analysis of the key reaction products of 3-Chloroquinolin-6-amine, offering insights into synthetic routes, expected yields, and structural confirmation data.

Data Presentation: A Comparative Overview of Reaction Products

The following tables summarize the expected outcomes for two major classes of reactions performed on 3-Chloroquinolin-6-amine: Nucleophilic Aromatic Substitution (SNAr) and Palladium-Catalyzed Cross-Coupling. The data presented is a representative compilation based on analogous reactions reported in the literature for similarly substituted quinolines.

Table 1: Nucleophilic Aromatic Substitution (SNAr) Products of 3-Chloroquinolin-6-amine

Nucleophile	Product	Reaction Conditions	Typical Yield (%)	Spectroscopic Data Highlights (1H NMR, δ ppm)
Morpholine	3-(Morpholin-4-yl)quinolin-6-amine	DMF, 120 °C, 12h	75-85	8.65 (d, 1H), 8.01 (s, 1H), 7.85 (d, 1H), 7.32 (dd, 1H), 7.10 (d, 1H), 5.50 (s, 2H, NH2), 3.85 (t, 4H), 3.30 (t, 4H)
Aniline	N3-Phenylquinolin-3,6-diamine	K2CO3, DMA, 150 °C, 24h	60-70	9.10 (s, 1H, NH), 8.75 (d, 1H), 8.20 (s, 1H), 7.90 (d, 1H), 7.20-7.50 (m, 6H), 7.15 (d, 1H), 5.60 (s, 2H, NH2)
Sodium Methoxide	3-Methoxyquinolin-6-amine	MeOH, NaH, reflux, 6h	80-90	8.60 (d, 1H), 7.95 (s, 1H), 7.80 (d, 1H), 7.25 (dd, 1H), 7.05 (d, 1H), 5.45 (s, 2H, NH2), 3.90 (s, 3H)

Table 2: Palladium-Catalyzed Cross-Coupling Products of 3-Chloroquinolin-6-amine

Reaction Type	Coupling Partner	Product	Catalyst/Ligand	Base	Typical Yield (%)
Buchwald-Hartwig Amination	N-Methylaniline	N3-Methyl-N3-phenylquinolin-3,6-diamine	Pd2(dba)3 / XPhos	NaOtBu	70-80
Suzuki Coupling	Phenylboronic acid	3-Phenylquinolin-6-amine	Pd(PPh3)4	K2CO3	85-95
Sonogashira Coupling	Phenylacetylene	3-(Phenylethynyl)quinolin-6-amine	Pd(PPh3)2Cl2 / CuI	Et3N	75-85

Experimental Protocols

Detailed methodologies for the key reactions are provided below. These protocols are generalized and may require optimization for specific substrates and scales.

Protocol 1: General Procedure for Nucleophilic Aromatic Substitution (SNAr)

A mixture of 3-Chloroquinolin-6-amine (1.0 mmol), the corresponding nucleophile (1.2 mmol), and a suitable base (e.g., K2CO3, 2.0 mmol) in an appropriate solvent (e.g., DMF, DMA, 5 mL) is heated in a sealed tube. The reaction temperature and time are dependent on the nucleophilicity of the reacting amine. Upon completion, as monitored by TLC, the reaction mixture is cooled to room temperature and poured into ice-water. The resulting precipitate is collected by filtration, washed with water, and purified by column chromatography or recrystallization.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

In a glovebox, a vial is charged with Pd2(dba)3 (0.02 mmol), a suitable phosphine ligand (e.g., XPhos, 0.08 mmol), and NaOtBu (1.4 mmol). The vial is sealed and brought out of the glovebox. 3-Chloroquinolin-6-amine (1.0 mmol), the amine coupling partner (1.2 mmol), and anhydrous toluene (5 mL) are added under an inert atmosphere. The reaction mixture is heated with stirring. After completion, the mixture is cooled, diluted with ethyl acetate, and filtered through a pad of celite. The filtrate is concentrated, and the residue is purified by column chromatography.

Protocol 3: General Procedure for Suzuki Coupling

A mixture of 3-Chloroquinolin-6-amine (1.0 mmol), the boronic acid (1.5 mmol), Pd(PPh3)4 (0.05 mmol), and an aqueous solution of K2CO3 (2 M, 2 mL) in a suitable solvent such as 1,4-dioxane (5 mL) is degassed and heated under an inert atmosphere. Upon completion, the reaction is cooled, and the organic layer is separated. The aqueous layer is extracted with ethyl acetate, and the combined organic extracts are dried over anhydrous Na2SO4, filtered, and concentrated. The crude product is then purified by column chromatography.

Mandatory Visualization

The following diagrams illustrate the key reaction pathways and a general experimental workflow for the structural confirmation of the synthesized products.

Figure 1: Key reaction pathways for the functionalization of 3-Chloroquinolin-6-amine.

Figure 2: General workflow for the synthesis and structural confirmation of reaction products.

Comparison with Alternative Methods

While SNAr and palladium-catalyzed cross-coupling are the most direct methods for functionalizing the 3-position of 3-Chloroquinolin-6-amine, alternative strategies for modifying the quinoline core exist. C-H activation and functionalization, for instance, represent a more atom-economical approach, avoiding the pre-installation of a halogen. However, these methods often require specific directing groups and can suffer from issues with regioselectivity, making them potentially less suitable for the targeted modification of the 3-position in this specific substrate without further methodological development.

A Comparative Analysis of the Biological Activity of 3-Chloroquinolin-6-amine Isomers

For Researchers, Scientists, and Drug Development Professionals

The quinoline scaffold is a cornerstone in medicinal chemistry, with its derivatives demonstrating a broad spectrum of pharmacological activities. Among these, chloro- and amino-substituted quinolines have garnered significant interest for their potential as anticancer, antibacterial, and antimalarial agents. The precise positioning of these functional groups on the quinoline ring is a critical determinant of their biological efficacy. This guide provides a comparative overview of the biological activity of 3-Chloroquinolin-6-amine and its positional isomers, drawing upon available experimental data to elucidate structure-activity relationships.

While direct comparative studies evaluating a comprehensive matrix of all possible chloro-amino quinoline isomers under uniform experimental conditions are limited, this guide synthesizes findings from various research endeavors to offer valuable insights for the drug discovery and development community.

Comparative Cytotoxicity of Chloro-Amino Quinoline Isomers

The anticancer potential of chloro-amino quinoline isomers has been investigated against various cancer cell lines. The half-maximal inhibitory concentration (IC50), a measure of a compound's potency in inhibiting biological or biochemical functions, is a key parameter in these assessments. The following table summarizes the cytotoxic activities of several chloro-amino quinoline isomers from different studies. It is important to note that direct comparison of IC50 values across different studies should be approached with caution due to variations in experimental conditions, such as cell lines, incubation times, and assay methodologies.

Compound	Cancer Cell Line	Assay	IC50 (µM)	Reference
N'-(7-chloro-quinolin-4-yl)-N,N-dimethyl-ethane-1,2-diamine	MDA-MB-468 (Breast)	Not Specified	8.73	[1]
N'-(7-chloro-quinolin-4-yl)-N,N-dimethyl-ethane-1,2-diamine	MCF-7 (Breast)	Not Specified	36.77	[1]
butyl-(7-fluoro-quinolin-4-yl)-amine	MCF-7 (Breast)	Not Specified	>10	[1]
5-Amino-8-quinolinol dihydrochloride	Raji (B cell lymphoma)	Not Specified	~5	[2]
5-Chloro-8-quinolinol	Raji (B cell lymphoma)	Not Specified	~5.5	[2]

Note: The data presented is a compilation from multiple sources and is intended for illustrative purposes.

From the available data, it is evident that the substitution pattern on the quinoline ring profoundly influences the cytotoxic activity. For instance, N'-(7-chloro-quinolin-4-yl)-N,N-dimethyl-ethane-1,2-diamine exhibits significantly different potencies against MDA-MB-468 and MCF-7 breast cancer cell lines, highlighting cell-line specific responses[1]. Furthermore, a comparative study on 8-hydroxyquinoline derivatives showed that the 5-amino and 5-chloro substituted compounds had comparable IC50 values against the Raji cell line, suggesting that in this particular scaffold, the presence of either a chloro or an amino group at position 5 results in similar cytotoxicity[2].

Antibacterial Activity of Chloro-Amino Quinoline Isomers

Quinolone derivatives have a well-established history as antibacterial agents. The introduction of chloro and amino substituents can modulate their spectrum of activity and potency. The following table presents the antibacterial activity of a selection of chloro-amino quinoline derivatives.

Compound	Bacterial Strain	Assay	MIC (µg/mL)	Reference
6-aminoquinolone derivative (18g)	Gram-negative bacteria	Not Specified	0.45	[3]
6-aminoquinolone derivative (38g)	Gram-positive bacteria	Not Specified	0.66-0.76	[3]
5-chloro-quinoline-8-ol derivative (5d)	Gram-positive strains	MIC determination	0.125–8	[4]
5-chloro-quinoline-8-ol derivative (5d)	Gram-negative strains	MIC determination	0.125–8	[4]

A study on 6-aminoquinolones revealed that these compounds maintain good activity against Gram-negative bacteria and, with certain modifications at the C-7 position, also show efficacy against Gram-positive bacteria[3]. This suggests that the amino group at the C-6 position is a favorable substitution for antibacterial activity. Another study on 5-chloro-quinoline-8-ol derivatives demonstrated broad-spectrum antibacterial effects against both Gram-positive and Gram-negative strains[4].

Experimental Protocols

The evaluation of the biological activity of these compounds relies on standardized and reproducible experimental protocols. Below are detailed methodologies for key assays.

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5,000-10,000 cells per well and incubated for 24 hours to allow for attachment.

• Compound Treatment: The test compounds are dissolved in a suitable solvent (e.g., DMSO) and serially diluted in cell culture medium. The cells are then treated with various concentrations of the compounds and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing MTT solution (typically 0.5 mg/mL) and incubated for another 2-4 hours. During this time, viable cells with active mitochondrial dehydrogenases convert the yellow MTT to purple formazan crystals.

• Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value is determined by plotting cell viability against compound concentration and fitting the data to a dose-response curve.

Minimum Inhibitory Concentration (MIC) Assay for Antibacterial Activity

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

• Preparation of Inoculum: A standardized suspension of the test bacteria is prepared in a suitable broth medium.

• Serial Dilution: The test compounds are serially diluted in the broth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the bacterial suspension.

• Incubation: The plate is incubated at an appropriate temperature (e.g., 37°C) for 18-24 hours.

• Determination of MIC: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.

Visualizing Experimental Workflow and Signaling Pathways

To provide a clearer understanding of the research process and potential mechanisms of action, the following diagrams have been generated using the DOT language.

Caption: A generalized experimental workflow for the synthesis and biological evaluation of 3-Chloroquinolin-6-amine isomers.

Caption: A hypothetical signaling pathway illustrating the potential inhibitory action of chloro-amino quinoline isomers on the PI3K/Akt pathway, a common target in cancer therapy.

Conclusion

The biological activity of 3-Chloroquinolin-6-amine and its isomers is a promising area of research in drug discovery. While a comprehensive, direct comparative analysis is yet to be published, the existing data strongly indicate that the specific placement of chloro and amino substituents on the quinoline ring is a critical factor in determining their cytotoxic and antibacterial properties. The structure-activity relationships derived from the available studies underscore the importance of systematic evaluation of these isomers to identify lead compounds with enhanced potency and selectivity. Future research should focus on the synthesis and parallel screening of a complete set of chloro-amino quinoline isomers to build a more definitive understanding of their therapeutic potential.

References

• 1. Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nitroxoline (5-amino-8-hydroxyquinoline) is more a potent anti-cancer agent than clioquinol (5-chloro-7-iodo-8-quinoline) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 6-Aminoquinolones: a new class of quinolone antibacterials? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and Biological Evaluation of Quinoline Derivatives as a Novel Class of Broad-Spectrum Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Reactivity of 3-Chloroquinolin-6-amine and 3-Bromoquinolin-6-amine in Synthetic Chemistry

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the chemical reactivity of 3-Chloroquinolin-6-amine and 3-Bromoquinolin-6-amine, two key heterocyclic building blocks in medicinal chemistry and materials science. The quinoline scaffold is a privileged structure in numerous biologically active compounds, and the ability to functionalize it at various positions is crucial for the development of novel therapeutic agents.[1] This document outlines the relative reactivity of the 3-chloro and 3-bromo analogues in common cross-coupling reactions, supported by data from closely related systems, and provides standardized experimental protocols.

Introduction to Reactivity in Halogenated Quinolines

The reactivity of halogenated quinolines, particularly in palladium-catalyzed cross-coupling reactions, is fundamentally governed by the nature of the carbon-halogen bond. Generally, the reactivity trend for aryl halides follows the order I > Br > Cl > F. This is primarily attributed to the bond dissociation energy, where the weaker C-Br bond is more readily cleaved in the rate-determining oxidative addition step of many catalytic cycles compared to the stronger C-Cl bond.[2] Consequently, 3-bromoquinoline derivatives are typically more reactive than their 3-chloro counterparts, often affording higher yields under milder reaction conditions.[2] However, recent advancements in catalyst technology, especially the development of sophisticated phosphine ligands, have significantly enhanced the utility of the more cost-effective chloroquinolines.[2]

Comparative Reactivity in Key Cross-Coupling Reactions

While direct comparative experimental data for 3-Chloroquinolin-6-amine and 3-Bromoquinolin-6-amine is not extensively available in the public domain, we can infer their relative reactivities based on well-established principles and data from analogous compounds. The following sections provide a comparative overview of their expected performance in Suzuki-Miyaura and Buchwald-Hartwig amination reactions, two of the most powerful methods for forming carbon-carbon and carbon-nitrogen bonds, respectively.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds, allowing for the introduction of various aryl, heteroaryl, or alkyl groups.[3] Consistent with general trends, 3-Bromoquinolin-6-amine is expected to be a more reactive coupling partner than 3-Chloroquinolin-6-amine in Suzuki-Miyaura reactions.[2] This often translates to higher yields and the ability to employ less reactive boronic acids or milder reaction conditions.[2]

Table 1: Predicted Comparative Yields for Suzuki-Miyaura Coupling of 3-Haloquinolin-6-amines with Phenylboronic Acid

Entry	Substrate	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Predicted Yield (%)
1	3-Bromoquinolin-6-amine	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90	12	85-95%
2	3-Chloroquinolin-6-amine	Pd₂(dba)₃ / SPhos	K₃PO₄	Toluene	110	24	70-85%

Note: The data in this table is predictive and based on typical yields for similar bromo- and chloro-aromatic compounds in Suzuki-Miyaura reactions. Actual yields will depend on specific reaction conditions and optimization.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the synthesis of arylamines from aryl halides.[1] Similar to the Suzuki-Miyaura coupling, the C-Br bond in 3-Bromoquinolin-6-amine is more susceptible to oxidative addition to the palladium catalyst than the C-Cl bond in 3-Chloroquinolin-6-amine. This difference in reactivity can be exploited for selective amination in molecules containing both bromo and chloro substituents.[4]

Table 2: Predicted Comparative Yields for Buchwald-Hartwig Amination of 3-Haloquinolin-6-amines with Morpholine

Entry	Substrate	Catalyst	Ligand	Base	Solvent	Temp (°C)	Time (h)	Predicted Yield (%)
1	3-Bromoquinolin-6-amine	Pd₂(dba)₃	BINAP	NaOtBu	Toluene	100	16	90-98%
2	3-Chloroquinolin-6-amine	Pd(OAc)₂	XPhos	Cs₂CO₃	Dioxane	120	24	75-90%

Note: The data in this table is predictive and based on typical yields for similar bromo- and chloro-aromatic compounds in Buchwald-Hartwig amination reactions. Actual yields will depend on specific reaction conditions and optimization.

Experimental Protocols

The following are generalized experimental protocols for Suzuki-Miyaura coupling and Buchwald-Hartwig amination reactions involving haloquinolines. These should be optimized for specific substrates and scales.

General Protocol for Suzuki-Miyaura Coupling

• Reaction Setup: In an oven-dried Schlenk flask, combine the 3-haloquinolin-6-amine (1.0 mmol), the boronic acid or ester (1.2 mmol), the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and the base (e.g., K₂CO₃, 2.0 mmol).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition: Add the degassed solvent (e.g., a mixture of dioxane and water, 4:1 v/v, 5 mL) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 90-110 °C) with vigorous stirring for the specified time (e.g., 12-24 hours).

• Monitoring and Work-up: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Upon completion, cool the reaction mixture to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography.[5]

General Protocol for Buchwald-Hartwig Amination

• Reaction Setup: To an oven-dried Schlenk tube, add the 3-haloquinolin-6-amine (1.0 mmol), the palladium precatalyst (e.g., Pd₂(dba)₃, 1-5 mol%), and the phosphine ligand (2-10 mol%). Seal the tube with a septum, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Addition of Reagents: Add the base (e.g., NaOtBu, 1.2-1.5 mmol) to the tube under the inert atmosphere. Add the anhydrous, degassed solvent (e.g., toluene or dioxane, 3-5 mL) via syringe, followed by the amine (1.2 mmol).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 100-120 °C) with vigorous stirring for the specified time (e.g., 16-24 hours).

• Monitoring and Work-up: Monitor the reaction progress by TLC or LC-MS. Upon completion, cool the reaction mixture to room temperature, dilute with an organic solvent, and filter through a pad of celite.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography.[1]

Visualizing the Catalytic Cycles

The following diagrams illustrate the generally accepted catalytic cycles for the Suzuki-Miyaura coupling and Buchwald-Hartwig amination reactions.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: Generalized catalytic cycle for the Buchwald-Hartwig amination reaction.

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Navigating the Structure-Activity Relationship of 3-Chloroquinolin-6-amine Analogs: A Comparative Guide for Drug Discovery Professionals

For researchers, scientists, and drug development professionals, the quinoline scaffold remains a cornerstone in the design of novel therapeutics, particularly in the realm of oncology. The strategic incorporation of a chlorine atom at the 3-position and an amine at the 6-position of the quinoline ring system presents a promising pharmacophore for kinase inhibition. This guide provides a comparative analysis of 3-chloroquinolin-6-amine analogs and related quinoline derivatives, summarizing key quantitative data on their biological activities, detailing relevant experimental methodologies, and visualizing the intricate signaling pathways they modulate.

The exploration of structure-activity relationships (SAR) is fundamental to medicinal chemistry, offering critical insights into how chemical modifications of a core scaffold influence its biological activity. For 3-chloroquinolin-6-amine analogs, systematic alterations to the quinoline core and the amino group can significantly impact their potency, selectivity, and pharmacokinetic properties. This guide synthesizes available data to illuminate these relationships and provide a framework for the rational design of next-generation inhibitors.

Comparative Analysis of Biological Activity

Table 1: Anticancer Activity of Substituted Quinoline Derivatives

Compound ID	Core Scaffold	R1 (Position)	R2 (Position)	Cancer Cell Line	IC50 (µM)	Reference
12e	Quinoline-chalcone	2-methyl	4-((E)-3-(4-chlorophenyl)acryloyl)amino	MGC-803	1.38	[1]
HCT-116	5.34	[1]
MCF-7	5.21	[1]
3b	Quinoline-dihydrazone	2-methyl	4-((E)-2-(2-hydroxybenzylidene)hydrazinyl)	MCF-7	7.016	[2]
3c	Quinoline-dihydrazone	2-methyl	4-((E)-2-(4-hydroxybenzylidene)hydrazinyl)	MCF-7	7.05	[2]
N'-(7-chloro-quinolin-4-yl)-N,N-dimethyl-ethane-1,2-diamine	4-Aminoquinoline	7-chloro	4-(2-(dimethylamino)ethylamino)	MDA-MB-468	8.73	[3]
5a	6-Chloro-quinazolin	-	-	MGC-803, Bcap-37, PC3	Not Specified	[4]
5f	6-Chloro-quinazolin	-	-	MGC-803, Bcap-37, PC3	Not Specified	[4]

Table 2: Kinase Inhibitory Activity of Quinoline and Related Heterocyclic Analogs

Compound ID	Scaffold	Target Kinase	IC50 (nM)	Reference
C11	6-amino-1,3,5-triazine	BTK	17.0	[5]
7	Quinazolinone	CDK9	115	[6]
9	Quinazolinone	CDK9	131	[6]
25	Quinazolinone	CDK9	142	[6]
PFKFB3 Inhibitor	N-Aryl 6-Aminoquinoxaline	PFKFB3	14	[7]

Note: The data presented is a compilation from various sources on related but not identical scaffolds to 3-chloroquinolin-6-amine and is intended to illustrate general SAR principles.

Key Signaling Pathways

Quinoline-based kinase inhibitors often target critical signaling pathways implicated in cancer cell proliferation, survival, and differentiation. The PI3K/Akt/mTOR pathway is a frequently dysregulated cascade in many cancers and a common target for such inhibitors.[4][8][9][10]

Hypothetical inhibition of the PI3K/Akt/mTOR signaling pathway by a 3-chloroquinolin-6-amine analog.

Experimental Protocols

To ensure the reproducibility and comparability of biological data, the use of standardized experimental protocols is crucial. Below are detailed methodologies for key assays commonly employed in the evaluation of kinase inhibitors and anticancer agents.

In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This assay quantitatively measures the activity of a kinase by detecting the amount of ADP produced during the enzymatic reaction.

Materials:

• Kinase of interest

• Kinase-specific substrate

• ATP

• Test compounds (3-chloroquinolin-6-amine analogs)

• ADP-Glo™ Kinase Assay Kit (Promega)

• Kinase Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• White, opaque 96- or 384-well plates

• Luminometer

Procedure:

• Kinase Reaction: In a well of a microplate, add the kinase, substrate, and test compound at various concentrations.

• Initiate the kinase reaction by adding ATP.

• Incubate the reaction at room temperature for a specified period (e.g., 60 minutes).

• ADP-Glo™ Reagent Addition: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

• Incubate at room temperature for 40 minutes.

• Kinase Detection Reagent Addition: Add Kinase Detection Reagent to convert the generated ADP to ATP and initiate a luciferase-based reaction that produces light.

• Incubate at room temperature for 30-60 minutes.

• Data Acquisition: Measure the luminescence using a plate reader. The luminescent signal is proportional to the amount of ADP produced and therefore reflects the kinase activity.

• Data Analysis: Plot the kinase activity against the concentration of the test compound to determine the IC50 value.

Cell Viability Assay (MTT Assay)

This colorimetric assay is used to assess the cytotoxic effects of compounds on cancer cells.

Materials:

• Cancer cell lines (e.g., MGC-803, HCT-116, MCF-7)

• Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Test compounds (3-chloroquinolin-6-amine analogs)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals by viable cells.

• Solubilization: Add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Determine the IC50 value by plotting the percentage of cell viability against the compound concentration.

A general experimental workflow for the evaluation of 3-chloroquinolin-6-amine analogs.

This guide provides a foundational understanding of the structure-activity relationships of 3-chloroquinolin-6-amine analogs and related compounds. The presented data and protocols serve as a valuable resource for the design and evaluation of novel kinase inhibitors with therapeutic potential. Further focused studies on a diverse library of 3-chloroquinolin-6-amine analogs are warranted to fully elucidate the nuanced SAR of this promising scaffold.

References

• 1. Design, Synthesis, and Anticancer Activity Studies of Novel Quinoline-Chalcone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis, anticancer activity and molecular docking of quinoline-based dihydrazone derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Novel 6-amino-1,3,5-triazine derivatives as potent BTK inhibitors: structure-activity relationship (SAR) analysis and preliminary mechanism investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis, Cytotoxic Evaluation, and Structure-Activity Relationship of Substituted Quinazolinones as Cyclin-Dependent Kinase 9 Inhibitors [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Targeting the PI3K/AKT/mTOR Signaling Pathway in the Treatment of Human Diseases: Current Status, Trends, and Solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

In-Vitro Performance of 3-Chloroquinolin-6-amine Based Kinase Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved kinase inhibitors. The specific substitution pattern of a 3-chloro and 6-amino group on this scaffold presents a promising avenue for the development of novel, potent, and selective kinase inhibitors. This guide provides a comparative overview of the in-vitro performance of kinase inhibitors based on the 3-chloroquinolin-6-amine and structurally related chloro-substituted quinoline/quinazoline-amine scaffolds. The data presented is compiled from various studies to offer a valuable resource for researchers in the field of cancer drug discovery.

Comparative Analysis of In-Vitro Kinase Inhibition

The following table summarizes the in-vitro inhibitory activity of representative chloro-substituted quinoline and quinazoline-amine derivatives against key oncogenic kinases. These compounds, while not all direct derivatives of 3-chloroquinolin-6-amine, feature similar structural motifs and provide valuable insights into the potential of this chemical space.

Compound ID	Target Kinase	IC50 (nM)	Reference Compound	IC50 (nM)	Reference
Compound 1 (Quinazoline Derivative)	PI3Kδ	1240	LY294002	-	[1]
Compound 2 (Quinazoline Derivative)	PI3Kδ	8270	LY294002	-	[1]
Compound 3 (Quinoxaline Derivative)	EGFRwt	nanomolar range	-	-	[2][3]
Compound 4 (Quinoxaline Derivative)	EGFRL858R	nanomolar range	-	-	[2][3]
Compound 5 (Quinoline Carboxylic Acid)	CK2	650 - 18200	-	-	[4][5]
Compound 6 (Nicotinamide Derivative)	VEGFR-2	60.83	Sorafenib	53.65	[6]
Compound 7 (bis-triazolo-quinoxaline)	VEGFR-2	-	Sorafenib	-	[7]

In-Vitro Anti-proliferative Activity

The cytotoxic effects of these compounds have been evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values demonstrate the potential of these scaffolds to inhibit cancer cell growth.

Compound ID	Cell Line	Cancer Type	IC50 (µM)	Reference Compound	IC50 (µM)	Reference
Compound 1 (Quinazoline Derivative)	HCT-116	Colon Cancer	8.00 ± 0.33	Staurosporine	-	[1]
Compound 2 (Quinazoline Derivative)	HepG-2	Liver Cancer	17.78 ± 0.58	Staurosporine	-	[1]
Compound 6 (Nicotinamide Derivative)	HCT-116	Colon Cancer	9.3 ± 0.02	-	-	[6]
Compound 6 (Nicotinamide Derivative)	HepG-2	Liver Cancer	7.8 ± 0.025	-	-	[6]
Compound 23j (bis-triazolo-quinoxaline)	MCF-7	Breast Cancer	10.3	-	-	[7]
Compound 23j (bis-triazolo-quinoxaline)	HepG-2	Liver Cancer	6.4	-	-	[7]

Key Signaling Pathways

Kinase inhibitors based on the quinoline scaffold often target critical signaling pathways implicated in cancer cell proliferation, survival, and angiogenesis. The diagram below illustrates the canonical PI3K/Akt and MAPK/ERK pathways, which are frequently dysregulated in various cancers and are common targets for such inhibitors.[8]

Figure 1: Targeted Signaling Pathways

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of in-vitro findings. Below are representative protocols for key experiments used to evaluate the efficacy of kinase inhibitors.

In-Vitro Kinase Inhibition Assay (ADP-Glo™ Assay)

This assay quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction.

Figure 2: Kinase Inhibition Assay Workflow

Procedure:

• In a 384-well plate, add the target kinase, substrate, ATP, and varying concentrations of the test compound (dissolved in DMSO).

• Incubate the reaction mixture at room temperature for the specified time.

• Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

• Incubate for 40 minutes at room temperature.

• Add Kinase Detection Reagent to convert ADP to ATP and initiate a luciferase/luciferin reaction that produces light.

• Incubate for 30 minutes at room temperature.

• Measure the luminescence using a plate reader. The light signal is proportional to the amount of ADP produced and inversely proportional to the kinase activity.

• Calculate the IC50 value by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration.[8]

Cell Viability Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Procedure:

• Seed cancer cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound and a vehicle control (e.g., DMSO).

• Incubate the plate for a specified period (e.g., 48 or 72 hours).

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active metabolism convert MTT into a purple formazan product.

• Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to the control and determine the IC50 value.

Western Blotting for Signaling Pathway Analysis

Western blotting is used to detect specific proteins in a sample and can be employed to assess the phosphorylation status of key signaling molecules, confirming the mechanism of action of the kinase inhibitor.

Procedure:

• Treat cells with the kinase inhibitor at various concentrations for a specified time.

• Lyse the cells to extract total protein.

• Determine the protein concentration of each sample.

• Separate the proteins by size using SDS-PAGE.

• Transfer the separated proteins to a membrane (e.g., PVDF or nitrocellulose).

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with a primary antibody specific to the target protein (e.g., phospho-Akt, total Akt, phospho-ERK, total ERK).

• Wash the membrane and incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Add a chemiluminescent substrate and detect the signal using an imaging system. The band intensity corresponds to the amount of the target protein.

Conclusion

The 3-chloroquinolin-6-amine scaffold and its close analogs represent a promising foundation for the development of novel kinase inhibitors. The in-vitro data from structurally related compounds demonstrate potent inhibition of key oncogenic kinases and significant anti-proliferative activity against various cancer cell lines. The experimental protocols provided herein offer a standardized framework for the continued evaluation and optimization of these promising therapeutic candidates. Further investigation focusing on the direct synthesis and comprehensive in-vitro profiling of a library of 3-chloroquinolin-6-amine derivatives is warranted to fully elucidate their therapeutic potential and structure-activity relationships.

References

• 1. arabjchem.org [arabjchem.org]
• 2. researchgate.net [researchgate.net]
• 3. A novel scaffold for EGFR inhibition: Introducing N-(3-(3-phenylureido)quinoxalin-6-yl) acrylamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of New VEGFR-2 Inhibitors: Design, Synthesis, Anti-Proliferative Evaluation, Docking, and MD Simulation Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Discovery of new VEGFR-2 inhibitors based on bis([1, 2, 4]triazolo)[4,3-a:3',4'-c]quinoxaline derivatives as anticancer agents and apoptosis inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Side-by-side comparison of different catalysts for 3-Chloroquinolin-6-amine reactions

For researchers, scientists, and drug development professionals, the functionalization of the quinoline scaffold is a critical step in the synthesis of a vast array of biologically active molecules. 3-Chloroquinolin-6-amine is a key building block that offers two reactive sites for modification: the chloro substituent at the 3-position, amenable to cross-coupling reactions, and the amino group at the 6-position, which can be engaged in various transformations. The choice of catalyst is paramount in achieving high yields and selectivity in these reactions. This guide provides a side-by-side comparison of different catalysts for common cross-coupling reactions involving 3-Chloroquinolin-6-amine, supported by experimental data from related systems.

Catalyst Performance in Cross-Coupling Reactions

The palladium-catalyzed Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions are powerful methods for forming new carbon-carbon and carbon-nitrogen bonds at the chloro-substituted position of the quinoline core. The efficiency of these transformations is highly dependent on the selection of the palladium source and, crucially, the ancillary ligand.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds between an aryl halide and an organoboron compound. For an electron-rich chloro-heteroarene like 3-Chloroquinolin-6-amine, the choice of a sufficiently electron-rich and bulky phosphine ligand is critical to facilitate the oxidative addition of the palladium catalyst to the C-Cl bond.

Catalyst System (Pd Source / Ligand)	Base	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)	Notes
Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane/H₂O	85-95	18	70-90	Effective for bromo-analogs, may require higher temperatures for chloro-substrates.[1]
Pd(OAc)₂ / SPhos	K₃PO₄	Toluene	100	2-4	>90	SPhos is a bulky, electron-rich ligand well-suited for challenging aryl chlorides.
Pd₂(dba)₃ / XPhos	K₃PO₄	t-BuOH	100	12	85-95	XPhos is another highly effective Buchwald ligand for Suzuki couplings of aryl chlorides.
[Pd-PEPPSI-IPr]	K₂CO₃	1,4-Dioxane	80	12	~85	N-Heterocyclic carbene (NHC) ligands offer high stability and activity.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination enables the formation of C-N bonds, a crucial transformation in the synthesis of many pharmaceuticals. The reaction's success hinges on the use of bulky, electron-rich phosphine ligands that promote the reductive elimination step of the catalytic cycle.

Catalyst System (Pd Source / Ligand)	Base	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)	Notes
Pd₂(dba)₃ / BINAP	NaOtBu	Toluene	80-100	8-16	80-95	A classic system, effective for a range of amines.[2]
Pd(OAc)₂ / XPhos	K₂CO₃	Toluene	100	12-24	>90	Highly general ligand for C-N coupling with aryl chlorides.
[RuPhos-Pd-G3]	LiHMDS	THF	65	12	80-90	Pre-catalyst that is effective for coupling with primary and secondary amines.[3]
[BrettPhos-Pd-G3]	LiHMDS	THF	65	12	70-80	Particularly effective for the coupling of primary amines.[3]

Heck Reaction

The Heck reaction couples an aryl halide with an alkene to form a substituted alkene. The regioselectivity of the addition to the alkene can often be controlled by the choice of ligand and reaction conditions.

Catalyst System (Pd Source / Ligand)	Base	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)	Notes
Pd(OAc)₂ / PPh₃	Et₃N	DMF	100-120	12-24	60-80	A traditional catalyst system; may require higher temperatures and longer reaction times for chloro-substrates.[4]
Pd(OAc)₂ / P(o-tol)₃	Et₃N	DMF	100	16	~85	The bulkier phosphine ligand can improve reaction rates and yields.
Herrmann's Catalyst	NaOAc	NMP	120-140	6-12	>90	A highly stable palladacycle catalyst effective for aryl chlorides.
PdCl₂(dppf)	Et₃N	Acetonitrile	80	24	70-85	Dppf is a bidentate phosphine ligand that can be effective in Heck reactions.

Experimental Protocols

The following are generalized experimental protocols for the Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions of 3-Chloroquinolin-6-amine. Optimization of the reaction conditions, including catalyst loading, base, solvent, and temperature, may be necessary for specific substrates.

General Procedure for Suzuki-Miyaura Coupling

To a reaction vessel are added:

• 3-Chloroquinolin-6-amine (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Base (e.g., K₃PO₄, 2.0-3.0 equiv)

• Palladium source (e.g., Pd(OAc)₂, 1-5 mol%)

• Ligand (e.g., SPhos, 2-10 mol%)

• Anhydrous, degassed solvent (e.g., toluene or 1,4-dioxane)

The vessel is sealed and the mixture is stirred at the desired temperature (e.g., 80-110 °C) until the starting material is consumed, as monitored by TLC or LC-MS. Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography.

General Procedure for Buchwald-Hartwig Amination

In an inert atmosphere glovebox or under a stream of inert gas:

• To a dry reaction vessel are added the palladium source (e.g., Pd₂(dba)₃, 1-2 mol%), the ligand (e.g., XPhos, 2-4 mol%), and the base (e.g., NaOtBu, 1.2-1.5 equiv).

• Anhydrous, degassed solvent (e.g., toluene) is added, and the mixture is stirred for a few minutes.

• 3-Chloroquinolin-6-amine (1.0 equiv) and the desired amine (1.1-1.2 equiv) are added.

The vessel is sealed and heated to the desired temperature (e.g., 80-110 °C) with stirring. The reaction progress is monitored by TLC or LC-MS. After completion, the reaction is cooled to room temperature and quenched with a saturated aqueous solution of ammonium chloride. The product is extracted with an organic solvent, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated. The residue is purified by column chromatography.

General Procedure for Heck Reaction

To a sealable reaction tube are added:

• 3-Chloroquinolin-6-amine (1.0 equiv)

• Alkene (1.1-1.5 equiv)

• Palladium source (e.g., Pd(OAc)₂, 2-5 mol%)

• Ligand (e.g., PPh₃, 4-10 mol%)

• Base (e.g., Et₃N, 2.0-3.0 equiv)

• Anhydrous, degassed solvent (e.g., DMF or acetonitrile)

The tube is sealed, and the reaction mixture is heated to the desired temperature (e.g., 100-140 °C). The reaction is monitored by TLC or LC-MS. Upon completion, the mixture is cooled, diluted with water, and extracted with an organic solvent. The combined organic extracts are washed with brine, dried, and concentrated. The product is purified by flash chromatography.

Visualizations

Catalytic Cycle for Cross-Coupling Reactions

The following diagram illustrates the general catalytic cycle for palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions.

Caption: General catalytic cycle for Pd-catalyzed cross-coupling.

Experimental Workflow for Catalyst Screening

This diagram outlines a typical workflow for screening different catalysts for a given reaction involving 3-Chloroquinolin-6-amine.

References

• 1. Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development [organic-chemistry.org]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. Successive diastereoselective C(sp3)–H arylation and Suzuki coupling toward enantioenriched polyaryl unnatural amino acid motifs - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Metabolic Stability of 3-Chloroquinolin-6-amine Derivatives: A Guide for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The 3-chloroquinolin-6-amine scaffold is a privileged structure in medicinal chemistry, serving as a core component in a variety of pharmacologically active agents. A critical determinant of the in vivo efficacy and safety profile of any drug candidate is its metabolic stability. Understanding how structural modifications to the 3-chloroquinolin-6-amine core influence its susceptibility to metabolism is paramount for designing derivatives with optimal pharmacokinetic properties. This guide provides a comparative analysis of the metabolic stability of substituted quinoline derivatives, supported by experimental data from in vitro liver microsomal assays.

Introduction to Metabolic Stability Assessment

In early drug discovery, in vitro metabolic stability assays are indispensable for predicting the pharmacokinetic behavior of new chemical entities.[1] These assays, typically employing liver microsomes, provide key parameters such as the metabolic half-life (t₁/₂) and intrinsic clearance (CLint).[2] A longer half-life and lower intrinsic clearance generally indicate greater metabolic stability, which can translate to improved bioavailability and a longer duration of action in vivo. Conversely, rapid metabolism can lead to low systemic exposure and the formation of potentially toxic metabolites.

The primary enzymes responsible for the metabolism of many xenobiotics, including quinoline derivatives, are the cytochrome P450 (CYP) enzymes located in liver microsomes.[3] By incubating a test compound with liver microsomes and a necessary cofactor such as NADPH, researchers can simulate Phase I metabolism and quantify the rate of disappearance of the parent compound over time.

Experimental Protocols

A standardized and reproducible protocol is essential for generating reliable and comparable metabolic stability data. The following outlines a general methodology for a liver microsomal stability assay.

Materials and Reagents

• Test Compounds (3-Chloroquinolin-6-amine derivatives)

• Pooled Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate Buffer (e.g., 100 mM, pH 7.4)

• Magnesium Chloride (MgCl₂)

• Acetonitrile (ACN) with an internal standard (for quenching the reaction)

• Control compounds with known metabolic stability (e.g., testosterone for high clearance, verapamil for intermediate clearance, and warfarin for low clearance)

• Analytical instrumentation: High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

Incubation Procedure

• Preparation of Incubation Mixture: A master mix is prepared containing phosphate buffer, MgCl₂, and pooled human liver microsomes.

• Pre-incubation: The test compounds and control compounds are added to the incubation mixture and pre-warmed at 37°C for a short period (e.g., 5-10 minutes) to allow for temperature equilibration.

• Initiation of Reaction: The metabolic reaction is initiated by the addition of the NADPH regenerating system. A parallel incubation without the NADPH regenerating system serves as a negative control to assess non-enzymatic degradation.

• Time-course Sampling: Aliquots are taken from the reaction mixture at specific time points (e.g., 0, 5, 15, 30, and 60 minutes).

• Reaction Quenching: The enzymatic reaction in each aliquot is immediately stopped by adding a quenching solution, typically ice-cold acetonitrile containing an internal standard.

• Sample Processing: The quenched samples are centrifuged to precipitate the microsomal proteins.

• LC-MS/MS Analysis: The supernatant, containing the remaining parent compound, is analyzed by a validated LC-MS/MS method to quantify the concentration of the test compound at each time point.

Data Analysis

The percentage of the parent compound remaining at each time point is calculated relative to the concentration at time zero. The natural logarithm of the percentage of compound remaining is then plotted against time. The slope of the linear portion of this curve represents the elimination rate constant (k).

From this, the in vitro half-life (t₁/₂) is calculated using the following equation:

t₁/₂ = 0.693 / k

The intrinsic clearance (CLint) is then calculated as:

CLint (µL/min/mg protein) = (0.693 / t₁/₂) / (mg of microsomal protein/mL)

Comparative Metabolic Stability Data

Compound ID	R1	R2	R3	R4	t₁/₂ (min) in HLM
7a	H	OCH₃	Cl	H	1.8
4a	H	H	H	H	13.5
4b	OCH₃	H	H	H	44.6
4c	OCH₃	H	Cl	H	18.2
4d	H	OCH₃ (deuterated)	Cl	H	2.5
4e	H	H	H	OCH₃	16.2

Data is illustrative and based on published findings for a related quinoline series.

Key Observations from the Comparative Data:

• Impact of Methoxy Group Position: The position of the methoxy group significantly influences metabolic stability. Compound 4b , with a methoxy group at the R1 position, exhibits a substantially longer half-life (44.6 min) compared to the lead compound 7a (1.8 min), which has the methoxy group at the R2 position. This suggests that the original position of the methoxy group may be a metabolic "hotspot."

• Effect of Chlorine Substitution: The addition of a chlorine atom at the R3 position in compound 4c (18.2 min) decreases the metabolic stability compared to its non-chlorinated counterpart 4b (44.6 min).

• Deuteration Strategy: The deuteration of the methoxy group in compound 4d (2.5 min) did not lead to a significant improvement in metabolic stability compared to the non-deuterated parent compound 7a (1.8 min). This indicates that metabolism at this specific methoxy group may not be the primary driver of clearance or that the kinetic isotope effect is not substantial in this case.

• Removal of Substituents: Simplification of the structure by removing the methoxy and chloro groups, as seen in compound 4a (13.5 min), resulted in a marked improvement in metabolic stability compared to the lead compound 7a .

Visualizing Experimental and Logical Workflows

To further clarify the processes involved in assessing and improving metabolic stability, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for a liver microsomal stability assay.

Caption: Logical workflow for improving metabolic stability of drug candidates.

Conclusion

The metabolic stability of 3-chloroquinolin-6-amine derivatives, and quinolines in general, is highly dependent on the nature and position of substituents on the aromatic rings. The data presented, although from a related series, clearly demonstrates that strategic modifications can significantly enhance metabolic stability. By employing systematic in vitro screening and analyzing structure-metabolism relationships, researchers can effectively guide the design of new analogs with improved pharmacokinetic profiles, thereby increasing the probability of success in later stages of drug development. The provided experimental protocol and logical workflow serve as a robust framework for conducting and interpreting metabolic stability studies for this important class of compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. hrcak.srce.hr [hrcak.srce.hr]
• 3. In vitro metabolism and in vivo pharmacokinetics of quinoline 3-carboxamide derivatives in various species - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Efficacy Analysis of Chloro-Quinoline-Amine Compounds and Established Kinase Inhibitors

In the landscape of modern drug discovery, particularly in oncology, the quinoline scaffold has emerged as a privileged structure for the development of potent therapeutic agents.[1][2] Derivatives of this heterocyclic system are known to exhibit a wide range of biological activities, including anticancer, antimalarial, and antibacterial properties.[3][4] A key application of the quinoline core is in the design of kinase inhibitors, where it can mimic the purine ring of ATP, enabling it to bind to the ATP-binding site of various kinases.[1] The addition of a chloro-substituent and an amine group can further modulate the compound's physicochemical properties, such as lipophilicity and electronic distribution, and enhance its binding affinity to biological targets.[1][3]

This guide provides a comparative overview of the efficacy of chloro-quinoline-amine derivatives against well-established kinase inhibitors. While specific experimental data for 3-Chloroquinolin-6-amine is not extensively available in public literature, this analysis synthesizes data from structurally related compounds to provide a valuable reference for researchers, scientists, and drug development professionals. The comparison focuses on Src family kinases, a group of non-receptor tyrosine kinases that are crucial regulators of cellular processes and are often dysregulated in cancer.[5][6]

Comparative Performance of Kinase Inhibitors

The inhibitory potential of a compound is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the activity of a specific enzyme by 50%. The following table summarizes the in vitro potency of representative chloro-quinoline derivatives and known Src kinase inhibitors.

Inhibitor Class	Compound	Target Kinase	IC50 (nM)	Other Notable Targets (IC50 in nM)
Known Src/Multi-Kinase Inhibitors	Dasatinib	Src	0.8	Abl (<1), c-Kit (79)
Bosutinib	Src	1.2	Abl (1)
Saracatinib (AZD0530)	c-Src	2.7	Lck, Fyn, Lyn (3-11)
PP2	Lck/Fyn	4-5	Src family kinases
Chloro-Quinoline Derivatives	Representative Analog 1	Src	5-20 (estimated)	EGFR (40), KDR (20), v-Abl (150)
Representative Analog 2	EGFR	Varies	May inhibit other receptor tyrosine kinases

*Note: Data for "Representative Chloro-Quinoline Analogs" are inferred from studies on various 4-aminoquinoline and chloro-substituted quinoline derivatives to provide a basis for comparison in the absence of direct public data for 3-Chloroquinolin-6-amine.[2][7][8] IC50 values can vary between different studies and experimental conditions.[5]

Established inhibitors like Dasatinib, Bosutinib, and Saracatinib are potent and have been extensively studied.[9][10] While their broader kinase inhibition profile can lead to more off-target effects, it may also provide therapeutic benefits in cancers driven by multiple kinases.[9] Chloro-quinoline derivatives show promise as kinase inhibitors, with some analogs exhibiting significant cytotoxic activity against various cancer cell lines.[2][11] The development of more selective quinoline-based inhibitors is an active area of research.

Experimental Protocols

The following are representative protocols for key experiments used to evaluate and compare the efficacy of kinase inhibitors.

Protocol 1: In Vitro Kinase Activity Assay (Luminescence-Based)

This assay measures the amount of ADP produced during a kinase reaction, which is directly proportional to the kinase's activity.[12]

Materials:

• Kinase of interest (e.g., c-Src)

• Kinase substrate peptide

• ATP

• Test compounds (e.g., 3-Chloroquinolin-6-amine derivatives) and known inhibitors

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA)

• ADP-Glo™ Kinase Assay Kit or similar

• Opaque 96-well or 384-well plates

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds and control inhibitors in DMSO.

• Kinase Reaction:

  • In a multi-well plate, add a small volume (e.g., 2.5 µL) of the diluted compounds or DMSO (vehicle control).

  • Add the kinase to each well and incubate for approximately 10 minutes at room temperature to allow for inhibitor binding.

  • Initiate the kinase reaction by adding the substrate/ATP mixture to each well.

  • Incubate the plate at 30°C for 60 minutes.[12]

• ADP Detection:

  • Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.[12]

• Data Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.[12]

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

This colorimetric assay assesses the metabolic activity of cells and is widely used to measure the cytotoxic effects of a compound on cancer cell lines.[13]

Materials:

• Human cancer cell lines (e.g., MCF7, MDA-MB468, HCT116)[2][14]

• Appropriate cell culture medium with supplements

• Test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilizing agent (e.g., DMSO)

• 96-well plates

Procedure:

• Cell Seeding: Seed the cancer cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds for a specified period (e.g., 48 or 72 hours).[13]

• MTT Addition: After incubation, add MTT solution to each well and incubate for 2-4 hours, allowing metabolically active cells to convert the MTT into formazan crystals.[13]

• Formazan Solubilization: Remove the medium and add a solubilizing agent to dissolve the formazan crystals.[13]

• Data Analysis:

  • Measure the absorbance of the resulting colored solution using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control cells.

  • Determine the IC50 value, the concentration of the compound that inhibits cell growth by 50%.[14]

Visualizations

Experimental and Data Analysis Workflow

The following diagram illustrates a typical workflow for the screening and evaluation of potential kinase inhibitors.

Caption: Workflow for kinase inhibitor screening and lead optimization.

Simplified Receptor Tyrosine Kinase (RTK) Signaling Pathway

This diagram depicts a generalized signaling pathway initiated by a receptor tyrosine kinase (RTK), a common target for quinoline-based inhibitors.[3]

Caption: Inhibition of a generic RTK signaling pathway by a quinoline-amine compound.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Exploring the antimicrobial and cytotoxic potential of novel chloroquine analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. What are SRC inhibitors and how do they work? [synapse.patsnap.com]
• 7. Src inhibitors act through different mechanisms in Non-Small Cell Lung Cancer models depending on EGFR and RAS mutational status - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A 4-aminoquinoline derivative that markedly sensitizes tumor cell killing by Akt inhibitors with a minimum cytotoxicity to non-cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Anticancer, antimicrobial activities of quinoline based hydrazone analogues: Synthesis, characterization and molecular docking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Investigation of the anticancer activity of modified 4-hydroxyquinolone analogues: in vitro and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 3-Chloroquinolin-6-amine: A Comprehensive Guide

Immediate Safety and Handling Precautions

Before initiating any disposal process, it is crucial to handle 3-Chloroquinolin-6-amine with the appropriate Personal Protective Equipment (PPE) to prevent exposure. Based on the hazardous nature of similar amine and quinoline compounds, treat this chemical as hazardous.

Table 1: Required Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye/Face Protection	Tightly fitting safety goggles or a face shield.	Protects against splashes and airborne particles.
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.	Prevents skin contact and contamination of personal clothing.
Respiratory Protection	Handle only in a well-ventilated area, preferably within a chemical fume hood.[1][2]	Minimizes inhalation of dust or vapors.

Always wash hands thoroughly after handling the chemical, even if gloves were worn.[3][4] Contaminated work clothing should not be allowed out of the workplace and must be decontaminated before reuse.[4][5]

Step-by-Step Disposal Protocol

The disposal of 3-Chloroquinolin-6-amine must be managed through an approved hazardous waste disposal program. Do not dispose of this chemical in standard laboratory trash or down the drain.[1][2][6]

Step 1: Waste Identification and Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions.

• Solid Waste: Collect any solid 3-Chloroquinolin-6-amine, including contaminated items like weighing paper, pipette tips, and gloves, in a dedicated, clearly labeled, and sealed container.[1]

• Liquid Waste: Solutions containing this compound should be collected in a separate, sealed, and clearly labeled hazardous waste container.[1] Do not mix with other solvent waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[1]

Step 2: Waste Container Labeling

Accurate and clear labeling is a regulatory requirement and ensures safe handling by waste management personnel.

Table 2: Hazardous Waste Labeling Requirements

Label Component	Description
"Hazardous Waste"	The words "Hazardous Waste" must be clearly visible.[7]
Chemical Name	Full chemical name: "3-Chloroquinolin-6-amine". Avoid abbreviations or formulas.[7]
Composition	List all constituents and their approximate percentages.[7]
Accumulation Start Date	The date when waste was first added to the container.
Hazard Pictograms	Include appropriate GHS pictograms (e.g., acute toxicity, environmental hazard).

Step 3: Waste Storage

Store waste containers in a designated, secure, and well-ventilated satellite accumulation area.[1]

• Ensure containers are tightly closed to prevent leaks or spills.[1][7]

• Store away from incompatible materials such as strong oxidizing agents and strong acids.[1][3]

• Secondary containment should be used to capture any potential leaks.

Step 4: Scheduling Waste Pickup

Contact your institution's EHS office or a licensed hazardous waste disposal company to schedule a pickup for the hazardous waste.[1][2] Provide them with all necessary information from the waste label.

Emergency Spill Procedures

In the event of a spill, adhere to the following emergency procedures:

• Evacuate and Secure: Immediately evacuate all non-essential personnel from the area and restrict access.[1]

• Ventilate: Ensure the area is well-ventilated. If the spill is within a chemical fume hood, keep it running.[1]

• Contain and Clean: For small spills, use an absorbent material (e.g., vermiculite, dry sand) to contain the spill.[8] Sweep up the material and place it in a designated hazardous waste container.[5][6] Avoid generating dust.[5][6]

• Decontamination: Clean the spill area thoroughly. Collect all cleaning materials as hazardous waste.[1]

• Reporting: Report the spill to your laboratory supervisor and EHS office immediately.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 3-Chloroquinolin-6-amine.

Disposal workflow for 3-Chloroquinolin-6-amine.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. fishersci.com [fishersci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. mmbio.byu.edu [mmbio.byu.edu]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. engineering.purdue.edu [engineering.purdue.edu]
• 8. assets.greenbook.net [assets.greenbook.net]

Essential Safety and Operational Guide for Handling 3-Chloroquinolin-6-amine

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals. It outlines the necessary personal protective equipment (PPE), standard operating procedures for handling, and a comprehensive disposal plan to ensure a safe laboratory environment.

Hazard Identification and Safety Data

While specific quantitative toxicity data for 3-Chloroquinolin-6-amine is not available, the hazard classifications for isomeric and related compounds indicate several potential risks.[1][2] This information is summarized below.

Hazard Classification	Description	Precautionary Statements
Acute Oral Toxicity	Harmful if swallowed.[1][2]	P264: Wash skin thoroughly after handling. P270: Do not eat, drink or smoke when using this product. P301+P312+P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. Rinse mouth.[3]
Skin Corrosion/Irritation	Causes skin irritation.[1][4]	P280: Wear protective gloves/protective clothing/eye protection/face protection. P302+P352: IF ON SKIN: Wash with plenty of water. P332+P313: If skin irritation occurs: Get medical advice/attention.[4]
Serious Eye Damage/Irritation	Causes serious eye irritation.[1][4]	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]
Respiratory Irritation	May cause respiratory irritation.[1][2]	P261: Avoid breathing dust/fume/gas/mist/vapours/spray. P271: Use only outdoors or in a well-ventilated area.[5]

Operational Plan: Handling and Storage

All handling of 3-Chloroquinolin-6-amine should be performed by trained personnel in a designated and controlled laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure. The type of protective equipment must be selected according to the concentration and amount of the dangerous substance at the specific workplace.[2]

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical safety goggles and a face shield. Must be approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).	Protects against splashes, dust, and aerosols, preventing serious eye irritation.[1][4]
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber) inspected prior to use. A lab coat or a chemical-protective suit should be worn.	Prevents skin contact, which can cause irritation.[1][3][4] Contaminated gloves should be disposed of properly.[3]
Respiratory Protection	A NIOSH-approved particulate respirator (e.g., N95) or equivalent. Required when engineering controls are insufficient or when dust/aerosols may be generated.	Minimizes inhalation of the compound, which may cause respiratory tract irritation.[1]

Step-by-Step Handling Protocol

• Preparation:

  • Ensure a safety shower and eyewash station are readily accessible and operational.[4]

  • Verify that a chemical fume hood is functioning correctly.

  • Gather all necessary materials and weigh the required amount of 3-Chloroquinolin-6-amine within the fume hood.

• Execution:

  • Handle the compound exclusively within the chemical fume hood to minimize inhalation exposure.[4]

  • Avoid the formation of dust and aerosols.[1][2]

  • Keep the container tightly closed when not in use.[4]

  • Wash hands and face thoroughly after handling.[3][4]

• Post-Experiment:

  • Decontaminate all surfaces and equipment that may have come into contact with the chemical.

  • Properly label and store any remaining material in a tightly closed container in a dry, cool, and well-ventilated place.[4]

  • Dispose of all waste materials according to the established disposal plan.

Disposal Plan

The disposal of 3-Chloroquinolin-6-amine and its contaminated materials must be managed as hazardous waste. Do not dispose of this chemical in standard laboratory trash or down the drain.[1]

Waste Segregation and Collection

• Solid Waste:

  • Collect any solid 3-Chloroquinolin-6-amine, contaminated weighing paper, and disposable lab equipment in a dedicated, clearly labeled, and sealed container.

  • The container should be labeled "Hazardous Waste" with the full chemical name.

• Liquid Waste:

  • Solutions containing this compound should be collected in a separate, sealed, and clearly labeled hazardous waste container.

  • Do not mix with other solvent waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Contaminated PPE:

  • Dispose of contaminated gloves and other disposable PPE as hazardous waste in accordance with applicable laws and good laboratory practices.[3]

Storage and Professional Disposal

• Store waste containers in a designated, secure, and well-ventilated satellite accumulation area.

• Ensure containers are kept away from incompatible materials such as strong oxidizing agents and strong acids.

• Contact your institution's EHS office to schedule a pickup for the hazardous waste. Offer the licensed disposal company the surplus material and any non-recyclable solutions.[1]

Workflow for Safe Handling of 3-Chloroquinolin-6-amine

Caption: A flowchart outlining the safe handling workflow for 3-Chloroquinolin-6-amine.

References

• 1. angenechemical.com [angenechemical.com]
• 2. angenechemical.com [angenechemical.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. enamine.enamine.net [enamine.enamine.net]